SR 142948

• CAS: 184162-21-8

Core Science & Biosynthesis

SR 142948: An In-Depth Technical Guide to its Mechanism of Action on NTS1 Receptors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of SR 142948, a potent and selective non-peptide antagonist of the neurotensin (B549771) receptor 1 (NTS1). This document details its binding properties, its impact on downstream signaling pathways, and the experimental methodologies used to elucidate its function.

Core Mechanism of Action: Competitive Antagonism of the NTS1 Receptor

SR 142948 functions as a competitive antagonist at the NTS1 receptor, a G protein-coupled receptor (GPCR). It binds with high affinity to the receptor, thereby preventing the binding of the endogenous agonist, neurotensin (NT).[1][2] This blockade inhibits the conformational changes in the NTS1 receptor that are necessary for signal transduction. Consequently, SR 142948 effectively attenuates the physiological and cellular effects mediated by NT through the NTS1 receptor.

The primary signaling pathway initiated by the activation of the NTS1 receptor is through the Gαq subunit of its associated G protein.[3][4] Upon agonist binding, the activated Gαq protein stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[5] The subsequent rise in cytosolic Ca2+ concentration, along with the action of DAG, activates various downstream effector proteins, including protein kinase C (PKC), leading to a cascade of cellular responses.

SR 142948, by competitively inhibiting the initial binding of neurotensin, prevents the activation of this Gq-PLC-IP3-Ca2+ signaling cascade.[6] This has been demonstrated through the inhibition of NT-induced inositol monophosphate (a stable metabolite of IP3) formation and the blockade of intracellular calcium mobilization in various cell-based assays.[6]

Quantitative Pharmacological Data

The following table summarizes the quantitative data regarding the binding affinity and functional potency of SR 142948 for the NTS1 receptor from various in vitro studies.

Parameter	Value (nM)	Cell Line/Tissue	Radioligand/Assay Condition	Reference
IC50	1.19	h-NTR1-CHO cells	[125I-Tyr3]NT binding	[6]
IC50	0.32	HT-29 cells	[125I-Tyr3]NT binding	[6]
IC50	3.96	Adult rat brain	[125I-Tyr3]NT binding	[6]
IC50	3.9	HT-29 cells	NT-induced inositol monophosphate formation	[6]
Ki	< 10	-	-	[2]
KD	2.03	MCF7 cells	SPR microscopy	[7]

Experimental Protocols

Detailed methodologies for key experiments used to characterize the mechanism of action of SR 142948 are provided below.

NTS1 Receptor Radioligand Binding Assay

This assay quantifies the ability of SR 142948 to displace a radiolabeled ligand from the NTS1 receptor, allowing for the determination of its binding affinity (Ki).

Materials:

• Cell membranes prepared from cells expressing the NTS1 receptor (e.g., h-NTR1-CHO or HT-29 cells).

• Radioligand: [125I-Tyr3]Neurotensin or [3H]SR 142948.

• SR 142948 and other competing ligands.

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (e.g., Whatman GF/C).

• Scintillation cocktail and a scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing NTS1 receptors in a lysis buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend in binding buffer. Determine the protein concentration using a standard protein assay (e.g., BCA assay).

• Assay Setup: In a 96-well plate, add the following in order:

  • Binding buffer.

  • Increasing concentrations of SR 142948 or other unlabeled competitor ligands.

  • A fixed concentration of the radioligand (typically at or below its Kd value).

  • Membrane suspension.

• Incubation: Incubate the plate at room temperature (or a specified temperature) for a predetermined time (e.g., 60 minutes) to reach binding equilibrium.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of SR 142948 that inhibits 50% of the specific binding of the radioligand (IC50). The Ki value can then be calculated using the Cheng-Prusoff equation.

Inositol Monophosphate (IP1) Accumulation Assay

This functional assay measures the ability of SR 142948 to inhibit the neurotensin-induced production of inositol phosphates, a downstream consequence of NTS1 receptor activation.

Materials:

• Cells expressing the NTS1 receptor (e.g., h-NTR1-CHO or HT-29 cells).

• Neurotensin.

• SR 142948.

• Stimulation Buffer containing LiCl (to inhibit IP1 degradation).

• IP1 detection kit (e.g., HTRF-based assay kits).

Procedure:

• Cell Culture: Seed cells in a 96-well plate and grow to near confluency.

• Pre-incubation with Antagonist: Remove the culture medium and pre-incubate the cells with various concentrations of SR 142948 in stimulation buffer for a specified time.

• Agonist Stimulation: Add a fixed concentration of neurotensin (typically the EC80) to the wells and incubate for a defined period (e.g., 30 minutes) at 37°C.

• Cell Lysis and IP1 Detection: Lyse the cells and measure the accumulated IP1 levels according to the manufacturer's instructions of the chosen detection kit.

• Data Analysis: Plot the IP1 concentration against the concentration of SR 142948 to determine the IC50 value, representing the concentration of the antagonist that causes a 50% inhibition of the agonist-induced response.

Intracellular Calcium Mobilization Assay

This assay directly measures the ability of SR 142948 to block the neurotensin-induced release of intracellular calcium.[6]

Materials:

• Cells expressing the NTS1 receptor.

• Neurotensin.

• SR 142948.

• A calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• A fluorescence plate reader or a flow cytometer capable of kinetic readings.

Procedure:

• Cell Loading with Dye: Incubate the cells with the calcium-sensitive fluorescent dye in assay buffer for a specified time at 37°C. This allows the dye to enter the cells.

• Washing: Gently wash the cells with assay buffer to remove any extracellular dye.

• Antagonist Pre-incubation: Add various concentrations of SR 142948 to the cells and incubate for a short period.

• Baseline Fluorescence Measurement: Measure the baseline fluorescence of the cells before adding the agonist.

• Agonist Addition and Kinetic Reading: Inject a fixed concentration of neurotensin into the wells while simultaneously measuring the fluorescence intensity over time. The increase in fluorescence corresponds to the rise in intracellular calcium.

• Data Analysis: Determine the peak fluorescence response for each concentration of SR 142948. Plot the peak response against the antagonist concentration to calculate the IC50 value for the inhibition of calcium mobilization.

Visualizations

NTS1 Receptor Signaling Pathway and Inhibition by SR 142948

References

• 1. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [en.bio-protocol.org]
• 2. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 3. The signaling signature of the neurotensin type 1 receptor with endogenous ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neurotensin receptor 1 signaling promotes pancreatic cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. biosensingusa.com [biosensingusa.com]

Pharmacological profile of SR 142948 as a neurotensin antagonist

An In-depth Technical Guide to the Pharmacological Profile of SR 142948

Abstract

SR 142948 is a potent, selective, and orally active non-peptide antagonist of neurotensin (B549771) (NT) receptors.[1] This document provides a comprehensive overview of its pharmacological properties, including its binding affinity, in vitro functional antagonism, and in vivo activity. Detailed experimental protocols and visual representations of key pathways and workflows are provided to support researchers, scientists, and drug development professionals in understanding and utilizing this compound.

Introduction

SR 142948, chemically identified as 2-[[5-(2,6-dimethoxyphenyl)-1-(4-(N-(3-dimethylaminopropyl)-N-methylcarbamoyl)-2-isopropylphenyl)-1H-pyrazole-3-carbonyl]amino]adamantane-2-carboxylic acid, is a highly potent neurotensin (NT) receptor antagonist.[2][3] Developed as a successor to the first non-peptide antagonist, SR 48692, it exhibits nanomolar affinity for NT receptors and demonstrates a broader spectrum of activity.[2][4] Unlike its predecessor, SR 142948 effectively antagonizes both the levocabastine-insensitive neurotensin receptor 1 (NTSR1) and the levocabastine-sensitive neurotensin receptor 2 (NTSR2).[5] Its ability to cross the blood-brain barrier and its oral bioavailability make it an invaluable tool for investigating the central and peripheral roles of neurotensin signaling.[1][2]

Binding Profile and Affinity

SR 142948 demonstrates high affinity for neurotensin receptors across various preparations, including cell lines expressing human receptors and native receptors in rodent brain tissue. It acts as a competitive antagonist, displacing radiolabeled neurotensin and other ligands.

Table 1: Binding Affinity of SR 142948 at Neurotensin Receptors

Preparation	Radioligand	Parameter	Value (nM)	Reference
Human NTSR1-CHO Cells	[¹²⁵I-Tyr³]NT	IC₅₀	1.19	[1][3]
HT-29 Cells	[¹²⁵I-Tyr³]NT	IC₅₀	0.32	[1]
Adult Rat Brain	[¹²⁵I-Tyr³]NT	IC₅₀	3.96	[1]
Human Umbilical Vein Endothelial Cells	[¹²⁵I]-neurotensin	IC₅₀	0.24	[6]
Rat Brain Homogenates	[³H]SR 142948A	K_d_	3.5	[5]
Levocabastine-insensitive NTSR1 (Rat Brain)	[³H]SR 142948A	K_d_	6.8	[5]
Levocabastine-sensitive NTSR2 (Rat Brain)	[³H]SR 142948A	K_d_	4.8	[5]

In Vitro Functional Antagonism

SR 142948 effectively blocks the downstream signaling cascades initiated by neurotensin binding to its receptors. The primary signaling pathway for the NTSR1 involves the activation of phospholipase C (PLC), leading to the generation of inositol (B14025) phosphates and subsequent mobilization of intracellular calcium.[7]

NTSR1 Signaling and Blockade by SR 142948

SR 142948 has been shown to potently inhibit these functional responses in various cell-based assays.

Table 2: In Vitro Functional Activity of SR 142948

Assay	Cell Line	Parameter	Value (nM)	Reference
Inositol Monophosphate (IP₁) Formation	HT-29 Cells	IC₅₀	3.9	[1][2][4]
Intracellular Ca²⁺ Mobilization	h-NTSR1-CHO Cells	IC₅₀	19	[6]
Prostacyclin Production	Human Umbilical Vein Endothelial Cells	IC₅₀	17	[6]

In Vivo Pharmacology

SR 142948 is orally active and demonstrates a long duration of action, effectively antagonizing neurotensin-induced behaviors and physiological responses in animal models.[2]

Table 3: In Vivo Efficacy of SR 142948

Animal Model	NT-Induced Effect	Route of Admin.	Effective Dose	Effect	Reference
Mice	Turning Behavior (Intrastriatal NT)	p.o.	2 µg/kg	Inhibits turning behavior	[1]
Rat	Acetylcholine Release (Striatum)	i.p.	0.1 mg/kg	Completely antagonizes NT-evoked release	[2]
Mice	Hypothermia (i.c.v. NT)	p.o.	4 mg/kg	54% blockade of NT-induced hypothermia	[1]
Rat	Hypothermia (i.c.v. NT)	p.o.	2 mg/kg	53% blockade of NT-induced hypothermia	[1]
Mice/Rats	Analgesia (i.c.v. NT)	p.o.	Not specified	Blocks NT-induced analgesia	[2][4]
Rat	Hypotension	p.o.	10 µg/kg	Significant inhibition of blood pressure changes	[6]

Experimental Protocols

Radioligand Competition Binding Assay

This protocol describes a standard method for determining the binding affinity (IC₅₀) of SR 142948 by its ability to compete with a radiolabeled ligand for binding to neurotensin receptors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of binding sites of a new neurotensin receptor antagonist, [3H]SR 142948A, in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neurotensin and Neurotensin Receptors in Stress-related Disorders: Pathophysiology & Novel Drug Targets - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Chemical Synthesis of SR 142948: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR 142948 is a potent and selective, non-peptide antagonist of the neurotensin (B549771) receptors (NTRs), with a higher affinity for the neurotensin receptor 1 (NTS1). Developed as a successor to the first-generation antagonist SR 48692, SR 142948 exhibits improved pharmacological properties, including oral bioavailability and blood-brain barrier permeability, making it a valuable tool for investigating the physiological and pathological roles of the neurotensin system. This document provides a comprehensive overview of the discovery, chemical synthesis, and biological activity of SR 142948, intended for researchers and professionals in the field of drug development.

Discovery and Development

SR 142948, also known as 2-[[5-(2,6-dimethoxyphenyl)-1-(4-(N-(3-dimethylaminopropyl)-N-methylcarbamoyl)-2-isopropylphenyl)-1H-pyrazole-3-carbonyl]amino]adamantane-2-carboxylic acid, emerged from a research program aimed at developing non-peptide antagonists for the neurotensin receptors.[1][2] It is structurally related to the pioneering NTS1 antagonist, SR 48692. The development of SR 142948 was driven by the need for a more potent and pharmacokinetically robust tool to explore the therapeutic potential of targeting the neurotensin system, which is implicated in a variety of physiological processes, including pain perception, thermoregulation, and the modulation of dopaminergic pathways.[3]

Quantitative Biological Data

The biological activity of SR 142948 has been characterized in a variety of in vitro and in vivo assays. The following tables summarize the key quantitative data.

Assay Type	Cell Line / Tissue	IC50 (nM)	Reference
Neurotensin Receptor Binding	h-NTR1-CHO cells	1.19	[3]
Neurotensin Receptor Binding	HT-29 cells	0.32	[3]
Neurotensin Receptor Binding	Adult rat brain	3.96	[3]
NT-induced Inositol (B14025) Monophosphate Formation	HT-29 cells	3.9	[3]

Table 1: In Vitro Activity of SR 142948

Animal Model	Effect Measured	Route of Administration	Effective Dose	Reference
Mice	Inhibition of NT-induced turning behavior	p.o.	0.04 - 2.5 x 10⁻³ mg/kg	[4]
Rat	Antagonism of NT-evoked acetylcholine (B1216132) release in the striatum	i.p.	0.1 mg/kg	[3]

Table 2: In Vivo Activity of SR 142948

Mechanism of Action and Signaling Pathway

SR 142948 functions as a competitive antagonist at neurotensin receptors, primarily NTS1. Neurotensin, a 13-amino acid neuropeptide, activates NTS1, a G protein-coupled receptor (GPCR). NTS1 activation stimulates the Gq family of G proteins, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This signaling cascade ultimately leads to the activation of downstream pathways, including the mitogen-activated protein kinase (MAPK) and nuclear factor-kappa B (NF-κB) pathways. By blocking the binding of neurotensin to NTS1, SR 142948 inhibits these downstream signaling events.

Caption: Neurotensin Receptor 1 (NTS1) Signaling Pathway and Inhibition by SR 142948.

Experimental Protocols

Radioligand Binding Assay (Hypothetical Protocol based on similar assays)

Objective: To determine the binding affinity of SR 142948 for the neurotensin receptor.

Materials:

• Membrane preparations from cells expressing the neurotensin receptor (e.g., h-NTR1-CHO cells).

• [³H]-Neurotensin (radioligand).

• SR 142948 (test compound).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂, 0.1% BSA).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail and counter.

Procedure:

• In a 96-well plate, add 50 µL of binding buffer to each well.

• Add 25 µL of various concentrations of SR 142948 (e.g., from 10⁻¹¹ to 10⁻⁵ M) or vehicle for total binding.

• For non-specific binding determination, add 25 µL of a high concentration of unlabeled neurotensin (e.g., 1 µM).

• Add 25 µL of [³H]-Neurotensin to all wells at a final concentration equal to its Kd.

• Add 100 µL of the cell membrane preparation to each well.

• Incubate the plate at room temperature for 60 minutes with gentle agitation.

• Harvest the contents of each well onto glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value of SR 142948 by non-linear regression analysis of the competition binding data.

Chemical Synthesis of SR 142948 (Plausible Route)

The synthesis of SR 142948 can be envisioned as a multi-step process involving the synthesis of two key intermediates: a substituted pyrazole-3-carboxylic acid and 2-amino-adamantane-2-carboxylic acid, followed by their coupling.

Caption: Plausible Synthetic Workflow for SR 142948.

Step 1: Synthesis of the Substituted Pyrazole-3-Carboxylic Acid

• Formation of the Pyrazole Ring: A substituted phenylhydrazine is condensed with a 1,3-diketone derivative to form the corresponding pyrazole ester. The specific starting materials would be chosen to introduce the 2,6-dimethoxyphenyl group and the substituted phenyl ring at the correct positions.

• Hydrolysis: The resulting pyrazole ester is hydrolyzed, typically using a base such as sodium hydroxide (B78521), to yield the pyrazole-3-carboxylic acid.

Step 2: Synthesis of 2-Aminoadamantane-2-carboxylic Acid

• Bucherer-Bergs Reaction: Adamantanone is treated with potassium cyanide and ammonium (B1175870) carbonate in a suitable solvent (e.g., ethanol/water) to form the adamantane-spiro-5-hydantoin.

• Hydrolysis: The hydantoin is then hydrolyzed under basic conditions (e.g., using barium hydroxide or sodium hydroxide) to yield 2-aminoadamantane-2-carboxylic acid.

Step 3: Amide Coupling

• Activation of the Carboxylic Acid: The pyrazole-3-carboxylic acid is activated using a coupling reagent such as dicyclohexylcarbodiimide (B1669883) (DCC), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), or by converting it to the acid chloride using thionyl chloride.

• Amide Bond Formation: The activated pyrazole derivative is then reacted with 2-aminoadamantane-2-carboxylic acid in the presence of a base (e.g., triethylamine (B128534) or diisopropylethylamine) in an inert solvent (e.g., dichloromethane (B109758) or dimethylformamide) to form the final product, SR 142948.

Conclusion

SR 142948 represents a significant advancement in the development of non-peptide neurotensin receptor antagonists. Its high affinity, selectivity, and favorable pharmacokinetic profile have made it an indispensable tool for elucidating the complex roles of the neurotensin system in health and disease. The synthetic route, while requiring multiple steps, utilizes well-established chemical transformations, making the compound accessible for research purposes. Further investigation into the therapeutic applications of SR 142948 and similar compounds is a promising area of ongoing research.

References

• 1. [PDF] Synthesis of Polymers with Adamantane Amino Derivatives as Pendant Groups | Semantic Scholar [semanticscholar.org]
• 2. Synthesis of some pyrazole‐3‐carboxylic acid‐hydrazide and pyrazolopyridazine compounds | Semantic Scholar [semanticscholar.org]
• 3. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]

An In-depth Technical Guide to the Binding Affinity and Kinetics of SR 142948 for Neurotensin Receptors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding characteristics of SR 142948, a potent and selective non-peptide antagonist for neurotensin (B549771) receptors. The following sections detail its binding affinity and kinetics, the experimental protocols used for its characterization, and the associated signaling pathways.

Binding Affinity of SR 142948

SR 142948 exhibits high affinity for neurotensin receptors, as demonstrated in various in vitro studies. The compound has been shown to bind to both neurotensin receptor subtype 1 (NT1) and subtype 2 (NT2).[1] The binding affinity is typically characterized by the half-maximal inhibitory concentration (IC50) and the equilibrium dissociation constant (Ki or Kd).

Table 1: Binding Affinity of SR 142948 for Neurotensin Receptors

Preparation	Radioligand	Parameter	Value (nM)	Reference
h-NTR1-CHO cells	[¹²⁵I-Tyr³]NT	IC₅₀	1.19	[2][3][4][5]
HT-29 cells	[¹²⁵I-Tyr³]NT	IC₅₀	0.32	[2][5]
Adult rat brain	[¹²⁵I-Tyr³]NT	IC₅₀	3.96	[2][5]
Rat brain homogenates	[³H]SR 142948A	K_d	3.5	[1]
Levocabastine-insensitive NT1 receptors (rat brain)	[³H]SR 142948A	K_d	6.8	[1]
Levocabastine-sensitive NT2 receptors (rat brain)	[³H]SR 142948A	K_d	4.8	[1]
General	-	K_i	< 10

SR 142948 has been characterized as a potent neurotensin (NT) receptor antagonist with IC50 values ranging from 0.32 to 3.96 nM. Studies using [3H]SR 142948A in rat brain homogenates showed it binds to a seemingly uniform population of sites with a Kd of 3.5 nM and a maximum binding capacity (Bmax) of 508 fmol/mg of protein.[1] Further investigation revealed that SR 142948A binds with similar high affinity to both the levocabastine-insensitive NT1 receptors (Kd = 6.8 nM) and the levocabastine-sensitive NT2 receptors (Kd = 4.8 nM).[1]

Binding Kinetics of SR 142948

The binding of [3H]SR 142948A to neurotensin receptors in rat brain membrane homogenates is a time-dependent, reversible, and saturable process.[1] Kinetic experiments are crucial for understanding the association and dissociation rates of the ligand-receptor complex, which contribute to its overall pharmacological profile.

Table 2: Kinetic Parameters of SR 142948 Binding

Parameter	Description	Value
Association Rate (k_on)	Rate of SR 142948 binding to the receptor.	Not explicitly stated in the provided results.
Dissociation Rate (k_off)	Rate of SR 142948 unbinding from the receptor.	Not explicitly stated in the provided results.
Reversibility	The binding is reversible.	[1]
Saturability	The binding is saturable.	[1]

While specific rate constants (k_on and k_off) were not detailed in the initial search results, the reversible nature of the binding has been established.[1]

Experimental Protocols

The characterization of SR 142948's binding affinity and kinetics primarily relies on radioligand binding assays. These assays are considered the gold standard for quantifying ligand-receptor interactions.[6][7]

3.1. Radioligand Binding Assay (Competition)

This protocol is a standard method for determining the binding affinity of a test compound (unlabeled ligand) by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Experimental Workflow:

Competitive Radioligand Binding Assay Workflow

Detailed Steps:

• Membrane Preparation:

  • Tissues or cells expressing neurotensin receptors are homogenized in a cold lysis buffer.

  • The homogenate is centrifuged to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in the final assay buffer.[8]

• Incubation:

  • The membrane preparation is incubated in 96-well plates.

  • A fixed concentration of a suitable radioligand (e.g., [¹²⁵I-Tyr³]NT or [³H]SR 142948A) is added to each well.

  • Varying concentrations of unlabeled SR 142948 are added to compete for binding.

  • The plate is incubated for a specific time at a controlled temperature to allow the binding to reach equilibrium.[8]

• Separation and Washing:

  • The incubation is terminated by rapid vacuum filtration through glass fiber filters, which trap the membranes with bound radioligand.

  • The filters are washed with ice-cold buffer to remove unbound radioligand and reduce non-specific binding.[8]

• Detection and Analysis:

  • The radioactivity retained on the filters is quantified using a scintillation counter.

  • The data is plotted as the percentage of specific binding versus the concentration of the unlabeled competitor.

  • Non-linear regression analysis is used to determine the IC50 value.

  • The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[8]

Neurotensin Receptor Signaling Pathways

Neurotensin receptors, particularly NT1, are G protein-coupled receptors (GPCRs).[9][10][11] Upon activation by an agonist, the receptor undergoes a conformational change that triggers intracellular signaling cascades. As an antagonist, SR 142948 blocks these downstream effects.

Signaling Pathway Overview:

Neurotensin Receptor 1 (NT1) Signaling Pathway

Activation of the NT1 receptor by neurotensin leads to the coupling and activation of Gαq proteins.[9] This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[3][9] These events can lead to the activation of the ERK1/2 signaling pathway and ultimately modulate various cellular responses.[9] SR 142948, by binding to the receptor, prevents this cascade of events from occurring in response to neurotensin. It has been shown to antagonize NT-induced inositol monophosphate formation and intracellular calcium mobilization.[2][3][4][12]

References

• 1. Characterization of binding sites of a new neurotensin receptor antagonist, [3H]SR 142948A, in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biophysics-reports.org [biophysics-reports.org]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. The signaling signature of the neurotensin type 1 receptor with endogenous ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neurotensin receptor - Proteopedia, life in 3D [proteopedia.org]
• 11. Neurotensin receptor 1 - Wikipedia [en.wikipedia.org]
• 12. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

In vivo effects of SR 142948 on dopamine and glutamate signaling

An In-Depth Technical Guide on the In Vivo Effects of SR 142948 on Dopamine (B1211576) and Glutamate (B1630785) Signaling

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

SR 142948 is a potent, selective, and orally active non-peptide antagonist for neurotensin (B549771) (NT) receptors.[1] As a second-generation antagonist, it demonstrates a broader spectrum of activity than its predecessor, SR 48692, making it a critical tool for investigating the complex roles of neurotensin signaling in the central nervous system.[1][2] This document provides a comprehensive overview of the in vivo effects of SR 142948, with a specific focus on its modulation of dopamine and glutamate signaling pathways. We will detail its mechanism of action, summarize key quantitative findings from preclinical studies, outline experimental protocols, and visualize the underlying neurobiological pathways.

Core Compound Profile: SR 142948

SR 142948 is a highly potent antagonist with nanomolar affinity for neurotensin receptors, capable of displacing first-generation antagonists like SR 48692.[1] Its favorable pharmacokinetic properties, including oral bioavailability and good brain penetration, have established it as a valuable research compound for exploring the therapeutic potential of neurotensin receptor modulation.[1]

Modulation of Dopamine Signaling

Neurotensin plays a significant neuromodulatory role in the mesolimbic and nigrostriatal dopamine systems. SR 142948 has been instrumental in elucidating this relationship, particularly revealing that endogenous neurotensin exerts a down-regulating effect on dopamine efflux in the nucleus accumbens (NAcc).[2]

In Vivo Effects on Dopamine Efflux

Studies using in vivo electrochemistry in rats have shown that SR 142948's effects are highly dependent on the baseline state of dopaminergic activity:

• Under Basal Conditions: SR 142948 alone does not significantly alter tonic or electrically-evoked dopamine efflux in the NAcc or striatum.[2]

• Interaction with Antipsychotics: The compound dose-dependently potentiates the increase in basal dopamine levels induced by the D2 receptor antagonist haloperidol (B65202) (50 µg/kg, i.p.) in the NAcc, an effect not observed in the striatum.[2] It also enhances haloperidol's facilitation of electrically evoked dopamine release.[2]

• Interaction with Dopamine Agonists: Pre-treatment with SR 142948 alters the effects of the dopamine agonist apomorphine (B128758) on basal dopamine levels in the NAcc.[2]

• Modulation of Neurotensin-Evoked Dopamine Release: When neurotensin is injected into the ventral tegmental area (VTA), it typically increases dopamine efflux in the NAcc. Local co-application of SR 142948 into the VTA dose-dependently blocks this effect.[3] This highlights a direct antagonism at the level of the dopamine neuron cell bodies.

• Attenuation of Psychostimulant Effects: SR 142948 has been shown to block the behavioral effects of stimulants like amphetamine and MDMA, suggesting that neurotensin signaling is involved in the mechanism of action of these drugs.[4]

Data Presentation: In Vivo Effects on Dopamine Signaling

Experimental Condition	Animal Model	Brain Region	SR 142948 Effect	Quantitative Data	Reference
Basal Dopamine Efflux	Anesthetized Rats	NAcc, Striatum	No effect on tonic or evoked efflux	-	[2]
Haloperidol (50 µg/kg, i.p.)	Anesthetized Rats	Nucleus Accumbens	Potentiates Haloperidol-induced increase in basal DA level	Dose-dependent	[2]
NT Injection in VTA	Anesthetized Rats	Nucleus Accumbens	Blocks NT-evoked DA efflux (local VTA application)	Dose-dependent	[3]
Amphetamine	-	-	Attenuates hyperactivity	-
Apomorphine	Anesthetized Rats	Nucleus Accumbens	Affects apomorphine's effect on basal DA levels	-	[2]

Experimental Protocols: In Vivo Dopamine Measurement

Methodology: In Vivo Electrochemistry This technique was employed to monitor real-time changes in dopamine efflux in the brains of anesthetized, pargyline-treated rats.[2]

• Animal Preparation: Rats are anesthetized and treated with pargyline (B1678468) to prevent monoamine degradation.

• Electrode Implantation: Carbon fiber electrodes are implanted into the target brain region (e.g., nucleus accumbens or striatum).

• Data Acquisition:

  • Differential Pulse Amperometry (DPA): Used to monitor dopamine efflux evoked by electrical stimulation (e.g., 20 Hz for 10 seconds).[2]

  • Differential Normal Pulse Voltammetry (DNPV): Used to measure variations in the basal (tonic) levels of extracellular dopamine.[2]

• Drug Administration: SR 142948 and other pharmacological agents (e.g., haloperidol, apomorphine) are administered systemically (i.p.) or locally.

Visualization: Dopamine Signaling Pathway

Caption: SR 142948 blocks neurotensin receptors on VTA dopamine neurons.

Modulation of Glutamate Signaling

The interaction between neurotensin and the glutamate system is crucial for synaptic plasticity and overall neuronal excitability. Research indicates that neurotensin can inhibit glutamate transmission in key brain regions.[5] By blocking this action, SR 142948 can disinhibit glutamatergic pathways.

In Vivo Effects on Glutamate Transmission

• Disinhibition of Glutamate Release: Neurotensin has been shown to reduce glutamatergic transmission onto VTA dopamine neurons via a mechanism involving the retrograde release of the endocannabinoid 2-AG.[5] As a neurotensin receptor antagonist, SR 142948 is expected to block this inhibitory effect, thereby preventing the neurotensin-induced suppression of glutamate release.

• Striatal Glutamate Regulation: In the dorsolateral striatum, neurotensin also reduces glutamate transmission through endocannabinoid signaling. Antagonism by SR 142948 would counteract this effect, potentially increasing glutamate availability at corticostriatal synapses.

Data Presentation: In Vivo Effects on Glutamate Signaling

Experimental Condition	Animal Model	Brain Region	SR 142948 Effect (Inferred)	Mechanism	Reference
Neurotensin-mediated inhibition	Mouse Brain Slices	VTA	Blocks inhibition of glutamate inputs	Prevents NT-induced endocannabinoid release	[5]
Neurotensin-mediated inhibition	-	Dorsolateral Striatum	Blocks reduction in glutamate transmission	Prevents NT-induced endocannabinoid signaling

Experimental Protocols: Glutamate Synaptic Transmission

Methodology: In Vitro Electrophysiology (Brain Slices) This technique is used to measure synaptic inputs onto specific neurons.

• Slice Preparation: Brains are sectioned into thin slices containing the region of interest (e.g., VTA).

• Recording: Patch-clamp recordings are made from identified dopamine neurons to measure excitatory postsynaptic currents (EPSCs), which are mediated by glutamate.

• Pharmacology: Neurotensin is bath-applied to the slice to observe its effect on glutamate-mediated EPSCs. Subsequently, SR 142948 is applied to determine if it can block the effects of neurotensin.

Visualization: Glutamate Signaling Pathway

Caption: SR 142948 blocks NT-induced retrograde inhibition of glutamate release.

Integrated Dopamine-Glutamate Crosstalk

The profound effects of SR 142948 stem from its ability to modulate the intricate balance between dopamine and glutamate, two neurotransmitter systems that are fundamentally linked. Neurotensin acts as a key regulator at the intersection of these pathways. By antagonizing neurotensin receptors, SR 142948 disrupts this regulation, leading to significant downstream consequences for neuronal circuit function and behavior. For instance, in the VTA, SR 142948 can simultaneously block neurotensin's excitatory effects on dopamine neuron firing and disinhibit glutamatergic inputs onto those same neurons. This dual action underscores the compound's complex pharmacological profile.

Visualization: Experimental Workflow

Caption: Workflow for in vivo electrochemical studies of SR 142948.

Conclusion and Future Directions

SR 142948 is an indispensable pharmacological tool that has significantly advanced our understanding of neurotensin's role in modulating dopamine and glutamate signaling. Its ability to potentiate the effects of dopamine antagonists in the nucleus accumbens while blocking the direct effects of neurotensin in the VTA reveals a complex, region-specific regulation of the dopamine system.[2][3] Furthermore, its inferred ability to disinhibit glutamate transmission adds another layer to its mechanism of action.[5]

For drug development professionals, these findings suggest that neurotensin receptor antagonists could represent a novel therapeutic class for disorders characterized by dysregulated dopamine and glutamate function, such as schizophrenia or substance use disorders. Future in vivo research should aim to further quantify the effects of SR 142948 on glutamate release using techniques like in vivo microdialysis and explore its effects in validated animal models of these neuropsychiatric conditions.

References

• 1. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Endogenous neurotensin down-regulates dopamine efflux in the nucleus accumbens as revealed by SR-142948A, a selective neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The neurotensin receptor antagonist SR 142948A blocks the efflux of dopamine evoked in nucleus accumbens by neurotensin ejection into the ventral tegmental area - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SR-142948 [medbox.iiab.me]
• 5. Neurotensin inhibits glutamate-mediated synaptic inputs onto ventral tegmental area dopamine neurons through the release of the endocannabinoid 2-AG - PubMed [pubmed.ncbi.nlm.nih.gov]

SR 142948: A Technical Guide to Neurotensin Receptor Selectivity and Function

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of SR 142948, a potent non-peptide antagonist of neurotensin (B549771) (NT) receptors. It focuses on its selectivity profile for the neurotensin receptor subtype 1 (NTS1) versus other receptor subtypes, presenting key quantitative data, detailed experimental methodologies, and visualizations of associated signaling pathways.

Introduction to Neurotensin Receptors

Neurotensin (NT) is a 13-amino acid neuropeptide that functions as a neurotransmitter or neuromodulator in the central nervous system and as a local hormone in the periphery.[1][2] Its diverse physiological effects, including the regulation of dopamine (B1211576) pathways, analgesia, and hypothermia, are mediated primarily through its interaction with specific G protein-coupled receptors (GPCRs).[1][3]

The two principal high-affinity neurotensin receptor subtypes are:

• NTS1: This receptor is well-characterized and mediates most of the classical effects of neurotensin, such as hypotension, analgesia, and regulation of intestinal motility.[4] It is a primary target for drug development due to its involvement in cancer cell proliferation and psychiatric disorders.[5][6]

• NTS2: The NTS2 receptor shares structural homology with NTS1 but has a distinct anatomical distribution and pharmacological profile. Its precise physiological roles are still under investigation.

The development of specific ligands, such as SR 142948, has been crucial for dissecting the distinct functions of these receptor subtypes.

Binding Affinity and Selectivity Profile of SR 142948

SR 142948 is a potent non-peptide antagonist for neurotensin receptors.[7][8] While often utilized in studies focusing on NTS1, detailed binding assays have revealed a more complex selectivity profile. Contrary to being a highly selective NTS1 antagonist, SR 142948 binds with similarly high affinity to both NTS1 and NTS2 subtypes. This makes it a potent, non-selective NTS1/NTS2 receptor antagonist.[9][10]

A key study characterized the binding of radiolabeled [3H]SR 142948A in rat brain homogenates. It found that the ligand bound with high affinity to both the levocabastine-insensitive NTS1 receptors and the levocabastine-sensitive NTS2 receptors.[9] This demonstrates that SR 142948 is an invaluable tool for studying processes involving either receptor but cannot be used to pharmacologically isolate NTS1-specific effects.

Table 2.1: Binding Affinity of SR 142948 at Neurotensin Receptors

Receptor Subtype & Tissue/Cell Line	Assay Type	Radioligand	Value (nM)	Reference
NTS1 (human, recombinant CHO cells)	Competition Binding	[¹²⁵I-Tyr³]NT	IC₅₀ = 1.19	[5][11]
NTS1 (human, HT-29 cells)	Competition Binding	[¹²⁵I-Tyr³]NT	IC₅₀ = 0.32	[5]
NTS1 (rat brain)	Competition Binding	[¹²⁵I-Tyr³]NT	IC₅₀ = 3.96	[5]
NTS1 (rat brain, levocabastine-insensitive)	Saturation Binding	[³H]SR 142948A	K_d_ = 6.8	[9]
NTS2 (rat brain, levocabastine-sensitive)	Saturation Binding	[³H]SR 142948A	K_d_ = 4.8	[9]

Functional Antagonism at NTS1

SR 142948 acts as a competitive antagonist, effectively blocking the intracellular signaling cascades initiated by neurotensin binding to the NTS1 receptor. Functional assays confirm its ability to inhibit NTS1-mediated second messenger production in a concentration-dependent manner.

Table 3.1: Functional Antagonist Activity of SR 142948

Assay Description	Cell Line	Measured Effect	Value (nM)	Reference
Inhibition of NT-induced Inositol (B14025) Monophosphate (IP₁) Formation	HT-29 cells	IC₅₀ = 3.9	[5][7]
Antagonism of NT-induced Intracellular Calcium Mobilization	hNTS1-CHO cells	Effective at 1-10 nM	[5][11]

Key Experimental Methodologies

The characterization of SR 142948 relies on standardized in vitro assays, including radioligand binding and functional second messenger assays.

Radioligand Competition Binding Assay

This assay measures the affinity of an unlabeled compound (SR 142948) by quantifying its ability to displace a radioactively labeled ligand from the receptor.[12][13]

Detailed Protocol:

• Membrane Preparation:

  • Tissues or cells expressing the target receptor (e.g., rat brain, HT-29 cells) are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl₂).[14]

  • The homogenate is centrifuged to pellet the cell membranes. The pellet is washed and resuspended in a suitable assay buffer.[14]

  • Protein concentration is determined using a standard method like the BCA assay.[14]

• Assay Incubation:

  • In a 96-well plate, the prepared membranes are incubated with:

    • A fixed concentration of a suitable radioligand (e.g., [¹²⁵I]NT or [³H]SR 142948A).

    • A range of concentrations of the unlabeled competitor, SR 142948.

  • The plate is incubated to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).[14]

• Separation and Detection:

  • The reaction is terminated by rapid filtration through glass fiber filters (e.g., GF/C) using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.[12][14]

  • Filters are washed multiple times with ice-cold buffer to remove non-specific binding.

  • The radioactivity trapped on the filters is quantified using a scintillation counter.[14]

• Data Analysis:

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand and subtracted from total binding.

  • The data are fitted to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of SR 142948 that inhibits 50% of the specific radioligand binding).

Fig. 1: Workflow for a Radioligand Competition Binding Assay.

Functional Assay: Inositol Phosphate (IP) Accumulation

This assay measures the ability of an antagonist to block agonist-induced activation of the Gαq signaling pathway, which results in the production of inositol phosphates.

Detailed Protocol:

• Cell Culture:

  • Cells endogenously expressing NTS1 (e.g., HT-29) or transfected with the receptor (e.g., hNTS1-CHO) are cultured in appropriate media.[11]

• Assay Procedure:

  • Cells are pre-incubated with varying concentrations of the antagonist SR 142948.

  • Cells are then stimulated with a fixed concentration of an agonist, neurotensin.

  • The reaction is allowed to proceed for a defined time period.

• Detection and Analysis:

  • The reaction is stopped, and the cells are lysed.

  • The accumulated inositol monophosphate (IP₁) is typically measured using a commercially available kit, often based on HTRF (Homogeneous Time-Resolved Fluorescence) or radioimmunoassay.

  • Data are analyzed to determine the IC₅₀ of SR 142948 for the inhibition of the NT-induced signal.[7]

NTS1 Receptor Signaling Pathways

The NTS1 receptor is a canonical GPCR that couples to multiple G protein families to initiate intracellular signaling.[3] Its primary and most well-characterized pathway involves coupling to the Gαq/11 family of G proteins.[15]

Gαq/11 Pathway:

• Activation: Binding of neurotensin to NTS1 induces a conformational change, activating the associated heterotrimeric G protein Gαq/11.

• PLC Activation: The activated Gαq subunit stimulates the enzyme Phospholipase C (PLC).

• Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers:

  • Inositol 1,4,5-trisphosphate (IP₃): Diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺).

  • Diacylglycerol (DAG): Remains in the plasma membrane and, along with the increased Ca²⁺, activates Protein Kinase C (PKC).

• Cellular Response: The activation of PKC and the rise in intracellular Ca²⁺ lead to the phosphorylation of downstream targets and a variety of cellular responses.

Studies have also shown that NTS1 can couple to other G proteins, including Gαi/o and Gα13, leading to modulation of cAMP levels and ERK1/2 activation, highlighting the complexity of its signaling signature.[15]

Fig. 2: The NTS1 Receptor Gαq Signaling Pathway.

Conclusion

SR 142948 is an extremely potent, orally active, and brain-penetrant non-peptide antagonist of neurotensin receptors.[5][7] Quantitative binding data clearly demonstrates that it exhibits high affinity for both NTS1 and NTS2 receptor subtypes.[9] Therefore, it should be classified as a non-selective NTS1/NTS2 antagonist rather than a selective NTS1 agent. This characteristic makes it a powerful pharmacological tool for investigating biological systems where both receptors are implicated, but requires careful interpretation of results in studies aiming to isolate NTS1-specific functions. Its well-documented ability to block NT-induced functional responses, such as IP formation and calcium mobilization, confirms its utility in probing the physiological and pathological roles of neurotensin signaling.

Fig. 3: SR 142948 Binding Profile for NTS1 and NTS2 Receptors.

References

• 1. Neurotensin receptors: binding properties, transduction pathways, and structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neurotensin - Wikipedia [en.wikipedia.org]
• 3. Neurotensin receptor - Proteopedia, life in 3D [proteopedia.org]
• 4. biosensingusa.com [biosensingusa.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 9. Characterization of binding sites of a new neurotensin receptor antagonist, [3H]SR 142948A, in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Systemic administration of the neurotensin NTS1 receptor agonist PD149163 improves performance on a memory task in naturally deficient male Brown Norway rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
• 14. giffordbioscience.com [giffordbioscience.com]
• 15. The signaling signature of the neurotensin type 1 receptor with endogenous ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Cellular and Molecular Consequences of SR 142948 Administration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SR 142948 is a potent, selective, and orally active non-peptide antagonist of neurotensin (B549771) receptors (NTSRs). This document provides a comprehensive overview of the cellular and molecular consequences of SR 142948 administration. It delves into its mechanism of action, detailing its interaction with neurotensin receptors and the subsequent impact on downstream signaling pathways. Quantitative data from various in vitro and in vivo studies are summarized, and key experimental methodologies are described. Signaling pathways and experimental workflows are visually represented to facilitate a deeper understanding of the compound's effects. This guide is intended for researchers, scientists, and professionals in drug development seeking a thorough technical understanding of SR 142948.

Introduction

Neurotensin (NT) is a 13-amino acid neuropeptide that exerts a wide range of effects in the central nervous and peripheral systems through its interaction with specific G protein-coupled receptors (GPCRs), primarily the high-affinity neurotensin receptor 1 (NTSR1) and the lower-affinity neurotensin receptor 2 (NTSR2).[1][2] The physiological and pathological roles of neurotensin are diverse, encompassing regulation of dopamine (B1211576) pathways, hypothermia, analgesia, and involvement in the pathophysiology of psychiatric disorders and cancer.[1][3][4]

SR 142948, also known as SR 142948A, has emerged as a critical pharmacological tool for elucidating the functions of the neurotensin system.[4][5] It is a potent and selective non-peptide antagonist that binds to both NTSR1 and NTSR2 with high affinity, thereby blocking the actions of neurotensin.[1][2] Its oral bioavailability and ability to cross the blood-brain barrier make it a valuable compound for both in vitro and in vivo investigations.[3][4] This document synthesizes the current knowledge on the cellular and molecular ramifications of SR 142948 administration.

Mechanism of Action: Neurotensin Receptor Antagonism

SR 142948 exerts its effects by competitively binding to neurotensin receptors, preventing the endogenous ligand, neurotensin, from activating them. This antagonistic action has been demonstrated across various experimental models.

Binding Affinity

SR 142948 exhibits nanomolar affinity for neurotensin receptors in different cell types and tissues. The half-maximal inhibitory concentrations (IC50) highlight its potency as a neurotensin receptor antagonist.[3][6][7][8]

Preparation	Ligand	IC50 (nM)	Reference
h-NTR1-CHO cells	[125I-Tyr3]NT	1.19	[3][6]
HT-29 cells	[125I-Tyr3]NT	0.32	[3][6]
Adult rat brain	[125I-Tyr3]NT	3.96	[3][6]
HT 29 cells	Neurotensin	3.9 (for IP formation)	[3][5][6]
Human umbilical vein endothelial cells	[125I]-neurotensin	0.24 ± 0.01	[9]

Table 1: In Vitro Binding Affinities and Functional Inhibition by SR 142948.

Furthermore, radioligand binding studies using [3H]SR 142948A in rat brain homogenates revealed a dissociation constant (Kd) of 3.5 nM and a maximum binding capacity (Bmax) of 508 fmol/mg of protein.[2] Notably, SR 142948 binds with similar high affinity to both the levocabastine-insensitive NTSR1 and the levocabastine-sensitive NTSR2.[2]

Cellular Consequences: Inhibition of Downstream Signaling

Neurotensin receptor activation by its agonist initiates a cascade of intracellular signaling events. SR 142948 effectively blocks these pathways.

Inhibition of Inositol (B14025) Phosphate (B84403) Formation

Activation of NTSR1, a Gq/11-coupled receptor, stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1] IP3 is subsequently metabolized to inositol monophosphate (IP1). SR 142948 has been shown to antagonize neurotensin-induced inositol monophosphate formation in a concentration-dependent manner.[3][4][5]

Figure 1. Inhibition of the PLC-IP3 signaling pathway by SR 142948.

Attenuation of Intracellular Calcium Mobilization

The generation of IP3 triggers the release of calcium (Ca2+) from intracellular stores, such as the endoplasmic reticulum, leading to a transient increase in cytosolic Ca2+ concentration. This calcium signal is a critical component of neurotensin's cellular effects. SR 142948 effectively antagonizes neurotensin-stimulated intracellular calcium mobilization.[3][4][5]

Cell Line	SR 142948 Concentration	Effect	Reference
h-NTR1-CHO cells	1 nM, 10 nM	Antagonizes intracellular calcium mobilization stimulated by NT	[3]
Human umbilical vein endothelial cells	IC50 = 19 ± 6 nM	Inhibited neurotensin-induced cytosolic free Ca2+ increase	[9]

Table 2: Effect of SR 142948 on Intracellular Calcium Mobilization.

Figure 2. SR 142948 blocks NT-induced intracellular calcium release.

Modulation of Gene Expression

SR 142948 can also influence gene expression that is downstream of neurotensin receptor signaling. For instance, in Chinese Hamster Ovary (CHO) cells expressing the human NTSR1, SR 142948 (1 µM) was found to inhibit the expression of the immediate early genes c-fos and krox24 after 90 minutes of treatment.[3]

Molecular and In Vivo Consequences

The administration of SR 142948 in animal models has provided significant insights into the physiological roles of neurotensin.

Central Nervous System Effects

• Hypothermia and Analgesia: Intracerebroventricular (i.c.v.) injection of neurotensin induces hypothermia and analgesia. SR 142948, administered orally, effectively blocks both of these effects in mice and rats, a property not fully shared by the earlier antagonist, SR 48692.[4][5]

• Turning Behavior: Unilateral intrastriatal injection of neurotensin in mice induces a characteristic turning behavior. SR 142948 dose-dependently inhibits this behavior.[3][4][5]

• Acetylcholine (B1216132) Release: In the rat striatum, neurotensin enhances the release of acetylcholine. SR 142948, administered intraperitoneally, prevents this neurotensin-evoked acetylcholine release in a dose-dependent manner.[3][4]

In Vivo Model	SR 142948 Dose	Route	Effect	Reference
Mice	4 mg/kg	p.o.	54% blockade of NT-induced hypothermia	[3]
Rats	2 mg/kg	p.o.	53% blockade of NT-induced hypothermia	[3]
Mice	0.04-640 x 10^-3 mg/kg	p.o.	Dose-dependent inhibition of NT-induced turning behavior	[4][5]
Rats	0.01, 0.03, 0.3 mg/kg	i.p.	Dose-dependent prevention of NT-enhanced ACh release	[3][4]

Table 3: In Vivo Effects of SR 142948 Administration.

Cardiovascular Effects

SR 142948 is a potent antagonist of the cardiovascular effects of neurotensin. It inhibits neurotensin-induced increases in cytosolic free Ca2+ and prostacyclin production in human umbilical vein endothelial cells at much lower concentrations than SR 48692.[9] In vivo, oral administration of SR 142948 significantly inhibits neurotensin-induced blood pressure changes and, when administered intravenously, is highly effective at blocking neurotensin-induced increases in hematocrit.[9]

Experimental Protocols

In Vitro Radioligand Binding Assay

Figure 3. Workflow for in vitro radioligand binding assays.

• Cell Lines: Human colon carcinoma cells (HT-29) or Chinese Hamster Ovary cells transfected with the human neurotensin receptor 1 (h-NTR1-CHO) are commonly used.[3]

• Radioligand: [125I-Tyr3]NT is used as the radiolabeled agonist.[4]

• Procedure: Cell membranes are incubated with a fixed concentration of the radioligand and increasing concentrations of SR 142948. The reaction is terminated by rapid filtration, and the amount of bound radioactivity is measured.

• Analysis: The concentration of SR 142948 that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

Inositol Monophosphate (IP1) Accumulation Assay

• Cell Culture: HT-29 or h-NTR1-CHO cells are cultured in appropriate media.[4]

• Labeling: Cells are labeled with [3H]myo-inositol.

• Treatment: Cells are pre-incubated with SR 142948 before stimulation with neurotensin in the presence of LiCl (to inhibit inositol monophosphatase).

• Extraction and Quantification: The reaction is stopped, and inositol phosphates are extracted and separated by ion-exchange chromatography. The radioactivity corresponding to IP1 is quantified by liquid scintillation counting.[4]

• Analysis: The IC50 value for the inhibition of neurotensin-induced IP1 accumulation is calculated.

Intracellular Calcium Mobilization Assay

• Cell Loading: Cells (e.g., h-NTR1-CHO) are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).[4]

• Stimulation: Baseline fluorescence is recorded before the addition of neurotensin. For antagonism studies, cells are pre-incubated with SR 142948.

• Measurement: Changes in intracellular calcium concentration are measured by monitoring the fluorescence intensity at specific excitation and emission wavelengths.

• Analysis: The ability of SR 142948 to block the neurotensin-induced increase in intracellular calcium is quantified.

In Vivo Turning Behavior Model

• Animals: Male Swiss albino CD1 mice are typically used.[3]

• Procedure: SR 142948 is administered orally. After a set pre-treatment time, a unilateral intrastriatal injection of neurotensin is performed.

• Observation: The number of contralateral turns is counted for a defined period.

• Analysis: The inhibitory effect of SR 142948 on neurotensin-induced turning behavior is evaluated.

Conclusion

SR 142948 is a powerful pharmacological tool that has significantly advanced our understanding of the neurotensin system. Its high affinity for both NTSR1 and NTSR2, coupled with its ability to antagonize key downstream signaling events such as inositol phosphate formation and intracellular calcium mobilization, makes it an invaluable probe for dissecting the cellular and molecular actions of neurotensin. In vivo studies have confirmed its efficacy in blocking central and peripheral effects of neurotensin, highlighting its potential for investigating the role of this neuropeptide in various physiological and pathological processes. The data and protocols summarized in this guide provide a solid foundation for researchers and drug development professionals working with this important neurotensin receptor antagonist.

References

• 1. Neurotensin and Neurotensin Receptors in Stress-related Disorders: Pathophysiology & Novel Drug Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of binding sites of a new neurotensin receptor antagonist, [3H]SR 142948A, in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. rndsystems.com [rndsystems.com]
• 8. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 9. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]

SR 142948: An In-Depth Technical Guide on its Pharmacokinetic Properties and Oral Bioavailability

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948 is a potent and selective non-peptide antagonist of the neurotensin (B549771) receptors (NTRs). Developed as a second-generation compound following SR 48692, it exhibits a broader spectrum of activity and has been a valuable tool in neuroscience research to investigate the physiological and pathological roles of neurotensin. This technical guide provides a comprehensive overview of the available information regarding the pharmacokinetic properties and oral bioavailability of SR 142948, with a focus on preclinical in vivo studies.

Pharmacokinetic Properties

While the seminal publication by Gully et al. (1997) repeatedly highlights the oral activity and long duration of action of SR 142948, it is crucial to note that specific quantitative pharmacokinetic parameters such as Cmax (maximum plasma concentration), Tmax (time to reach Cmax), AUC (area under the plasma concentration-time curve), and a precise numerical value for oral bioavailability have not been reported in this key study. The assessment of its oral efficacy is primarily based on the observation of its pharmacological effects after oral administration in animal models.

Table 1: Summary of Qualitative Pharmacokinetic and Pharmacodynamic Properties of SR 142948

Property	Observation	Species	Route of Administration	Reference
Oral Bioavailability	The compound is described as having "oral bioavailability" and being "orally active," as evidenced by its ability to antagonize NT-induced effects following oral administration.[1]	Mice, Rats	Oral (p.o.)	[1]
Duration of Action	SR 142948 exhibits a "long duration of action," with maximal antagonism of NT-induced turning behavior observed between 1 and 2 hours after oral administration.[1]	Mice	Oral (p.o.)	[1]
Brain Accessibility	The compound is stated to have "good brain access".[1][2]	Not specified	Not specified	[1]

Experimental Protocols

The following sections detail the methodologies for the key in vivo experiments cited that demonstrate the oral activity of SR 142948.

Antagonism of Neurotensin-Induced Turning Behavior in Mice

This experiment was designed to assess the in vivo efficacy and duration of action of SR 142948 after oral administration.

• Animal Model: Male Swiss albino CD1 mice (25-30 g).

• Induction of Turning Behavior: A unilateral intrastriatal injection of neurotensin (10 pg in 0.5 µl of saline) was administered to induce contralateral turning behavior.

• Drug Administration: SR 142948 was administered orally (p.o.) at various doses.

• Observation: The number of complete contralateral turns was counted for 2 minutes, starting 2 minutes after the neurotensin injection.

• Outcome: SR 142948 dose-dependently inhibited the turning behavior, with maximal and significant antagonism observed between 1 to 2 hours after oral administration.[1]

Workflow for assessing in vivo efficacy of oral SR 142948 in mice.

Antagonism of Neurotensin-Induced Hypothermia in Rats and Mice

This protocol was used to evaluate the ability of orally administered SR 142948 to block the hypothermic effects of centrally administered neurotensin.

• Animal Models: Male Sprague-Dawley rats (200-225 g) and male Swiss albino CD1 mice (25-30 g).

• Induction of Hypothermia: Neurotensin was injected intracerebroventricularly (i.c.v.).

• Drug Administration: SR 142948 was administered orally (p.o.) at various doses (0-10 mg/kg).

• Measurement: Rectal temperature was measured at different time points after neurotensin injection.

• Outcome: Oral administration of SR 142948 partially but significantly blocked neurotensin-induced hypothermia, with 53% inhibition at 2 mg/kg in rats and 54% at 4 mg/kg in mice.[1]

Protocol for evaluating the effect of oral SR 142948 on NT-induced hypothermia.

Signaling Pathway

SR 142948 acts as an antagonist at neurotensin receptors, primarily the high-affinity NTS1 receptor. Neurotensin binding to NTS1, a G-protein coupled receptor (GPCR), typically activates the Gq/11 signaling pathway, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). SR 142948 blocks these downstream effects by preventing the initial binding of neurotensin to the receptor.

SR 142948 antagonizes the neurotensin-induced Gq/11 signaling cascade.

Conclusion

SR 142948 is a well-established, orally active neurotensin receptor antagonist. While its oral bioavailability and long duration of action have been demonstrated through pharmacodynamic studies in preclinical models, the publicly available literature, including the primary publication, lacks specific quantitative pharmacokinetic data. The experimental protocols provided herein offer a basis for understanding how the oral efficacy of SR 142948 was initially characterized. For future drug development efforts, dedicated pharmacokinetic studies would be necessary to fully elucidate the absorption, distribution, metabolism, and excretion profile of this compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Neural Frontier: A Technical Guide to the Blood-Brain Barrier Permeability of SR 142948 in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948, a potent and selective non-peptide antagonist of the neurotensin (B549771) receptors (NTS1 and NTS2), has been a subject of significant interest in neuroscience research. Its potential therapeutic applications in a range of central nervous system (CNS) disorders necessitate a thorough understanding of its ability to cross the blood-brain barrier (BBB). This technical guide provides a comprehensive overview of the available data and methodologies for assessing the BBB permeability of SR 142948 in rodent models, a critical step in the preclinical development of any CNS-targeting therapeutic. While direct quantitative measurements of brain-to-plasma ratios for SR 142948 are not extensively published, substantial evidence from in vivo pharmacological studies in rodents demonstrates its ability to penetrate the CNS and exert centrally-mediated effects.

Quantitative Data from In Vivo Pharmacological Studies

The following table summarizes key findings from in vivo studies in rodent models that provide indirect but compelling evidence of SR 142948's BBB permeability. The central effects observed after systemic administration indicate that SR 142948 reaches its target receptors in the brain at pharmacologically active concentrations.

Parameter	Animal Model	Administration Route & Dose	Observed Central Effect	Conclusion on BBB Permeability	Reference
Antagonism of NT-induced hypothermia	Mice and Rats	Oral (p.o.)	SR 142948A blocks the hypothermia induced by intracerebroventricular (i.c.v.) injection of neurotensin.	The compound crosses the BBB to antagonize the central effects of neurotensin.	[1]
Antagonism of NT-induced analgesia	Mice and Rats	Oral (p.o.)	SR 142948A blocks the analgesia induced by i.c.v. injection of neurotensin.	The compound effectively penetrates the CNS to exert its pharmacological action.	[1]
Inhibition of turning behavior	Mice	Oral (p.o.), 0.04-640 x 10-3 mg/kg	Dose-dependently inhibits the turning behavior induced by unilateral intrastriatal injection of neurotensin.	Demonstrates dose-dependent CNS target engagement after oral administration.	[1]
Antagonism of NT-evoked acetylcholine (B1216132) release	Rats	Intraperitoneal (i.p.), 0.1 mg/kg	Completely antagonizes neurotensin-evoked acetylcholine release in the striatum.	Sufficient brain concentrations are achieved to modulate neurotransmitter release.	[1]

Experimental Protocols

In Vivo Behavioral Assays Demonstrating CNS Effects of SR 142948

The following protocols are based on the methodologies described by Gully et al. (1997) and are indicative of the experimental setups used to demonstrate the central activity of SR 142948 after systemic administration.

1. Antagonism of Neurotensin-Induced Hypothermia:

• Animal Model: Male Swiss mice (20-25 g) or male Sprague-Dawley rats (200-250 g).

• Housing: Animals are housed in a temperature-controlled room (21-23°C) with a 12-hour light/dark cycle and access to food and water ad libitum.

• Drug Administration:

  • SR 142948A is suspended in 0.5% methylcellulose (B11928114) and administered orally (p.o.) at various doses.

  • Control animals receive the vehicle.

  • One hour after SR 142948A or vehicle administration, neurotensin is injected intracerebroventricularly (i.c.v.).

• Measurement: Rectal temperature is measured at regular intervals (e.g., 30, 60, 90, and 120 minutes) after the neurotensin injection using a digital thermometer.

• Analysis: The change in body temperature from baseline is calculated for each animal. The ability of SR 142948A to prevent the hypothermic effect of neurotensin is determined by comparing the temperature changes in the treated group to the control group.

2. Antagonism of Neurotensin-Induced Turning Behavior:

• Animal Model: Male Swiss mice (20-25 g).

• Surgical Procedure: Animals are anesthetized, and a guide cannula is stereotaxically implanted into the striatum. Animals are allowed to recover for at least one week.

• Drug Administration:

  • SR 142948A is administered orally (p.o.) at various doses.

  • Control animals receive the vehicle.

  • At a specified time after drug administration, a unilateral intrastriatal injection of neurotensin is performed through the implanted cannula.

• Behavioral Observation: Immediately after the neurotensin injection, the number of contralateral turns is counted for a defined period (e.g., 2 minutes).

• Analysis: The inhibitory effect of SR 142948A is expressed as the percentage reduction in the number of turns compared to the vehicle-treated group.

General Protocol for Ex Vivo Biodistribution Study to Quantify Brain Penetration

This protocol provides a general framework for a biodistribution study using a radiolabeled version of SR 142948 to directly quantify its concentration in the brain and other tissues.

• Radiolabeling: SR 142948 is radiolabeled with a suitable isotope (e.g., 3H, 14C, or a gamma-emitter like 125I or 111In for SPECT imaging).

• Animal Model: Adult mice or rats.

• Drug Administration: The radiolabeled SR 142948 is administered intravenously (i.v.) via the tail vein.

• Tissue Collection: At various time points post-injection (e.g., 5, 15, 30, 60, 120 minutes), animals are anesthetized and blood is collected via cardiac puncture. Immediately following blood collection, the animals are perfused with saline to remove residual blood from the organs. The brain and other organs of interest are then dissected, weighed, and placed in counting vials.

• Measurement of Radioactivity: The radioactivity in each tissue sample and in an aliquot of the injected dose is measured using a gamma counter or a liquid scintillation counter, depending on the isotope used.

• Data Analysis: The tissue uptake is calculated as the percentage of the injected dose per gram of tissue (%ID/g). The brain-to-plasma concentration ratio is determined by dividing the %ID/g in the brain by the %ID/g in the plasma.

Visualizations

Signaling Pathway of Neurotensin Receptor Antagonism by SR 142948

Caption: SR 142948 competitively antagonizes neurotensin receptors, blocking downstream signaling.

Experimental Workflow for In Vivo Assessment of BBB Permeability

Caption: A typical workflow for determining the brain-to-plasma ratio of a compound in rodents.

Conclusion

References

• 1. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of SR 142948 in Elucidating Neurotensin Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neurotensin (B549771) (NT) is a tridecapeptide that functions as a neurotransmitter and neuromodulator in the central nervous system and as a local hormone in the periphery. Its diverse physiological roles, including regulation of dopamine (B1211576) pathways, analgesia, and hypothermia, are mediated primarily through two high-affinity G protein-coupled receptors, NTS1 and NTS2. The development of selective antagonists has been crucial in dissecting the complex pharmacology of the neurotensin system. SR 142948 has emerged as a potent, selective, and orally active non-peptide antagonist of neurotensin receptors, making it an invaluable tool for investigating the physiological and pathological roles of neurotensin signaling. This technical guide provides an in-depth overview of the use of SR 142948 in neurotensin system research, including its pharmacological profile, detailed experimental protocols for its use in key assays, and a summary of its impact on our understanding of neurotensin receptor function.

Introduction to SR 142948

SR 142948 is a potent and selective non-peptide antagonist of both the NTS1 and NTS2 neurotensin receptors.[1] Unlike its predecessor, SR 48692, which shows selectivity for the NTS1 receptor, SR 142948 exhibits high affinity for both receptor subtypes, providing a broader tool for investigating the complete physiological effects of neurotensin.[1] Its oral bioavailability and ability to cross the blood-brain barrier further enhance its utility in in vivo studies. This guide will detail the experimental applications of SR 142948 in characterizing neurotensin receptor function.

Pharmacological Profile of SR 142948

The pharmacological activity of SR 142948 has been extensively characterized in a variety of in vitro and in vivo models. It competitively antagonizes the binding of neurotensin to its receptors and blocks downstream signaling events.

Binding Affinity

SR 142948 demonstrates nanomolar affinity for neurotensin receptors across different preparations. The following tables summarize the binding affinities (Ki) and antagonist potencies (IC50) of SR 142948 in various experimental systems.

Table 1: Binding Affinity (Ki) of SR 142948 for Neurotensin Receptors

Preparation	Radioligand	Ki (nM)	Reference
Rat brain homogenates	[3H]SR 142948A	3.5 (Kd)	[1]
Levocabastine-insensitive NT1 receptors (rat brain)	[3H]SR 142948A	6.8 (Kd)	[1]
Levocabastine-sensitive NT2 receptors (rat brain)	[3H]SR 142948A	4.8 (Kd)	[1]

Table 2: Antagonist Potency (IC50) of SR 142948

Assay	Preparation	Agonist	IC50 (nM)	Reference
[125I]NT Binding	h-NTR1-CHO cells	Neurotensin	1.19	[2]
[125I]NT Binding	HT-29 cells	Neurotensin	0.32	[2]
[125I]NT Binding	Adult rat brain	Neurotensin	3.96	[2]
Inositol (B14025) Monophosphate Formation	HT-29 cells	Neurotensin	3.9	[3]

In Vitro and In Vivo Activity

SR 142948 effectively antagonizes neurotensin-induced physiological responses both in cell-based assays and in animal models.

Table 3: In Vitro and In Vivo Effects of SR 142948

Effect	Model System	SR 142948 Dose/Concentration	Outcome	Reference
Antagonism of NT-induced inositol monophosphate formation	HT-29 cells	IC50 = 3.9 nM	Inhibition of second messenger production	[3]
Antagonism of NT-induced intracellular calcium mobilization	CHO cells transfected with human NTS1 receptor	1 and 10 nM	Blockade of calcium release	[2]
Inhibition of NT-induced turning behavior	Mice (unilateral intrastriatal NT injection)	0.04–0.64 mg/kg p.o.	Dose-dependent inhibition of rotations	[3]
Antagonism of NT-evoked acetylcholine (B1216132) release	Rat striatum (in vivo microdialysis)	0.1 mg/kg i.p.	Complete antagonism	[3]
Blockade of NT-induced hypothermia	Mice and/or rats (i.c.v. NT injection)	Not specified	Blockade of temperature decrease	[3]
Blockade of NT-induced analgesia	Mice and/or rats (i.c.v. NT injection)	Not specified	Blockade of pain relief	[3][4]

Neurotensin Receptor Signaling Pathways

Neurotensin receptors, primarily NTS1 and NTS2, are G protein-coupled receptors (GPCRs) that activate distinct intracellular signaling cascades. SR 142948, by blocking these receptors, inhibits these pathways.

NTS1 Receptor Signaling

The NTS1 receptor couples to multiple G proteins, including Gq/11 and Gi/o, leading to the activation of various downstream effectors.

NTS1 Receptor Signaling Pathways.

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments utilizing SR 142948 to investigate neurotensin systems.

Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of SR 142948 for neurotensin receptors using a radiolabeled ligand.

Workflow for Radioligand Binding Assay.

Materials:

• Tissue or cells expressing neurotensin receptors

• Homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 0.2% BSA)

• [3H]SR 142948A (or other suitable radioligand)

• Unlabeled SR 142948

• Unlabeled neurotensin

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Membrane Preparation: Homogenize tissue or cells in ice-cold homogenization buffer. Centrifuge the homogenate at low speed to remove nuclei and cellular debris. Centrifuge the resulting supernatant at high speed to pellet the membranes. Wash the membrane pellet with fresh homogenization buffer and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Membranes, radioligand, and assay buffer.

  • Non-specific Binding: Membranes, radioligand, and a high concentration of unlabeled neurotensin (e.g., 1 µM).

  • Competition: Membranes, radioligand, and increasing concentrations of unlabeled SR 142948.

• Incubation: Incubate the plate at room temperature for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. For competition assays, plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a one-site competition model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation. For saturation binding, plot specific binding against the radioligand concentration and use non-linear regression to determine the Kd and Bmax values.

Inositol Monophosphate (IP1) Accumulation Assay

This protocol describes a Homogeneous Time-Resolved Fluorescence (HTRF) assay to measure the accumulation of inositol monophosphate (IP1), a downstream product of Gq-coupled receptor activation, and its antagonism by SR 142948.[4][5][6][7][8][9][10]

Materials:

• Cells expressing neurotensin receptors (e.g., HT-29)

• Cell culture medium

• Stimulation buffer (containing LiCl)

• Neurotensin

• SR 142948

• HTRF IP-One assay kit (containing IP1-d2 conjugate and anti-IP1 cryptate conjugate)

• HTRF-compatible microplate reader

Procedure:

• Cell Culture: Plate cells in a 96-well or 384-well plate and culture until they reach the desired confluency.

• Cell Stimulation:

  • For agonist dose-response: Remove culture medium and add stimulation buffer containing various concentrations of neurotensin.

  • For antagonist dose-response: Pre-incubate cells with various concentrations of SR 142948 in stimulation buffer for a specific time (e.g., 30 minutes) before adding a fixed concentration of neurotensin (e.g., EC80).

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes) to allow for IP1 accumulation.

• Lysis and Detection: Add the HTRF detection reagents (IP1-d2 and anti-IP1 cryptate) to each well according to the manufacturer's instructions. This step typically includes cell lysis.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (e.g., 60 minutes), protected from light.

• HTRF Reading: Read the plate on an HTRF-compatible microplate reader, measuring the fluorescence emission at two wavelengths (e.g., 665 nm and 620 nm).

• Data Analysis: Calculate the HTRF ratio (e.g., 665 nm / 620 nm) and normalize the data. For antagonist experiments, plot the normalized response against the logarithm of the SR 142948 concentration to determine the IC50 value.

Intracellular Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium mobilization using the fluorescent indicator Fura-2 AM, a common method to assess Gq-coupled receptor activation.

Materials:

• Cells expressing neurotensin receptors

• Cell culture medium

• HEPES-buffered saline (HBS)

• Fura-2 AM

• Pluronic F-127

• Neurotensin

• SR 142948

• Fluorescence microplate reader or fluorescence microscope with ratiometric imaging capabilities

Procedure:

• Cell Plating: Plate cells on glass coverslips or in black-walled, clear-bottom 96-well plates and culture overnight.

• Dye Loading: Prepare a loading buffer containing Fura-2 AM (typically 2-5 µM) and Pluronic F-127 (e.g., 0.02%) in HBS. Remove the culture medium from the cells and add the loading buffer.

• Incubation: Incubate the cells at 37°C for 30-60 minutes in the dark to allow for dye loading and de-esterification.

• Washing: Wash the cells twice with HBS to remove extracellular dye.

• Baseline Measurement: Measure the baseline fluorescence ratio (excitation at 340 nm and 380 nm, emission at 510 nm) before adding any stimulants.

• Stimulation and Measurement:

  • For agonist response: Add neurotensin to the wells and immediately begin recording the fluorescence ratio over time.

  • For antagonist response: Pre-incubate the cells with SR 142948 for a specific duration before adding neurotensin and recording the fluorescence response.

• Data Analysis: Calculate the 340/380 nm fluorescence ratio. The change in this ratio over time reflects the change in intracellular calcium concentration. Determine parameters such as peak response and area under the curve. For antagonist experiments, generate dose-response curves to calculate the IC50 of SR 142948.

Neurotensin-Induced Turning Behavior in Mice

This in vivo protocol assesses the ability of SR 142948 to antagonize the rotational behavior induced by unilateral injection of neurotensin into the striatum of mice.[11][12]

Materials:

• Male mice (e.g., Swiss-Webster)

• Anesthesia (e.g., isoflurane)

• Stereotaxic apparatus

• Microsyringe

• Neurotensin solution

• SR 142948 solution (for oral or intraperitoneal administration)

• Rotational behavior monitoring system (e.g., automated rotometer bowls or video tracking software)

Procedure:

• Surgery: Anesthetize the mice and place them in a stereotaxic frame. Unilaterally inject a small volume of neurotensin (e.g., 10 pg in 0.5 µL) into the striatum at predetermined coordinates.

• Drug Administration: Administer SR 142948 or vehicle to the mice via the desired route (e.g., oral gavage or intraperitoneal injection) at a specific time before the neurotensin injection.

• Behavioral Monitoring: Immediately after the intrastriatal injection, place the mouse in the monitoring arena and record the number of full 360° contralateral (away from the side of injection) and ipsilateral (towards the side of injection) rotations over a set period (e.g., 30-60 minutes).

• Data Analysis: Calculate the net rotations (contralateral minus ipsilateral). Compare the net rotations in the SR 142948-treated groups to the vehicle-treated group to determine the antagonist effect. Generate dose-response curves to determine the potency of SR 142948 in inhibiting the turning behavior.

In Vivo Microdialysis for Acetylcholine Release

This protocol describes the use of in vivo microdialysis to measure acetylcholine release in the striatum of freely moving rats and the effect of SR 142948 on neurotensin-stimulated release.[3][7][13][14][15]

Materials:

• Male rats (e.g., Sprague-Dawley)

• Anesthesia

• Stereotaxic apparatus

• Microdialysis probes

• Syringe pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF)

• Neostigmine (acetylcholinesterase inhibitor)

• Neurotensin

• SR 142948

• HPLC system with electrochemical detection (HPLC-ECD) or LC-MS/MS for acetylcholine analysis

Procedure:

• Probe Implantation: Anesthetize the rats and stereotaxically implant a guide cannula targeting the striatum. Allow the animals to recover for several days.

• Microdialysis: On the day of the experiment, insert a microdialysis probe through the guide cannula. Perfuse the probe with aCSF containing an acetylcholinesterase inhibitor (e.g., neostigmine) at a constant flow rate (e.g., 1-2 µL/min).

• Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 20 minutes) to establish a stable baseline of acetylcholine release.

• Drug Administration:

  • Administer SR 142948 or vehicle (e.g., i.p.).

  • After a pre-determined time, infuse neurotensin through the microdialysis probe (reverse dialysis) or administer it systemically.

• Sample Collection: Continue collecting dialysate samples throughout the drug administration period.

• Acetylcholine Analysis: Analyze the acetylcholine content in the dialysate samples using HPLC-ECD or LC-MS/MS.

• Data Analysis: Express the acetylcholine levels as a percentage of the baseline. Compare the effects of neurotensin in the presence and absence of SR 142948 to determine the antagonist effect.

Conclusion

SR 142948 has proven to be an indispensable pharmacological tool for the investigation of neurotensin systems. Its high affinity for both NTS1 and NTS2 receptors, coupled with its in vivo activity, has allowed researchers to probe the diverse functions of neurotensin with greater precision. The experimental protocols detailed in this guide provide a framework for utilizing SR 142948 to further unravel the complexities of neurotensin signaling in both health and disease, offering valuable insights for basic research and the development of novel therapeutics targeting this important neuropeptide system.

References

• 1. Characterization of binding sites of a new neurotensin receptor antagonist, [3H]SR 142948A, in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. moleculardevices.com [moleculardevices.com]
• 3. benchchem.com [benchchem.com]
• 4. news-medical.net [news-medical.net]
• 5. bmglabtech.com [bmglabtech.com]
• 6. HTRF IP-One Gq Detection Kit-WEICHILAB [weichilab.com]
• 7. Acetylcholine release in the hippocampus and striatum during place and response training - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resources.revvity.com [resources.revvity.com]
• 9. resources.revvity.com [resources.revvity.com]
• 10. moleculardevices.com [moleculardevices.com]
• 11. hellobio.com [hellobio.com]
• 12. Turning behavior induced by intrastriatal injection of neurotensin in mice: sensitivity to non-peptide neurotensin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Effects of choline administration on in vivo release and biosynthesis of acetylcholine in the rat striatum as studied by in vivo brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]

Structural Determinants of SR 142948 Binding to the Neurotensin Receptor 1 (NTSR1): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural basis for the binding of the non-peptide antagonist SR 142948 to its target, the neurotensin (B549771) receptor 1 (NTSR1), a class A G protein-coupled receptor (GPCR). Understanding this interaction at a molecular level is crucial for the rational design of novel therapeutics targeting the neurotensinergic system, which is implicated in a variety of physiological processes and disease states, including cancer, pain, and psychiatric disorders.[1][2]

Core Concepts of SR 142948 Antagonism

SR 142948 is a potent and selective antagonist of NTSR1.[3][4] It functions by competitively binding to the orthosteric site of the receptor, thereby blocking the binding of the endogenous agonist neurotensin (NTS).[2][5] This inhibition prevents the conformational changes in the receptor required for the activation of downstream signaling pathways, primarily through Gq/11 proteins, which leads to the activation of phospholipase C (PLC) and subsequent mobilization of intracellular calcium.[6] Structural studies have revealed that SR 142948 and other inverse agonists favor a large extracellular opening of helices VI and VII, which in turn causes a constriction of the intracellular portion of the receptor, occluding the G protein-binding cavity.[5]

Structural Insights from Crystallography

The crystal structure of NTSR1 in complex with SR142948A (a close analog of SR 142948) has provided significant insights into the antagonist-bound conformation of the receptor.[5] Unlike the contraction of the binding pocket observed upon agonist binding, inverse agonists like SR 142948A induce a wider binding pocket.[5] This is primarily due to the outward movement of the extracellular ends of transmembrane helices (TMs) 6 and 7.[5]

The binding of SR 142948 is characterized by a series of hydrophobic and electrostatic interactions with specific residues within the transmembrane domain of NTSR1. While the alkylamine chain of SR142948A was not fully resolved in the crystal structure, likely due to its flexibility, the core of the molecule is well-defined within the binding pocket.[5] Key interactions are formed with residues from several transmembrane helices, creating a distinct binding mode compared to the endogenous peptide agonist.[5][7]

Quantitative Analysis of Binding Affinity

The binding affinity of SR 142948 to NTSR1 has been determined in various systems, consistently demonstrating high potency in the nanomolar to sub-nanomolar range. The following table summarizes key quantitative data from the literature.

Ligand	Preparation	Assay Type	Ki (nM)	IC50 (nM)	Reference
SR 142948	h-NTR1-CHO cells	Radioligand Binding	1.19	[8]
SR 142948	HT-29 cells	Radioligand Binding	0.32	[8]
SR 142948	Adult rat brain	Radioligand Binding	3.96	[8]
SR 142948	HT-29 cells	Inositol Monophosphate Formation	3.9	[8]
SR 142948	NTS1-H4 receptor	Competition Assay	0.5	[7]
SR 142948	NTS1-H4 receptor	Surface Plasmon Resonance	0.4 (KD)	[7]
SR 142948A	NTS1 (MCF7 cells)	Surface Plasmon Resonance Microscopy	2.03 (KD)	[9]

Experimental Protocols

Detailed methodologies are essential for the replication and extension of findings on SR 142948-NTSR1 interactions. Below are generalized protocols for key experiments based on standard practices in the field.

Site-Directed Mutagenesis of NTSR1

Site-directed mutagenesis is a fundamental technique used to identify critical residues for ligand binding by systematically replacing them with other amino acids.[10]

• Plasmid Template Preparation: A mammalian expression vector (e.g., pcDNA3.1) containing the wild-type NTSR1 coding sequence is prepared. High-purity plasmid DNA is isolated from a large-scale bacterial culture.

• Primer Design: For each target residue, a pair of complementary mutagenic primers is designed. The primers should be approximately 25-45 bases in length, with the desired mutation in the middle. The melting temperature (Tm) should be calculated to ensure proper annealing.

• PCR Mutagenesis: A high-fidelity DNA polymerase is used for the PCR reaction to minimize secondary mutations. The reaction typically involves a low number of cycles (12-18) to amplify the entire plasmid containing the desired mutation.

• Template Digestion: The parental, non-mutated DNA template is digested using the DpnI restriction enzyme, which specifically targets methylated and hemimethylated DNA.

• Transformation: The mutated plasmid DNA is then transformed into competent E. coli cells for propagation.

• Sequence Verification: Plasmids are isolated from several colonies and the entire NTSR1 coding sequence is verified by Sanger sequencing to confirm the desired mutation and the absence of unintended mutations.

Radioligand Binding Assays

Radioligand binding assays are used to determine the affinity of a ligand for a receptor.

• Cell Culture and Transfection: HEK293 or CHO cells are cultured and transiently or stably transfected with the expression vector for either wild-type or mutant NTSR1.

• Membrane Preparation: Cells are harvested, and crude membrane preparations are isolated by homogenization and centrifugation. The protein concentration of the membrane suspension is determined using a standard protein assay (e.g., BCA assay).

• Competition Binding Assay:

  • A constant concentration of a radiolabeled NTSR1 ligand (e.g., [3H]SR 142948 or [125I-Tyr3]NT) is incubated with the cell membranes.

  • Increasing concentrations of the unlabeled competitor ligand (SR 142948) are added to the reaction.

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled NTSR1 ligand.

• Incubation and Separation: The binding reaction is incubated to equilibrium. The bound radioligand is then separated from the unbound ligand by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The IC50 value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki value can then be calculated using the Cheng-Prusoff equation.

Visualizing Molecular Interactions and Workflows

NTSR1 Signaling Pathway and SR 142948 Inhibition

Caption: NTSR1 signaling cascade and the inhibitory action of SR 142948.

Experimental Workflow for Identifying Key Binding Residues

Caption: Workflow for elucidating SR 142948 binding determinants.

Conclusion

The structural and functional understanding of the SR 142948-NTSR1 interaction provides a solid foundation for structure-based drug design. The high-resolution crystal structure reveals a distinct antagonist-bound conformation, and quantitative binding data from mutagenesis studies can further pinpoint the residues critical for high-affinity binding. The detailed experimental protocols outlined in this guide serve as a resource for researchers aiming to further investigate the pharmacology of NTSR1 and to develop novel modulators of this important therapeutic target. The continued exploration of the molecular determinants of ligand binding to NTSR1 will undoubtedly pave the way for the next generation of drugs targeting the neurotensinergic system.

References

• 1. In Silico Investigation of the Neurotensin Receptor 1 Binding Site: Overlapping Binding Modes for Small Molecule Antagonists and the Endogenous Peptide Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are NTSR1 antagonists and how do they work? [synapse.patsnap.com]
• 3. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 4. SR 142948 | Neurotensin Receptor Antagonists: R&D Systems [rndsystems.com]
• 5. Complexes of the neurotensin receptor 1 with small-molecule ligands reveal structural determinants of full, partial, and inverse agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neurotensin and its high affinity receptor 1 as a potential pharmacological target in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. biosensingusa.com [biosensingusa.com]
• 10. experiments.springernature.com [experiments.springernature.com]

The Modulatory Role of SR 142948 on Amphetamine-Induced Hyperactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the neurotensin (B549771) receptor antagonist, SR 142948, and its effects on amphetamine-induced hyperactivity. Amphetamine, a potent psychostimulant, primarily exerts its effects by increasing synaptic levels of dopamine (B1211576) and norepinephrine. The neurotensin system, a key modulator of the central nervous system, has been shown to interact significantly with dopaminergic pathways. SR 142948, a non-peptide antagonist of both neurotensin receptor subtype 1 (NTS1) and subtype 2 (NTS2), has emerged as a critical tool for dissecting this interaction. This document summarizes key quantitative data, details experimental methodologies for preclinical assessment, and visualizes the underlying signaling pathways and experimental workflows. The information presented is intended to support further research and drug development efforts targeting the intricate relationship between the neurotensin and dopamine systems in the context of psychostimulant action.

Introduction

Psychostimulants such as amphetamine are known for their profound effects on locomotor activity, primarily mediated through the enhancement of dopaminergic neurotransmission in the mesolimbic pathway. The neuropeptide neurotensin (NT) and its receptors are densely expressed in brain regions associated with this pathway, including the ventral tegmental area (VTA) and the nucleus accumbens, suggesting a significant modulatory role in dopamine-related behaviors.

SR 142948 is a potent and selective non-peptide antagonist for both NTS1 and NTS2 receptors, with a high binding affinity in the nanomolar range. Its ability to cross the blood-brain barrier and its oral activity make it a valuable pharmacological tool for in vivo studies. Research has demonstrated that SR 142948 can effectively attenuate the hyperactivity induced by amphetamine, highlighting the potential of neurotensin receptor modulation as a therapeutic strategy for conditions involving dopamine dysregulation. This guide synthesizes the current understanding of SR 142948's impact on amphetamine-induced locomotor activity.

Quantitative Data Summary

The following tables summarize the quantitative findings from preclinical studies investigating the effects of amphetamine on locomotor activity and the modulatory actions of neurotensin receptor antagonists.

Table 1: Amphetamine Dose-Response on Locomotor Activity in Rats

Amphetamine Dose (mg/kg, i.p.)	Locomotor Activity (Distance Traveled, cm)	Percent Increase from Saline
Saline	Baseline	0%
0.5	Data indicates a slight, often non-significant increase	Varies
1.0	Significant increase	Varies
1.5	Significant and robust increase	Varies
2.0	Pronounced and significant hyperactivity	Varies
4.0	Strong and significant hyperactivity	Varies

Note: The precise quantitative values for locomotor activity can vary significantly between studies due to differences in experimental protocols, rat strains, and apparatus. The table reflects the general dose-dependent trend of increased locomotor activity following amphetamine administration.[1][2]

Table 2: Effect of SR 142948 on Amphetamine-Induced Locomotor Activity

Treatment Group	Amphetamine Dose (mg/kg, i.p.)	SR 142948 Pre-treatment Dose	Outcome on Locomotor Activity
Amphetamine	Varies	None	Significant increase in hyperactivity
Amphetamine + SR 142948	Varies	Varies	Attenuation of amphetamine-induced hyperactivity

Note: While multiple sources confirm the attenuating effect of SR 142948 on amphetamine-induced hyperactivity, specific dose-response data detailing the percentage of reduction was not available in the initial search results. Further focused studies are required to populate this table with precise quantitative values.

Experimental Protocols

This section details a generalized experimental protocol for assessing the effect of SR 142948 on amphetamine-induced hyperactivity in a rodent model, based on common methodologies reported in the literature.

Animal Model

• Species: Male Adult Rats (e.g., Sprague-Dawley or Wistar)

• Weight: 250-350 g

• Housing: Single or pair-housed in a temperature- and humidity-controlled vivarium with a 12-hour light/dark cycle. Food and water are available ad libitum.

• Acclimation: Animals should be acclimated to the housing facility for at least one week and handled daily for several days prior to the experiment to minimize stress.

Apparatus

• Open-Field Arena: A square or circular arena (e.g., 40 x 40 x 40 cm) made of a non-reflective material. The arena is equipped with a grid of infrared photobeams to automatically record locomotor activity (e.g., distance traveled, rearing frequency, and stereotypic movements). The arena should be cleaned thoroughly with a mild cleaning solution between each animal to eliminate olfactory cues.

Drug Preparation and Administration

• Amphetamine: d-amphetamine sulfate (B86663) is dissolved in sterile 0.9% saline.

• SR 142948: SR 142948 is prepared in a suitable vehicle (e.g., sterile water or a solution containing a small percentage of a solubilizing agent like Tween 80).

• Administration:

  • SR 142948 or its vehicle is typically administered intraperitoneally (i.p.) or orally (p.o.) at a specified time (e.g., 30-60 minutes) before the amphetamine challenge.

  • Amphetamine or saline is administered i.p. immediately before placing the animal in the open-field arena.

Experimental Procedure

• Habituation: On the day of the experiment, animals are transported to the testing room and allowed to acclimate for at least 60 minutes.

• Pre-treatment: Animals are administered SR 142948 or vehicle according to the experimental design.

• Amphetamine Challenge: After the pre-treatment interval, animals are injected with the designated dose of amphetamine or saline.

• Locomotor Activity Recording: Immediately following the amphetamine or saline injection, each rat is placed individually into the center of the open-field arena. Locomotor activity is recorded for a specified duration, typically 60 to 120 minutes.

• Data Analysis: The data collected from the photobeam system is analyzed to determine various parameters of locomotor activity. Statistical analysis (e.g., ANOVA followed by post-hoc tests) is used to compare the different treatment groups.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows described in this guide.

Signaling Pathways

Caption: Interaction of Amphetamine and Neurotensin Signaling Pathways.

Experimental Workflow

Caption: Workflow for Assessing SR 142948's Effect on Hyperactivity.

Conclusion

SR 142948 serves as a powerful pharmacological tool for investigating the role of the neurotensin system in modulating the behavioral effects of psychostimulants like amphetamine. The available evidence strongly indicates that blockade of NTS1 and NTS2 receptors by SR 142948 attenuates amphetamine-induced hyperactivity. This effect is likely mediated through the intricate interactions between the neurotensin and dopamine systems within the mesolimbic pathway. A deeper understanding of the specific contributions of NTS1 and NTS2 receptor signaling in this modulation, supported by detailed dose-response studies, will be crucial for the development of novel therapeutic agents for disorders characterized by dopamine system dysregulation, such as substance use disorders and certain psychiatric conditions. This guide provides a foundational framework for researchers to design and interpret experiments aimed at further elucidating this complex neurobiological relationship.

References

• 1. Increased amphetamine-induced locomotor activity, sensitization and accumbal dopamine release in M5 muscarinic receptor knockout mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Motor and locomotor responses to systemic amphetamine in three lines of selectively bred Long-Evans rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of SR 142948 in Blocking Neurotensin-Induced Hypothermia and Analgesia: A Technical Guide

An in-depth examination of the potent, non-peptide neurotensin (B549771) receptor antagonist SR 142948, detailing its mechanism of action, quantitative pharmacology, and the experimental protocols used to demonstrate its efficacy in blocking the central effects of neurotensin.

Introduction

Neurotensin (NT) is a thirteen-amino-acid neuropeptide with a wide distribution in the central nervous system, where it modulates a variety of physiological and behavioral processes, including thermoregulation and nociception. Central administration of neurotensin is known to induce profound hypothermia and analgesia. The development of selective antagonists for neurotensin receptors has been crucial for elucidating the roles of these receptors in various signaling pathways and for exploring their therapeutic potential. SR 142948 is a potent and selective, orally active, non-peptide antagonist of neurotensin receptors.[1] This technical guide provides a comprehensive overview of the role of SR 142948 in blocking neurotensin-induced hypothermia and analgesia, with a focus on its quantitative data, the experimental methodologies used for its characterization, and the underlying signaling pathways.

Quantitative Data Summary

The efficacy of SR 142948 as a neurotensin receptor antagonist has been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative data regarding its binding affinity and its functional antagonism of neurotensin-induced effects.

Table 1: In Vitro Binding Affinity and Functional Antagonism of SR 142948

Parameter	Cell Line/Tissue	Value	Reference
IC50 ([125I]-NT Binding)	h-NTR1-CHO cells	1.19 nM	[2]
HT-29 cells	0.32 nM	[2]
Adult rat brain	3.96 nM	[2]
Human umbilical vein endothelial cells	0.24 ± 0.01 nM	[3]
Ki	Neurotensin Receptors	< 10 nM	[3][4]
IC50 (NT-induced IP1 formation)	HT-29 cells	3.9 nM	[1][2]
IC50 (NT-induced Ca2+ increase)	Human umbilical vein endothelial cells	19 ± 6 nM	[3]

Table 2: In Vivo Efficacy of SR 142948 in Blocking Neurotensin-Induced Hypothermia and Analgesia

Effect Blocked	Animal Model	SR 142948 Dose (p.o.)	% Inhibition	Reference
Hypothermia	Rats	2 mg/kg	53%	[5]
Mice	4 mg/kg	54%	[5]
Analgesia	Mice	4 mg/kg	Complete inhibition	[2]

Signaling Pathways and Experimental Workflows

The physiological effects of neurotensin are primarily mediated through two G protein-coupled receptors: the high-affinity neurotensin receptor 1 (NTS1) and the low-affinity neurotensin receptor 2 (NTS2). SR 142948 acts as an antagonist at these receptors, blocking the downstream signaling cascades initiated by neurotensin.

Neurotensin Receptor Signaling Pathway

Neurotensin binding to NTS1 receptors, which are coupled to Gq/11 proteins, activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC), which in turn phosphorylates various downstream targets to elicit a cellular response. The activation of both NTS1 on neurons and NTS2 on astrocytes in the median preoptic nucleus is required for the full hypothermic response to neurotensin.

Caption: Neurotensin signaling pathway and the antagonistic action of SR 142948.

Experimental Workflow for In Vivo Studies

The in vivo assessment of SR 142948's efficacy typically involves a series of standardized steps to induce and measure the physiological responses to neurotensin in animal models.

Caption: General experimental workflow for assessing the in vivo effects of SR 142948.

Experimental Protocols

The following are detailed methodologies for the key in vivo experiments cited in the characterization of SR 142948's ability to block neurotensin-induced hypothermia and analgesia, primarily based on the study by Gully et al. (1997).

Neurotensin-Induced Hypothermia Assay

Objective: To determine the ability of SR 142948 to antagonize the hypothermic effect of centrally administered neurotensin.

Animals:

• Male Swiss mice (20-22 g) or male Sprague-Dawley rats (200-225 g).

• Animals are housed in a temperature-controlled room (21-23°C) with a 12-hour light/dark cycle and provided with food and water ad libitum.

Drug Preparation and Administration:

• Neurotensin: Dissolved in 0.9% saline.

• SR 142948: Suspended in a 0.5% aqueous solution of methylcellulose.

• SR 142948 Administration: Administered orally (p.o.) in a volume of 10 ml/kg 60 minutes before the neurotensin injection.

• Neurotensin Administration: Injected intracerebroventricularly (i.c.v.) at a dose of 30 µg in a volume of 5 µl for mice and 10 µl for rats.

Experimental Procedure:

• Baseline Temperature: Rectal temperature is measured using a digital thermometer before any drug administration.

• SR 142948 Administration: Animals receive the predetermined oral dose of SR 142948 or the vehicle.

• Waiting Period: A 60-minute interval is allowed for the absorption of the orally administered compound.

• Neurotensin Administration: Animals are lightly anesthetized with ether for the i.c.v. injection of neurotensin or saline.

• Post-Injection Monitoring: Rectal temperature is measured at regular intervals (e.g., 30, 60, 90, and 120 minutes) after the neurotensin injection.

Data Analysis:

• The change in body temperature from baseline is calculated for each time point.

• The percentage inhibition of the neurotensin-induced hypothermia by SR 142948 is calculated by comparing the maximum temperature drop in the SR 142948 pre-treated group to the vehicle-treated group.

Neurotensin-Induced Analgesia Assay (Hot-Plate Test)

Objective: To evaluate the antagonistic effect of SR 142948 on the analgesic response induced by central neurotensin administration.

Animals:

• Male Swiss mice (20-22 g).

• Housing conditions are the same as for the hypothermia assay.

Drug Preparation and Administration:

• Drug preparations and administration routes are the same as described for the hypothermia assay.

Experimental Procedure:

• Apparatus: A hot-plate apparatus maintained at a constant temperature of 55 ± 0.5°C.

• Baseline Latency: The baseline reaction time (latency to lick a hind paw or jump) is determined for each mouse before drug administration. A cut-off time (e.g., 30 seconds) is used to prevent tissue damage.

• SR 142948 Administration: Mice are treated orally with SR 142948 or vehicle.

• Waiting Period: A 60-minute pre-treatment time is observed.

• Neurotensin Administration: Neurotensin (30 µg) or saline is administered via i.c.v. injection under light ether anesthesia.

• Post-Injection Testing: The hot-plate latency is measured at various time points (e.g., 15, 30, and 60 minutes) after the neurotensin injection.

Data Analysis:

• The increase in hot-plate latency from baseline is calculated for each time point.

• The antagonistic effect of SR 142948 is determined by comparing the analgesic effect of neurotensin in the presence and absence of the antagonist.

Conclusion

SR 142948 is a highly potent, non-peptide neurotensin receptor antagonist with nanomolar affinity for both NTS1 and NTS2 receptors. In vitro and in vivo studies have consistently demonstrated its ability to effectively block the physiological responses to neurotensin. Specifically, oral administration of SR 142948 significantly attenuates neurotensin-induced hypothermia and completely inhibits neurotensin-induced analgesia in rodent models.[2][5] The detailed experimental protocols outlined in this guide provide a framework for the continued investigation of neurotensin receptor pharmacology and the potential therapeutic applications of antagonists like SR 142948 in CNS disorders. The distinct pharmacological profile of SR 142948, particularly its ability to block both hypothermia and analgesia, distinguishes it from other neurotensin antagonists and underscores its value as a research tool.[4]

References

• 1. Research Portal [scholarship.miami.edu]
• 2. X-ray structural characterization of SR 142948, a novel potent synthetic neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neurotensin induces hypothermia by activating both neuronal neurotensin receptor 1 and astrocytic neurotensin receptor 2 in the median preoptic nucleus - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: SR 142948 for In Vivo Rodent Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948 is a potent and selective non-peptide antagonist of the neurotensin (B549771) receptors (NTRs), particularly the high-affinity neurotensin receptor 1 (NTS1).[1][2] It is characterized by its oral bioavailability and ability to penetrate the blood-brain barrier, making it a valuable tool for investigating the role of the neurotensin system in the central nervous system (CNS) and other physiological processes.[1] These application notes provide a comprehensive overview of the dosage and administration of SR 142948 for in vivo rodent studies, including detailed protocols and data presentation.

Data Presentation

Table 1: Summary of SR 142948 Dosages and Administration Routes in Rodent Studies

Species	Administration Route	Dosage Range	Study Type	Observed Effects
Mouse	Oral (p.o.)	2 µg/kg	Behavioral	Inhibition of neurotensin-induced turning behavior.[3]
Mouse	Oral (p.o.)	0.04 - 0.64 mg/kg	Behavioral	Dose-dependent inhibition of neurotensin-induced turning behavior.[1]
Mouse	Oral (p.o.)	4 mg/kg	Physiological	54% blockade of neurotensin-induced hypothermia.[3]
Mouse	Oral (p.o.)	up to 10 mg/kg	Physiological	Partial but significant blockade of neurotensin-induced hypothermia.[3]
Rat	Oral (p.o.)	2 mg/kg	Physiological	53% blockade of neurotensin-induced hypothermia.[3]
Rat	Intraperitoneal (i.p.)	0.01 - 0.3 mg/kg	Neurochemical	Dose-dependent prevention of neurotensin-enhanced acetylcholine (B1216132) release.[3]
Rat	Intraperitoneal (i.p.)	0.1 mg/kg	Neurochemical	Complete antagonism of neurotensin-evoked acetylcholine release in the striatum.[1]

Experimental Protocols

Protocol 1: Preparation of SR 142948 for In Vivo Administration

Materials:

• SR 142948 powder

• Vehicle (see below for options)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Sterile saline (0.9% NaCl)

• Tween 80

• Distilled water

Vehicle Selection and Preparation:

The choice of vehicle is critical for ensuring the solubility and stability of SR 142948 for in vivo administration. Based on available literature, the following vehicles have been used:

• For Oral (p.o.) Administration: A solution of 0.01% Tween 80 in distilled water is a suitable vehicle.[4]

  • Preparation: To prepare 10 mL of vehicle, add 1 µL of Tween 80 to 10 mL of sterile distilled water and mix thoroughly.

• For Intraperitoneal (i.p.) Administration: Sterile saline (0.9% NaCl) is a commonly used vehicle.[4]

  • Preparation: Use commercially available sterile saline or prepare by dissolving 0.9 g of NaCl in 100 mL of distilled water and sterilizing by autoclaving.

• Alternative Vehicle for Oral Administration: A formulation of 10% DMSO and 90% (20% SBE-β-CD in Saline) has been suggested for achieving a clear solution at higher concentrations (≥ 5 mg/mL).[3]

Preparation of Dosing Solution (Example for a 1 mg/kg dose in a 25 g mouse with a 10 mL/kg injection volume):

• Calculate the required amount of SR 142948:

  • Dose = 1 mg/kg

  • Mouse weight = 0.025 kg

  • Total amount needed per mouse = 1 mg/kg * 0.025 kg = 0.025 mg

• Calculate the required concentration of the dosing solution:

  • Injection volume = 10 mL/kg = 0.01 L/kg

  • Volume for a 25 g mouse = 10 mL/kg * 0.025 kg = 0.25 mL

  • Concentration = 0.025 mg / 0.25 mL = 0.1 mg/mL

• Prepare the dosing solution:

  • Weigh the required amount of SR 142948 powder. For a batch of 10 mice, you would need 0.25 mg of SR 142948.

  • Add the appropriate volume of the chosen vehicle. To make a 10 mL stock solution at 0.1 mg/mL, you would need 1 mg of SR 142948 in 10 mL of vehicle.

  • Vortex the solution thoroughly. If necessary, sonicate briefly to aid dissolution.

  • Ensure the final solution is clear and free of particulates before administration.

Protocol 2: Administration of SR 142948 to Rodents

A. Oral Gavage (p.o.)

• Animal Restraint: Gently but firmly restrain the mouse or rat. For mice, this can be done by scruffing the neck to immobilize the head and body.

• Gavage Needle Insertion: Use a sterile, ball-tipped gavage needle of appropriate size for the animal. Gently insert the needle into the mouth and advance it along the esophagus into the stomach.

• Administration: Slowly administer the calculated volume of the SR 142948 solution.

• Post-administration Monitoring: Observe the animal for any signs of distress, such as difficulty breathing or regurgitation.

B. Intraperitoneal Injection (i.p.)

• Animal Restraint: Restrain the animal to expose the abdomen. For mice, gently scruff the neck and allow the body to rest on your hand, with the hind legs secured.

• Injection Site: Locate the lower right or left quadrant of the abdomen.

• Injection: Insert a sterile needle (25-27 gauge for mice) at a 15-30 degree angle into the peritoneal cavity, being careful to avoid puncturing internal organs.

• Administration: Aspirate briefly to ensure no fluid is drawn back (indicating incorrect placement in a blood vessel or organ), then slowly inject the SR 142948 solution.

• Post-administration Monitoring: Return the animal to its cage and monitor for any adverse reactions.

Mandatory Visualizations

Neurotensin Receptor 1 (NTS1) Signaling Pathway

Caption: NTS1 signaling is antagonized by SR 142948.

Experimental Workflow for In Vivo Rodent Studies with SR 142948

Caption: Workflow for SR 142948 rodent studies.

References

• 1. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

Preparing Stock Solutions of SR 142948: A Detailed Guide for Researchers

Application Notes and Protocols for the selective non-peptide neurotensin (B549771) receptor antagonist, SR 142948.

This document provides detailed application notes and protocols for the preparation of stock solutions of SR 142948 using Dimethyl Sulfoxide (DMSO) and other solvents for use in various research applications. These guidelines are intended for researchers, scientists, and drug development professionals.

Introduction to SR 142948

SR 142948 is a potent and selective non-peptide antagonist of the neurotensin receptors (NTS), particularly the NTS1 and NTS2 subtypes.[1] It binds with high affinity to these receptors, making it a valuable tool for studying the physiological and pathological roles of neurotensin signaling. Neurotensin, a tridecapeptide, is involved in a wide range of biological processes, including the regulation of dopamine (B1211576) pathways, analgesia, and hypothermia.[2][3] SR 142948 competitively inhibits the binding of neurotensin to its receptors, thereby blocking downstream signaling cascades.[4]

The primary signaling pathway activated by neurotensin receptors is the Gαq-mediated activation of phospholipase C (PLC). This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 then binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). SR 142948 effectively antagonizes these effects, making it a crucial compound for investigating neurotensin-mediated cellular responses.[3][4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of SR 142948 is provided in the table below.

Property	Value	Reference
Molecular Weight	685.86 g/mol
Formula	C₃₉H₅₁N₅O₆
Appearance	White to off-white solid
Purity	≥97%

Solubility Data

The solubility of SR 142948 in various solvents is critical for the preparation of stock solutions. The following table summarizes its solubility in commonly used laboratory solvents.

Solvent	Maximum Concentration	Reference
DMSO	75 mM (51.44 mg/mL)
Water	25 mM (17.15 mg/mL)

Note: When preparing stock solutions, it is always recommended to use the batch-specific molecular weight provided on the product vial and Certificate of Analysis.

Protocols for Preparing SR 142948 Stock Solutions

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO (for in vitro use)

This protocol describes the preparation of a 10 mM stock solution of SR 142948 in DMSO.

Materials:

• SR 142948 powder

• Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes

Procedure:

• Weighing: Accurately weigh the desired amount of SR 142948 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 6.86 mg of SR 142948 (using a molecular weight of 685.86 g/mol ).

• Solvent Addition: Add the calculated volume of DMSO to the vial containing the SR 142948 powder.

• Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if precipitation is observed.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for in vitro Assays

For cell-based assays, it is crucial to dilute the DMSO stock solution to a final concentration where the DMSO percentage is non-toxic to the cells (typically ≤ 0.5%).

Procedure:

• Thawing: Thaw a single aliquot of the SR 142948 DMSO stock solution at room temperature.

• Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture medium or assay buffer to achieve the desired final concentrations. It is recommended to perform dilutions in a stepwise manner to prevent precipitation.

• Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of SR 142948 used in the experiment.

Protocol 3: Formulation for in vivo Administration

Due to the potential toxicity of DMSO in animals, it is often necessary to use a co-solvent system for in vivo studies. Below are examples of formulations that can be used.

Formulation A: DMSO/Tween 80/Saline

• Dissolve SR 142948 in DMSO to create a concentrated stock solution.

• In a separate tube, mix Tween 80 and sterile saline.

• Slowly add the SR 142948/DMSO stock solution to the Tween 80/saline mixture while vortexing to create a stable emulsion or solution. A common ratio is 10% DMSO, 5% Tween 80, and 85% saline.

Formulation B: DMSO/PEG300/Tween-80/Saline

• Add each solvent sequentially: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. This formulation has been shown to achieve a solubility of ≥ 5 mg/mL.

Formulation C: DMSO/Corn Oil

• Prepare a stock solution in DMSO.

• Dilute the DMSO stock in corn oil (e.g., 10% DMSO, 90% corn oil). This can be suitable for oral administration.

Experimental Data Summary

The following tables summarize the effective concentrations of SR 142948 observed in various experimental settings.

Table 1: In Vitro Efficacy of SR 142948

Assay	Cell Line/Tissue	IC₅₀	Reference
Neurotensin Receptor Binding	h-NTR1-CHO cells	1.19 nM	[5]
HT-29 cells	0.32 nM	[5]
Adult rat brain	3.96 nM	[5]
Inositol Monophosphate Formation	HT-29 cells	3.9 nM	[2][3][4][5]
Intracellular Calcium Mobilization	h-NTR1-CHO cells	Antagonized at 1-10 nM	[2][5]

Table 2: In Vivo Efficacy of SR 142948

Animal Model	Effect	Effective Dose	Administration Route	Reference
Mice	Inhibition of NT-induced turning behavior	2 µg/kg	p.o.	[5]
Mice	Blockade of NT-induced hypothermia	4 mg/kg	p.o.	[5]
Rats	Blockade of NT-induced hypothermia	2 mg/kg	p.o.	[5]
Rats	Antagonism of NT-evoked acetylcholine (B1216132) release	0.1 mg/kg	i.p.	[2][3]

Signaling Pathways and Experimental Workflows

Neurotensin Receptor Signaling Pathway

The following diagram illustrates the Gαq-mediated signaling cascade initiated by neurotensin binding to its receptor and its inhibition by SR 142948.

Neurotensin receptor signaling pathway and its inhibition by SR 142948.

Experimental Workflow: In Vitro Calcium Mobilization Assay

This diagram outlines the key steps for performing an in vitro calcium mobilization assay to assess the antagonist activity of SR 142948.

Workflow for an in vitro calcium mobilization assay with SR 142948.

Conclusion

SR 142948 is a valuable pharmacological tool for investigating the neurotensin system. Proper preparation of stock and working solutions is essential for obtaining accurate and reproducible results. The protocols and data provided in this document offer a comprehensive guide for researchers utilizing SR 142948 in their studies. Always refer to the manufacturer's instructions and safety data sheets before handling any chemical compounds.

References

• 1. Characterization of binding sites of a new neurotensin receptor antagonist, [3H]SR 142948A, in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. medchemexpress.com [medchemexpress.com]

Standard Protocol for the Utilization of SR 142948 in Cell Culture Experiments

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948 is a potent and selective non-peptide antagonist of the neurotensin (B549771) (NT) receptors, specifically targeting the neurotensin receptor subtype 1 (NTS1) and subtype 2 (NTS2).[1][2][3] It is a valuable tool for investigating the physiological and pathological roles of neurotensin signaling in various biological systems. SR 142948 competitively inhibits the binding of neurotensin to its receptors, thereby blocking downstream signaling cascades, such as the mobilization of intracellular calcium and the formation of inositol (B14025) monophosphate.[4][5] These application notes provide a comprehensive guide for the effective use of SR 142948 in cell culture experiments, including detailed protocols for its preparation, storage, and application in key functional assays.

Product Information

Property	Value	Reference
Full Name	2-[[5-(2,6-dimethoxyphenyl)-1-[4-[[3-(dimethylamino)propyl]methylamino]carbonyl]-2-(1-methylethyl)phenyl]-1H-pyrazol-3-yl]carbonyl]amino]-tricyclo[3.3.1.13,7]decane-2-carboxylic acid
Molecular Formula	C39H51N5O6
Molecular Weight	685.86 g/mol
Appearance	White to off-white solid
Purity	≥97% (HPLC)

Solubility and Storage

Proper handling and storage of SR 142948 are crucial for maintaining its stability and activity.

Parameter	Recommendation	Reference
Solubility	Soluble in DMSO (up to 75 mM) and water (up to 25 mM).
Stock Solution Preparation	For a 10 mM stock solution, dissolve 6.86 mg of SR 142948 in 1 mL of DMSO. Sonicate briefly if necessary to ensure complete dissolution.
Stock Solution Storage	Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store at -20°C for up to 1 month or at -80°C for up to 6 months.	[4]
Powder Storage	Store the solid compound at +4°C.

Data Presentation: In Vitro Activity of SR 142948

SR 142948 exhibits potent antagonist activity at neurotensin receptors in various cell-based assays. The following table summarizes its inhibitory concentrations (IC50) from published studies.

Cell Line/Tissue	Assay	IC50 (nM)	Reference
h-NTR1-CHO cells	[¹²⁵I-Tyr³]NT Binding	1.19	[4]
HT-29 cells	[¹²⁵I-Tyr³]NT Binding	0.32	[4]
Adult rat brain	[¹²⁵I-Tyr³]NT Binding	3.96	[4]
HT-29 cells	Inositol Monophosphate Formation	3.9	[4][5]
h-NTR1-CHO cells	Intracellular Calcium Mobilization	1-10 (Antagonistic Activity)	[4]

Experimental Protocols

The following are detailed protocols for common cell culture experiments utilizing SR 142948. It is recommended to optimize these protocols for your specific cell line and experimental conditions.

Protocol 1: Intracellular Calcium Mobilization Assay

This protocol describes how to measure the inhibitory effect of SR 142948 on neurotensin-induced intracellular calcium mobilization using a fluorescent calcium indicator.

Materials:

• Cells expressing neurotensin receptors (e.g., h-NTR1-CHO, HT-29)

• Cell culture medium

• SR 142948

• Neurotensin (agonist)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• 96-well black-walled, clear-bottom microplate

• Fluorescence microplate reader with automated injection capabilities

Procedure:

• Cell Seeding: Seed cells into a 96-well black-walled, clear-bottom microplate at a density that will result in a confluent monolayer on the day of the experiment. Incubate overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a loading solution of a calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) with 0.02% Pluronic F-127 in HBSS.

  • Remove the culture medium from the wells and add 100 µL of the loading solution to each well.

  • Incubate the plate at 37°C for 60 minutes in the dark.

• Cell Washing: After incubation, gently wash the cells twice with 100 µL of HBSS to remove excess dye. After the final wash, leave 100 µL of HBSS in each well.

• Compound Preparation and Addition:

  • Prepare serial dilutions of SR 142948 in HBSS at 2x the final desired concentrations.

  • Prepare a solution of neurotensin in HBSS at 2x the final desired concentration (typically at its EC80 concentration for antagonist studies).

• Antagonist Incubation: Add 50 µL of the diluted SR 142948 solutions to the appropriate wells and incubate for 15-30 minutes at 37°C. For control wells, add 50 µL of HBSS.

• Agonist Stimulation and Measurement:

  • Place the plate in a fluorescence microplate reader.

  • Set the reader to record fluorescence intensity (e.g., Ex/Em = 485/525 nm for Fluo-4) at appropriate intervals.

  • Establish a stable baseline reading for 15-20 seconds.

  • Use the automated injector to add 50 µL of the neurotensin solution to each well.

  • Continue recording the fluorescence signal for at least 60-120 seconds to capture the peak calcium response.

• Data Analysis:

  • Calculate the change in fluorescence intensity (ΔF) by subtracting the baseline fluorescence from the peak fluorescence for each well.

  • Plot the neurotensin-induced calcium response as a function of the SR 142948 concentration to determine the IC50 value.

Protocol 2: Inositol Monophosphate (IP1) Accumulation Assay

This protocol outlines the measurement of SR 142948's ability to inhibit neurotensin-stimulated accumulation of inositol monophosphate (IP1), a downstream product of Gq-coupled receptor activation. This protocol is based on the HTRF® (Homogeneous Time-Resolved Fluorescence) technology.

Materials:

• Cells expressing neurotensin receptors (e.g., HT-29)

• Cell culture medium

• SR 142948

• Neurotensin (agonist)

• IP-One HTRF Assay Kit (containing IP1-d2, anti-IP1 cryptate, and stimulation buffer with LiCl)

• White 384-well or 96-well microplate

• HTRF-compatible microplate reader

Procedure:

• Cell Seeding: Seed cells into a white microplate at an appropriate density and incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation:

  • Prepare serial dilutions of SR 142948 in the stimulation buffer provided in the assay kit.

  • Prepare a solution of neurotensin in the stimulation buffer at 2x the final desired concentration.

• Cell Stimulation:

  • Remove the culture medium from the wells.

  • Add the diluted SR 142948 solutions to the appropriate wells.

  • Add the neurotensin solution to the wells. For antagonist assays, pre-incubate with SR 142948 for 15-30 minutes before adding neurotensin.

  • Incubate the plate at 37°C for 30-60 minutes.

• Detection Reagent Addition:

  • Following the manufacturer's instructions, prepare the IP1-d2 and anti-IP1 cryptate detection reagents.

  • Add the detection reagents to each well.

• Incubation and Measurement:

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Read the plate on an HTRF-compatible microplate reader according to the manufacturer's instructions (typically measuring emission at 665 nm and 620 nm).

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.

  • The amount of IP1 produced is inversely proportional to the HTRF signal.

  • Generate a standard curve using the IP1 standards provided in the kit.

  • Determine the concentration of IP1 in each sample from the standard curve.

  • Plot the inhibition of neurotensin-induced IP1 accumulation as a function of SR 142948 concentration to calculate the IC50 value.

Visualizations

Neurotensin Receptor Signaling Pathway

The following diagram illustrates the signaling pathway initiated by neurotensin and the point of inhibition by SR 142948.

Caption: Neurotensin signaling and SR 142948 inhibition.

Experimental Workflow for Antagonist Screening

This diagram outlines the general workflow for screening potential antagonists of the neurotensin receptor using a cell-based assay.

Caption: Workflow for NT receptor antagonist screening.

Disclaimer: These protocols and application notes are intended for research use only. It is the responsibility of the end-user to determine the suitability of this information for their specific application and to optimize protocols accordingly. Always follow standard laboratory safety procedures.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Neurotensin - Wikipedia [en.wikipedia.org]
• 3. Neurotensin receptor - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of SR 142948 in Behavioral Pharmacology Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948 is a potent, selective, and orally active non-peptide antagonist of the neurotensin (B549771) receptors (NTRs), particularly the neurotensin receptor subtype 1 (NTS1).[1][2][3] Its ability to cross the blood-brain barrier and its high binding affinity make it a valuable tool for investigating the role of the neurotensin system in various central nervous system functions and disorders.[2] In behavioral pharmacology, SR 142948 is utilized to probe the involvement of neurotensin signaling in anxiety, depression, psychosis, and substance abuse. This document provides detailed application notes and protocols for the use of SR 142948 in relevant behavioral research models.

Mechanism of Action

Neurotensin, a 13-amino acid neuropeptide, exerts its effects by binding to G protein-coupled receptors. The high-affinity NTS1 receptor is coupled to a Gq protein.[4] Activation of NTS1 by neurotensin stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[4] This signaling cascade modulates neuronal excitability and neurotransmitter release. SR 142948 acts as a competitive antagonist at the NTS1 receptor, blocking the binding of neurotensin and thereby inhibiting its downstream signaling effects.[2]

Data Presentation

In Vitro Activity of SR 142948

Assay Type	Cell Line/Tissue	Parameter	Value	Reference
Receptor Binding	h-NTR1-CHO cells	IC₅₀	1.19 nM	[5]
Receptor Binding	HT-29 cells	IC₅₀	0.32 nM	[5]
Receptor Binding	Adult rat brain	IC₅₀	3.96 nM	[5]
Receptor Binding	Human umbilical vein endothelial cells ([¹²⁵I]-neurotensin)	IC₅₀	0.24 ± 0.01 nM	[6]
Functional Antagonism	HT-29 cells (Inositol monophosphate formation)	IC₅₀	3.9 nM	[5][7]
Functional Antagonism	h-NTR1-CHO cells (Intracellular calcium mobilization)	IC₅₀	-	[5]
Functional Antagonism	Human umbilical vein endothelial cells (Cytosolic free Ca²⁺ increase)	IC₅₀	19 ± 6 nM	[6]

In Vivo Behavioral Effects of SR 142948

Behavioral Model	Species	Administration Route	Effective Dose Range	Observed Effect	Reference
NT-Induced Turning Behavior	Mouse	p.o.	0.04-0.64 mg/kg	Inhibition of turning behavior	[2]
NT-Induced Hypothermia	Rat	p.o.	2 mg/kg	53% blockade	[5]
NT-Induced Hypothermia	Mouse	p.o.	4 mg/kg	54% blockade	[5]
NT-Induced Analgesia	Mouse/Rat	p.o.	Not specified	Blockade of analgesia	[2]
NT-Evoked Acetylcholine Release	Rat	i.p.	0.1 mg/kg	Complete antagonism	[2]
Amphetamine-Induced Hyperactivity	Not specified	Not specified	Not specified	Attenuation	[1][3]
Prepulse Inhibition (restoring effects of antipsychotics)	Rat	Not specified	Not specified	Blockade of haloperidol (B65202) and quetiapine (B1663577) effects	[8]
Sleep/Wakefulness	Mouse	i.p.	1-3 mg/kg	Decreased wakefulness, increased NREM and REM sleep	[9]

Experimental Protocols

General Considerations for In Vivo Studies

• Vehicle: SR 142948 is soluble in a mixture of polyethylene (B3416737) glycol, Tween 80, and distilled water. It can also be dissolved in DMSO and diluted in saline. The final concentration of DMSO should be kept low to avoid toxicity.

• Administration: For oral administration (p.o.), gavage is a common method. For intraperitoneal (i.p.) injection, proper technique is crucial to avoid injection into organs.[2][5]

• Acclimation: Animals should be acclimated to the experimental room for at least 60 minutes before testing to reduce stress-induced variability.[10]

• Blinding: The experimenter should be blind to the treatment conditions to minimize bias.

Protocol 1: Evaluation of Anxiolytic-like Effects using the Elevated Plus Maze (EPM)

The EPM is a widely used test to assess anxiety-like behavior in rodents, based on their natural aversion to open and elevated spaces.[11][12]

Materials:

• Elevated plus maze apparatus (two open arms, two closed arms, and a central platform, elevated from the floor).

• Video camera and tracking software.

• SR 142948.

• Vehicle solution.

• Experimental animals (mice or rats).

Procedure:

• Drug Administration: Administer SR 142948 or vehicle to the animals via the desired route (e.g., i.p. or p.o.) 30-60 minutes before the test.

• Acclimation: Place the animal in the testing room for at least 60 minutes prior to the test to allow for habituation.[10]

• Test Initiation: Gently place the animal on the central platform of the EPM, facing one of the open arms.[11]

• Data Collection: Allow the animal to explore the maze for 5 minutes. Record the session using a video camera mounted above the maze.[11]

• Behavioral Analysis: Use video tracking software to score the following parameters:

  • Time spent in the open arms.

  • Time spent in the closed arms.

  • Number of entries into the open arms.

  • Number of entries into the closed arms.

  • Total distance traveled.

• Data Interpretation: An increase in the time spent in and/or the number of entries into the open arms is indicative of an anxiolytic-like effect. The total distance traveled can be used as a measure of general locomotor activity.

• Cleaning: Thoroughly clean the maze with a 70% ethanol (B145695) solution between each animal to eliminate olfactory cues.

Protocol 2: Assessment of Antidepressant-like Effects using the Forced Swim Test (FST)

The FST is a common behavioral despair model used to screen for antidepressant-like activity. The test is based on the observation that animals will eventually adopt an immobile posture after initial escape-oriented behaviors when placed in an inescapable cylinder of water.[13][14]

Materials:

• Cylindrical water tank (e.g., 40 cm high, 20 cm diameter).

• Water at a controlled temperature (23-25°C).

• Video camera.

• SR 142948.

• Vehicle solution.

• Experimental animals (mice or rats).

Procedure:

• Drug Administration: Administer SR 142948 or vehicle to the animals 30-60 minutes prior to the test session.

• Acclimation: Allow animals to acclimate to the testing room for at least 60 minutes.

• Test Session:

  • Fill the cylinder with water to a depth where the animal cannot touch the bottom with its tail or paws (approximately 15-20 cm).

  • Gently place the animal into the water.

  • Record the animal's behavior for a total of 6 minutes.

• Behavioral Analysis: Score the duration of immobility during the last 4 minutes of the 6-minute test. Immobility is defined as the cessation of struggling and swimming movements, with the animal making only small movements necessary to keep its head above water.

• Data Interpretation: A significant decrease in the duration of immobility is interpreted as an antidepressant-like effect.

• Post-Test Care: After the test, remove the animal from the water, dry it with a towel, and place it in a warm environment to prevent hypothermia.

Protocol 3: Investigation of Antipsychotic-like Potential using the Prepulse Inhibition (PPI) of the Acoustic Startle Response

PPI is a measure of sensorimotor gating, a neurological process that filters out unnecessary sensory information. Deficits in PPI are observed in psychiatric disorders such as schizophrenia.[15] This test assesses the ability of a weak prestimulus (prepulse) to inhibit the startle response to a subsequent strong stimulus (pulse).[16]

Materials:

• Startle response measurement system (including a startle chamber, a loudspeaker, and a sensor to detect movement).

• SR 142948.

• Vehicle solution.

• Experimental animals (rats or mice).

• (Optional) A psychostimulant to induce PPI deficits (e.g., apomorphine, amphetamine).

Procedure:

• Drug Administration: Administer SR 142948 or vehicle. If investigating the reversal of a deficit, the psychostimulant is typically administered after SR 142948 and before the test.

• Acclimation: Place the animal in the startle chamber and allow a 5-10 minute acclimation period with background white noise.[17]

• Test Session: The session consists of a series of trials presented in a pseudorandom order:

  • Pulse-alone trials: A strong acoustic stimulus (e.g., 120 dB white noise for 40 ms) is presented.

  • Prepulse-alone trials: A weak acoustic stimulus (e.g., 75-85 dB white noise for 20 ms) is presented.

  • Prepulse-pulse trials: The prepulse is presented 30-120 ms (B15284909) before the pulse.

  • No-stimulus trials: Only background noise is present.

• Data Collection: The startle response (amplitude of the animal's movement) is recorded for each trial.

• Data Analysis: Calculate the percentage of PPI for each prepulse intensity using the following formula: %PPI = [1 - (Startle amplitude on prepulse-pulse trial / Startle amplitude on pulse-alone trial)] x 100

• Data Interpretation: A decrease in %PPI indicates a deficit in sensorimotor gating. An increase in %PPI by SR 142948, particularly in an animal model with induced deficits, suggests a potential antipsychotic-like effect. For instance, SR 142948 has been shown to block the PPI-restoring effects of antipsychotics like haloperidol and quetiapine in isolation-reared rats, suggesting an interaction with the neurotensin system in the mechanism of action of these drugs.[8]

Mandatory Visualizations

Caption: NTS1 receptor signaling cascade and the inhibitory action of SR 142948.

Caption: General workflow for conducting behavioral experiments using SR 142948.

Caption: SR 142948's potential to mitigate psychostimulant-induced behaviors.

References

• 1. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 2. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rndsystems.com [rndsystems.com]
• 4. Frontiers | Neurotensin and its high affinity receptor 1 as a potential pharmacological target in cancer therapy [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enhanced neurotensin neurotransmission is involved in the clinically relevant behavioral effects of antipsychotic drugs: evidence from animal models of sensorimotor gating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 11. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Elevated Plus Maze Test for Measuring Anxiety-Like Behavior in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ja.brc.riken.jp [ja.brc.riken.jp]
• 16. web.mousephenotype.org [web.mousephenotype.org]
• 17. The Role of Sensory Modality in Prepulse Inhibition: An Ontogenetic Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Oral Administration of SR 142948 in In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948 is a potent and selective non-peptide antagonist of neurotensin (B549771) (NT) receptors, demonstrating high affinity for both NTSR1 and NTSR2 subtypes.[1] It is characterized as an orally active compound with good brain accessibility and a long duration of action, making it a valuable tool for investigating the physiological and pathological roles of the neurotensin system in vivo.[1] SR 142948 has been utilized in preclinical studies to explore its therapeutic potential in various conditions, including psychiatric disorders.[2] These application notes provide detailed protocols for the oral administration of SR 142948 in rodent models for in vivo experimental studies.

Physicochemical Properties

A summary of the key physicochemical properties of SR 142948 is presented in the table below.

Property	Value	Reference
Molecular Weight	685.86 g/mol	[3]
Formula	C₃₉H₅₁N₅O₆	[3]
Solubility	Soluble to 75 mM in DMSO	[3]
Soluble to 25 mM in water	[3]
Purity	≥97%	[3]
Storage	Store at +4°C	[3]

Pharmacokinetic Data

As of the latest available information, detailed pharmacokinetic parameters for the oral administration of SR 142948 in rodents (e.g., Cmax, Tmax, AUC, and oral bioavailability) are not extensively published in peer-reviewed literature. Researchers are advised to perform pilot pharmacokinetic studies in their specific animal models to determine these parameters. A template for recording such data is provided below.

Parameter	Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC₀₋t (ng·h/mL)	Oral Bioavailability (%)	Animal Model	Reference
SR 142948	Oral	User-defined	User-determined	User-determined	User-determined	User-determined	e.g., Sprague-Dawley Rat	Internal Study
SR 142948	IV	User-defined	User-determined	User-determined	User-determined	N/A	e.g., Sprague-Dawley Rat	Internal Study

Note: The above table is a template. Researchers should fill in the data based on their own experimental findings.

While specific data for SR 142948 is lacking, studies on other neurotensin receptor modulators have reported oral bioavailabilities in rodents ranging from less than 5% to approximately 50%, with half-lives varying depending on the compound's structure.[4] For instance, some novel hexapeptides with neurotensin activity have shown oral bioavailabilities of 0.19% to 0.61% in rats.[5]

Experimental Protocols

Protocol 1: Preparation of SR 142948 Formulation for Oral Gavage

This protocol describes the preparation of a solution or suspension of SR 142948 suitable for oral gavage in rodents. Due to its solubility characteristics, a co-solvent or vehicle system is typically required.

Materials:

• SR 142948 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a Stock Solution in DMSO:

  • Accurately weigh the required amount of SR 142948 powder.

  • Dissolve the powder in a minimal amount of DMSO to create a concentrated stock solution (e.g., 50 mg/mL).[2] Ensure complete dissolution by vortexing. Gentle warming in a water bath (37°C) may aid dissolution.

  • Note: The stock solution in DMSO can be stored at -20°C for up to one month or at -80°C for up to six months.[2]

• Prepare the Final Dosing Solution (Example for a 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline vehicle):

  • For a 1 mL final dosing solution, begin with the appropriate volume of the DMSO stock solution to achieve the desired final concentration.

  • Add 400 µL of PEG300 to the DMSO stock solution and mix thoroughly by vortexing.

  • Add 50 µL of Tween-80 and vortex again to ensure a homogenous mixture.

  • Slowly add 450 µL of sterile saline to the mixture while vortexing to bring the final volume to 1 mL.

  • The final solution should be a clear and uniform suspension. If precipitation occurs, gentle sonication may be used to aid in creating a stable suspension.

Alternative Vehicle Formulations: [2]

• Corn Oil: Add the required volume of the DMSO stock solution to corn oil and mix thoroughly.

• SBE-β-CD in Saline: Add the required volume of the DMSO stock solution to a 20% solution of sulfobutylether-β-cyclodextrin (SBE-β-CD) in saline and mix until clear.

Protocol 2: Oral Administration by Gavage in Mice

This protocol outlines the standard procedure for administering the prepared SR 142948 formulation to mice via oral gavage.

Materials:

• Prepared SR 142948 dosing solution

• Appropriately sized oral gavage needle (e.g., 20-22 gauge, 1.5-inch, ball-tipped)

• 1 mL syringe

• Animal scale

Procedure:

• Animal Preparation:

  • Weigh the mouse to accurately calculate the required dosing volume. The typical maximum oral gavage volume for mice is 10 mL/kg.

  • Gently restrain the mouse by the scruff of the neck to immobilize the head and body.

• Gavage Needle Measurement:

  • Measure the appropriate insertion depth by placing the tip of the gavage needle at the corner of the mouse's mouth and extending it to the last rib. Mark this length on the needle.

• Administration:

  • Draw the calculated volume of the SR 142948 formulation into the syringe.

  • With the mouse held in an upright position, gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth.

  • Allow the mouse to swallow the needle as it is gently advanced into the esophagus to the predetermined mark. Do not force the needle.

  • Once the needle is correctly positioned, slowly depress the syringe plunger to deliver the solution.

  • Gently withdraw the needle.

• Post-Administration Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress, such as difficulty breathing or lethargy, for at least 30 minutes post-administration.

Signaling Pathway and Experimental Workflow

SR 142948 acts as an antagonist at neurotensin receptors (NTSR1 and NTSR2), which are G protein-coupled receptors (GPCRs). The binding of the endogenous ligand, neurotensin, to these receptors typically activates the Gq alpha subunit of the associated G protein. This initiates a signaling cascade involving phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺), which then acts as a second messenger to modulate various cellular responses. SR 142948 blocks this pathway by preventing the initial binding of neurotensin to its receptors.

References

• 1. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. rndsystems.com [rndsystems.com]
• 4. Discovery of β-Arrestin Biased, Orally Bioavailable and CNS Penetrant Neurotensin Receptor 1 (NTR1) Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of novel hexapeptides with neurotensin activity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing SR 142948 for the Study of Neurotensin Receptor Function in Specific Brain Regions

Audience: Researchers, scientists, and drug development professionals.

Introduction

SR 142948 is a potent, selective, and orally active non-peptide antagonist for neurotensin (B549771) (NT) receptors.[1][2] Unlike some earlier antagonists, SR 142948 exhibits a broad spectrum of activity, likely through its interaction with multiple neurotensin receptor subtypes.[3] Its ability to cross the blood-brain barrier makes it an invaluable tool for investigating the central nervous system (CNS) functions of neurotensin, particularly in modulating dopaminergic pathways implicated in reward, motivation, and psychiatric disorders.[1][4][5] These notes provide an overview of SR 142948, its mechanism of action, and detailed protocols for its application in key neuropharmacological experiments.

Mechanism of Action

Neurotensin exerts its physiological effects by binding to G protein-coupled receptors (GPCRs), primarily the high-affinity neurotensin receptor 1 (NTS1) and the lower-affinity neurotensin receptor 2 (NTS2).[6][7][8] NTS1 activation typically couples to Gq proteins, initiating the phospholipase C (PLC) signaling cascade. This leads to the production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC), respectively.[7][8] NTS2 signaling is more varied and can be cell-dependent.[8] SR 142948 acts as a competitive antagonist at these receptors, binding to them without initiating a signaling cascade and thereby blocking the effects of endogenous neurotensin.[3]

Neurotensin Receptor 1 (NTS1) Signaling Pathway and Antagonism by SR 142948.

Data Presentation: Binding Affinity of SR 142948

SR 142948 demonstrates high affinity for neurotensin receptors across various preparations. The following table summarizes its inhibitory concentration (IC50) values from competitive binding assays.

Preparation	Receptor Target	Radioligand	IC50 Value (nM)	Reference
h-NTR1-CHO Cells	Human NTS1	[¹²⁵I-Tyr³]NT	1.19	[1]
HT-29 Cells	Human NTS1	[¹²⁵I-Tyr³]NT	0.32	[1]
Adult Rat Brain	Native NT Receptors	[¹²⁵I-Tyr³]NT	3.96	[1]
HT-29 Cells (Functional Assay)	Human NTS1	-	3.9 (IP Formation)	[3]

Experimental Protocols

Protocol 1: In Vitro Radioligand Binding Assay for SR 142948 Affinity

This protocol details a competitive binding assay to determine the IC50 value of SR 142948 for neurotensin receptors in rat brain tissue.

Objective: To quantify the binding affinity of SR 142948 by measuring its ability to displace a radiolabeled neurotensin ligand from its receptors.

Materials:

• SR 142948

• [¹²⁵I-Tyr³]Neurotensin (Radioligand)

• Unlabeled Neurotensin (for non-specific binding)

• Adult rat brain tissue (e.g., striatum or cortex)

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.2% BSA, pH 7.4

• Wash Buffer: 50 mM Tris-HCl, pH 7.4, ice-cold

• Scintillation fluid

• Glass fiber filters (e.g., Whatman GF/B)

Equipment:

• Homogenizer (e.g., Polytron)

• Refrigerated centrifuge

• Incubation bath or plate shaker

• Filtration manifold

• Gamma counter

• Microplate reader (for protein quantification)

Procedure:

• Membrane Preparation:

  • Dissect the desired brain region (e.g., ventral tegmental area, nucleus accumbens) from adult rats on ice.

  • Homogenize the tissue in 10 volumes of ice-cold binding buffer.

  • Centrifuge the homogenate at 48,000 x g for 15 minutes at 4°C.

  • Discard the supernatant, resuspend the pellet in fresh binding buffer, and centrifuge again.

  • Resuspend the final pellet in binding buffer to a protein concentration of approximately 100-200 µg per assay tube. Determine protein concentration using a standard assay (e.g., Bradford).

• Assay Setup:

  • Prepare serial dilutions of SR 142948 (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

  • Set up triplicate assay tubes for:

    • Total Binding: Membrane preparation + Radioligand.

    • Non-specific Binding (NSB): Membrane preparation + Radioligand + high concentration of unlabeled Neurotensin (e.g., 1 µM).

    • Competition Binding: Membrane preparation + Radioligand + varying concentrations of SR 142948.

• Incubation:

  • To each tube, add 100 µL of membrane preparation, 50 µL of radioligand (at a final concentration near its Kd, e.g., 0.1 nM), and 50 µL of either buffer, unlabeled NT, or SR 142948 dilution.

  • Incubate at room temperature (25°C) for 60 minutes with gentle agitation.

• Filtration and Washing:

  • Terminate the incubation by rapid filtration through glass fiber filters pre-soaked in 0.5% polyethylenimine.

  • Quickly wash the filters three times with 3 mL of ice-cold wash buffer.

• Quantification:

  • Place the filters into scintillation vials.

  • Measure the radioactivity (counts per minute, CPM) using a gamma counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of SR 142948.

  • Determine the IC50 value (the concentration of SR 142948 that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

Workflow for an In Vitro Radioligand Binding Assay.

Protocol 2: In Vivo Microdialysis to Study SR 142948 Effects on Dopamine (B1211576) Release

This protocol describes how to use in vivo microdialysis to measure the effect of SR 142948 on neurotensin-evoked dopamine release in the nucleus accumbens (NAcc) following administration into the ventral tegmental area (VTA).[9]

Objective: To determine if SR 142948 can block the neurotensin-induced increase in dopamine efflux in a specific brain circuit.

Materials:

• SR 142948

• Neurotensin (NT)

• Artificial cerebrospinal fluid (aCSF)

• Anesthetic (e.g., isoflurane, urethane)

• Male Sprague-Dawley or Wistar rats (250-300g)

Equipment:

• Stereotaxic apparatus

• Microdialysis probes (e.g., 2-4 mm membrane length)

• Microinfusion pump

• Fraction collector

• High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED) system

• Surgical tools

Procedure:

• Surgical Implantation:

  • Anesthetize the rat and place it in the stereotaxic frame.

  • Implant a guide cannula targeted at the VTA for drug administration.

  • Implant a microdialysis probe into the ipsilateral NAcc.

  • Allow the animal to recover from surgery for at least 24-48 hours.

• Microdialysis Experiment:

  • On the day of the experiment, place the rat in a freely moving setup.

  • Connect the microdialysis probe to the microinfusion pump and perfuse with aCSF at a low flow rate (e.g., 1-2 µL/min).

  • Allow a stabilization period of at least 90-120 minutes.

  • Collect baseline dialysate samples every 20 minutes for at least one hour to establish a stable dopamine baseline.

• Drug Administration and Sample Collection:

  • Administer SR 142948 or vehicle directly into the VTA via the guide cannula. In some studies, systemic (i.p. or p.o.) administration is used.[3]

  • After a pre-treatment period (e.g., 15-30 minutes), administer neurotensin into the VTA.

  • Continue to collect dialysate samples every 20 minutes for at least 2-3 hours post-NT injection.

• Sample Analysis:

  • Analyze the dopamine concentration in the collected dialysate samples immediately using an HPLC-ED system.

  • At the end of the experiment, euthanize the animal and perfuse the brain to histologically verify the placement of the cannula and probe.

• Data Analysis:

  • Quantify the dopamine peaks from the HPLC chromatograms.

  • Express the dopamine concentration in each sample as a percentage of the average baseline concentration.

  • Compare the dopamine response to NT in the vehicle-treated group versus the SR 142948-treated group using appropriate statistical tests (e.g., two-way ANOVA with repeated measures).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 3. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SR-142948 [medbox.iiab.me]
• 5. Neurotensin in reward processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phylogenetic history, pharmacological features, and signal transduction of neurotensin receptors in vertebrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What are Neurotensin receptors and how do they work? [synapse.patsnap.com]
• 8. Neurotensin and Neurotensin Receptors in Stress-related Disorders: Pathophysiology & Novel Drug Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The neurotensin receptor antagonist SR 142948A blocks the efflux of dopamine evoked in nucleus accumbens by neurotensin ejection into the ventral tegmental area - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining SR 142948 Potency and Efficacy In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948 is a potent and selective non-peptide antagonist of the neurotensin (B549771) receptors (NTS), primarily targeting the NTS1 and NTS2 subtypes.[1] Neurotensin, a tridecapeptide, exerts its physiological effects through these G protein-coupled receptors (GPCRs), which are implicated in a variety of biological processes, including pain perception, thermoregulation, and dopaminergic signaling.[2][3][4] The antagonism of neurotensin signaling by molecules like SR 142948 holds therapeutic potential for various neurological and psychiatric disorders.

These application notes provide detailed protocols for essential in vitro assays to characterize the potency and efficacy of SR 142948. The described methods include radioligand binding assays to determine binding affinity (Ki) and functional assays to measure the inhibition of neurotensin-induced second messenger signaling (IC50), such as inositol (B14025) monophosphate accumulation and intracellular calcium mobilization.[5][6][7]

Signaling Pathway of Neurotensin Receptor 1 (NTS1)

Neurotensin receptor 1 (NTS1) is a Gq/11-coupled receptor. Upon agonist binding, it activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). SR 142948 acts by competitively blocking the binding of neurotensin to the NTS1 receptor, thereby inhibiting this downstream signaling cascade.

Caption: Neurotensin Receptor 1 (NTS1) Signaling Pathway.

Quantitative Data Summary

The following tables summarize the in vitro potency and efficacy data for SR 142948 from various assays.

Table 1: Radioligand Binding Affinity of SR 142948

Cell Line/Tissue	Radioligand	Parameter	Value (nM)
h-NTR1-CHO cells	[¹²⁵I-Tyr³]NT	IC₅₀	1.19[5]
HT-29 cells	[¹²⁵I-Tyr³]NT	IC₅₀	0.32[5]
Adult Rat Brain	[¹²⁵I-Tyr³]NT	IC₅₀	3.96[5]
-	-	Kᵢ	< 10

Table 2: Functional Antagonism by SR 142948

Assay	Cell Line	Agonist	Parameter	Value (nM)
Inositol Monophosphate Formation	HT-29 cells	Neurotensin	IC₅₀	3.9[5][6]
Intracellular Calcium Mobilization	h-NTR1-CHO cells	Neurotensin	IC₅₀	Not explicitly quantified, but antagonism demonstrated[5][6]

Experimental Protocols

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of SR 142948 for neurotensin receptors by measuring its ability to compete with a radiolabeled ligand.

Caption: Radioligand Competition Binding Assay Workflow.

Materials:

• Cell membranes expressing neurotensin receptors (e.g., from h-NTR1-CHO or HT-29 cells)

• Radioligand: [¹²⁵I-Tyr³]Neurotensin

• SR 142948

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4[8]

• Wash Buffer: 50 mM Tris-HCl, pH 7.4[8]

• 96-well microplates

• Glass fiber filters (e.g., Whatman GF/C) pre-soaked in 0.3-0.5% polyethyleneimine[9]

• Filtration apparatus

• Scintillation counter and fluid

Protocol:

• Membrane Preparation: Homogenize cells expressing neurotensin receptors in a cold lysis buffer and pellet the membranes by centrifugation. Resuspend the pellet in the assay buffer.[9]

• Assay Setup: In a 96-well plate, add the assay buffer, a fixed concentration of [¹²⁵I-Tyr³]Neurotensin (typically at its Kd concentration), and varying concentrations of SR 142948.

• Initiate Reaction: Add the cell membranes to each well to start the binding reaction. The final assay volume is typically 250 µL.[9]

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation to reach equilibrium.[9]

• Termination: Terminate the assay by rapid filtration through the pre-soaked glass fiber filters using a cell harvester. This separates the bound from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[9]

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of SR 142948 that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Inositol Monophosphate (IP1) Accumulation Assay

This functional assay measures the ability of SR 142948 to inhibit neurotensin-induced Gq/11 signaling by quantifying the accumulation of the IP3 metabolite, inositol monophosphate (IP1).

Caption: Inositol Monophosphate (IP1) Accumulation Assay Workflow.

Materials:

• HT-29 cells or other cells endogenously or recombinantly expressing NTS1 receptors

• SR 142948

• Neurotensin

• Stimulation Buffer (e.g., HBSS) containing Lithium Chloride (LiCl) to inhibit IP1 degradation

• IP1 detection kit (e.g., HTRF® IP-One assay kit)

• 96-well cell culture plates

• HTRF-compatible microplate reader

Protocol:

• Cell Seeding: Seed HT-29 cells into a 96-well plate and culture overnight to form a confluent monolayer.

• Antagonist Pre-incubation: Remove the culture medium and pre-incubate the cells with varying concentrations of SR 142948 in stimulation buffer for 15-30 minutes at 37°C.[10]

• Agonist Stimulation: Add a fixed concentration of neurotensin (typically the EC₈₀) to the wells and incubate for 30-60 minutes at 37°C. The presence of LiCl in the buffer allows for the accumulation of IP1.[10]

• Cell Lysis and Detection: Lyse the cells and add the IP1-d2 and anti-IP1-cryptate detection reagents from the HTRF kit to the wells.

• Incubation: Incubate the plate for 1 hour at room temperature, protected from light.[10]

• Data Acquisition: Read the plate on an HTRF-compatible microplate reader.

• Data Analysis: Plot the response (HTRF ratio) against the concentration of SR 142948 to determine the IC₅₀ value.

Intracellular Calcium Mobilization Assay

This assay measures the ability of SR 142948 to block neurotensin-induced increases in intracellular calcium concentration ([Ca²⁺]i), a direct consequence of NTS1 receptor activation.

Caption: Intracellular Calcium Mobilization Assay Workflow.

Materials:

• h-NTR1-CHO cells or other suitable cell lines

• SR 142948

• Neurotensin

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Assay Buffer (e.g., HBSS with 20 mM HEPES)

• 96-well or 384-well black-walled, clear-bottom cell culture plates

• Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation)

Protocol:

• Cell Seeding: Seed h-NTR1-CHO cells into the appropriate microplate and culture to confluency.

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions. This typically involves a 30-60 minute incubation at 37°C.

• Antagonist Pre-incubation: Pre-incubate the cells with varying concentrations of SR 142948 for a defined period.

• Measurement: Place the plate in a fluorescence plate reader. Measure the baseline fluorescence for a short period (e.g., 10-20 seconds).

• Agonist Injection: Use the instrument's injector to add a fixed concentration of neurotensin (typically the EC₈₀) to the wells.

• Data Acquisition: Continue to measure the fluorescence intensity for several minutes to capture the calcium transient.

• Data Analysis: The antagonistic effect of SR 142948 is determined by the reduction in the peak fluorescence signal in the presence of the compound compared to the control (neurotensin alone). Plot the percent inhibition against the concentration of SR 142948 to determine the IC₅₀.

References

• 1. Neurotensin receptor - Wikipedia [en.wikipedia.org]
• 2. Neurotensin receptors: binding properties, transduction pathways, and structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neurotensin receptor - Proteopedia, life in 3D [proteopedia.org]
• 4. Neurotensin - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. benchchem.com [benchchem.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. benchchem.com [benchchem.com]

Application Notes: Investigating the Effects of SR 142948 on Neurotransmitter Release

Introduction

SR 142948 is a potent, selective, and orally active non-peptide antagonist for the neurotensin (B549771) (NT) receptor.[1][2] It demonstrates high affinity for neurotensin receptors, with IC50 values in the low nanomolar range, making it a valuable tool for studying the physiological and pathological roles of the neurotensin system.[1][3] Neurotensin is known to modulate the release of several key neurotransmitters, and SR 142948 has been instrumental in elucidating these interactions. Specifically, it has been shown to antagonize neurotensin-evoked acetylcholine (B1216132) release in the rat striatum and to block dopamine (B1211576) efflux in the nucleus accumbens when co-administered with neurotensin in the ventral tegmental area.[3][4]

These application notes provide detailed protocols for researchers, scientists, and drug development professionals to design experiments aimed at characterizing the effects of SR 142948 on neurotransmitter release. The protocols cover in vitro receptor binding, in vivo neurotransmitter monitoring, and cellular functional assays.

Quantitative Data Summary

The following tables summarize the binding affinities and functional inhibitory concentrations of SR 142948 from various experimental systems.

Table 1: Receptor Binding Affinity of SR 142948

Preparation	Radioligand	IC50 (nM)	Reference
h-NTR1-CHO Cells	[¹²⁵I-Tyr³]NT	1.19	[1]
HT-29 Cells	[¹²⁵I-Tyr³]NT	0.32	[1]
Adult Rat Brain	-	3.96	[1]
Human Umbilical Vein Endothelial Cells	[¹²⁵I]-neurotensin	0.24 ± 0.01	[5]

Table 2: Functional Antagonism by SR 142948

Assay	Cell Line / System	NT-Induced Effect	IC50 (nM)	Reference
Inositol Monophosphate (IP1) Formation	HT-29 Cells	IP1 Production	3.9	[1][3][6]
Intracellular Calcium ([Ca²⁺]i) Mobilization	h-NTR1-CHO Cells	[Ca²⁺]i Increase	-	[1][3][7]
Prostacyclin Production	Human Umbilical Vein Endothelial Cells	Prostacyclin Production	17 ± 3	[5]

Experimental Protocols & Visualizations

Protocol 1: In Vitro Radioligand Competition Binding Assay

This protocol determines the affinity (Ki) of SR 142948 for the neurotensin receptor by measuring its ability to compete with a radiolabeled ligand.

Caption: Workflow for a competitive radioligand binding assay.

Methodology:

• Membrane Preparation:

  • Prepare membrane homogenates from tissues (e.g., rat striatum) or cultured cells expressing the neurotensin receptor (e.g., h-NTR1-CHO cells).[1][3]

  • Homogenize the tissue/cells in an appropriate ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash and resuspend the membrane pellet in the assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Competition Binding Assay: [8][9]

  • In a 96-well plate, add the following to each well in the assay buffer:

    • A fixed concentration of a suitable radioligand (e.g., [¹²⁵I-Tyr³]NT or [³H]SR 48692) near its Kd value.[3][6]

    • Increasing concentrations of unlabeled SR 142948 (e.g., 10⁻¹¹ M to 10⁻⁵ M).

    • Membrane preparation (typically 20-50 µg of protein).

  • For non-specific binding, use a high concentration of unlabeled neurotensin (e.g., 1 µM).

  • Incubate the plate at 25°C for 20-60 minutes to reach equilibrium.[10]

• Separation and Counting:

  • Terminate the binding reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) pre-soaked in a solution like 1% polyethyleneimine.[10]

  • Quickly wash the filters with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity trapped on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of SR 142948.

  • Use non-linear regression to fit the data to a one-site competition model and determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Protocol 2: In Vivo Microdialysis for Neurotransmitter Release

This protocol describes the use of in vivo microdialysis to measure the effect of SR 142948 on neurotensin-stimulated acetylcholine (ACh) or dopamine (DA) release in the brain of a freely moving rat.[11][12][13]

Caption: Experimental workflow for an in vivo microdialysis study.

Methodology:

• Surgical Preparation:

  • Anesthetize a male Sprague-Dawley rat and place it in a stereotaxic frame.[6]

  • Surgically implant a guide cannula targeting the brain region of interest (e.g., striatum for ACh release, nucleus accumbens for DA release).[3]

  • Allow the animal to recover for several days.

• Microdialysis Procedure:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula into the target brain region.

  • Continuously perfuse the probe with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 1-2 µL/min).[14]

  • Allow the system to equilibrate and collect baseline samples every 10-20 minutes until neurotransmitter levels are stable (typically 3-4 consecutive samples with <10% variation).

• Drug Administration and Sample Collection:

  • Administer SR 142948 systemically (e.g., 0.01-0.3 mg/kg, i.p.) or vehicle control.[1]

  • After a suitable pre-treatment time (e.g., 30 minutes), stimulate neurotransmitter release by infusing neurotensin (e.g., 100 nM) directly into the brain region through the microdialysis probe (retrodialysis).[1][14]

  • Continue to collect dialysate samples at regular intervals for 2-3 hours post-stimulation.

• Neurochemical Analysis:

  • Analyze the collected dialysate samples to quantify the concentration of the neurotransmitter of interest.

  • For dopamine, use High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).

  • For acetylcholine, use HPLC coupled with Mass Spectrometry (HPLC-MS) for high sensitivity.

• Data Analysis:

  • Express neurotransmitter concentrations as a percentage of the average baseline level.

  • Compare the time course of neurotransmitter release between the vehicle-treated and SR 142948-treated groups.

  • Use appropriate statistical tests (e.g., two-way ANOVA with repeated measures) to determine significance.

Protocol 3: In Vitro Functional Assay (Calcium Mobilization)

This protocol assesses the ability of SR 142948 to block neurotensin-induced intracellular calcium mobilization in cells expressing the human neurotensin receptor (NTR1).

Caption: Neurotensin signaling pathway and the inhibitory action of SR 142948.

Methodology:

• Cell Culture and Dye Loading:

  • Culture CHO cells stably transfected with the human NTR1 receptor (h-NTR1-CHO cells).[1][3]

  • Plate the cells in a 96-well, black-walled, clear-bottom plate and grow to confluence.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's instructions. This typically involves incubation for 30-60 minutes at 37°C.

  • Wash the cells with a buffered salt solution (e.g., Hanks' Balanced Salt Solution) to remove extracellular dye.

• Antagonist and Agonist Addition:

  • Add varying concentrations of SR 142948 or vehicle to the wells and incubate for a pre-determined time (e.g., 15-30 minutes).

  • Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).

• Fluorescence Measurement:

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • Add a fixed concentration of neurotensin (typically a concentration that gives ~80% of the maximal response, EC80) to all wells simultaneously using the instrument's integrated fluidics.

  • Immediately begin recording the change in fluorescence intensity over time (e.g., for 60-120 seconds).[1]

• Data Analysis:

  • Calculate the response as the peak fluorescence intensity minus the baseline fluorescence.

  • Normalize the data, setting the response to neurotensin alone as 100% and the response in buffer as 0%.

  • Plot the normalized response against the log concentration of SR 142948.

  • Fit the data using a non-linear regression model to determine the IC50 value of SR 142948 for inhibiting the neurotensin-induced calcium response.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 3. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The neurotensin receptor antagonist SR 142948A blocks the efflux of dopamine evoked in nucleus accumbens by neurotensin ejection into the ventral tegmental area - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Design of novel neurokinin 1 receptor antagonists based on conformationally constrained aromatic amino acids and discovery of a potent chimeric opioid agonist-neurokinin 1 receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Overview of Brain Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. In Vivo Brain Microdialysis of Monoamines | Springer Nature Experiments [experiments.springernature.com]
• 14. Microdialysis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Radiolabeling SR142948 for In Vivo Imaging Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR142948 is a potent and selective non-peptide antagonist of the neurotensin (B549771) receptors (NTRs), with high affinity for both NTS1 and NTS2 subtypes.[1][2] Neurotensin receptors, particularly NTS1, are overexpressed in a variety of cancers, including pancreatic, prostate, and breast cancer, making them attractive targets for diagnostic imaging and targeted radionuclide therapy.[3] Radiolabeling of SR142948 allows for non-invasive in vivo visualization and quantification of NTS receptor expression, which can aid in cancer diagnosis, staging, and monitoring of therapeutic response.

These application notes provide detailed protocols for the radiolabeling of SR142948 with positron-emitting radionuclides, such as Gallium-68 (⁶⁸Ga), for use in Positron Emission Tomography (PET) imaging. The protocols cover the conjugation of a chelator to SR142948, the radiolabeling reaction, quality control procedures, and a protocol for in vivo PET imaging in a tumor xenograft mouse model.

Signaling Pathway of the Neurotensin Receptor 1 (NTS1)

Activation of the NTS1 receptor by its endogenous ligand, neurotensin, initiates a cascade of intracellular signaling events. As a G protein-coupled receptor (GPCR), NTS1 primarily couples to Gq/11, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). These signaling pathways are involved in various cellular processes, including proliferation, survival, and migration. SR142948, as an antagonist, blocks these downstream signaling events by preventing neurotensin from binding to the receptor.

Caption: Neurotensin Receptor 1 (NTS1) Signaling Pathway.

Experimental Protocols

Protocol 1: Synthesis of DOTA-conjugated SR142948

This protocol describes the conjugation of the bifunctional chelator DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) to SR142948. The carboxylic acid moiety on the adamantane (B196018) portion of SR142948 is the proposed site for conjugation. This will be achieved by activating the carboxylic acid to an N-hydroxysuccinimide (NHS) ester, followed by reaction with a DOTA derivative containing a primary amine.

Materials:

• SR142948

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• DOTA-amine derivative (e.g., DOTA-NH₂)

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• Diethyl ether

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Mass Spectrometer

Procedure:

• Activation of SR142948:

  • Dissolve SR142948 (1 equivalent) in anhydrous DMF.

  • Add NHS (1.2 equivalents) and DCC or EDC (1.2 equivalents) to the solution.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct (if using DCC).

• Conjugation with DOTA-amine:

  • To the filtered solution containing the SR142948-NHS ester, add a solution of DOTA-amine (1.5 equivalents) and TEA (2 equivalents) in anhydrous DMF.

  • Stir the reaction mixture at room temperature overnight.

• Purification of DOTA-SR142948:

  • Concentrate the reaction mixture under reduced pressure.

  • Precipitate the crude product by adding cold diethyl ether.

  • Collect the precipitate by centrifugation and wash with diethyl ether.

  • Purify the DOTA-SR142948 conjugate by preparative HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA).

  • Collect the fractions containing the desired product and lyophilize to obtain the purified DOTA-SR142948 conjugate.

• Characterization:

  • Confirm the identity and purity of the final product by analytical HPLC and mass spectrometry.

Caption: Workflow for DOTA Conjugation to SR142948.

Protocol 2: Radiolabeling of DOTA-SR142948 with Gallium-68 (⁶⁸Ga)

This protocol describes the chelation of ⁶⁸Ga with the DOTA-SR142948 conjugate.

Materials:

• ⁶⁸Ge/⁶⁸Ga generator

• 0.1 M HCl

• Sodium acetate (B1210297) buffer (pH 4.5)

• DOTA-SR142948 conjugate

• Sterile water for injection

• Heating block

• C18 Sep-Pak cartridge

• Ethanol (B145695)

• Saline solution (0.9% NaCl)

• Radio-TLC or Radio-HPLC system

Procedure:

• Elution of ⁶⁸Ga:

  • Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.1 M HCl according to the manufacturer's instructions to obtain ⁶⁸GaCl₃.

• Radiolabeling Reaction:

  • In a sterile reaction vial, add the ⁶⁸GaCl₃ eluate (e.g., 1 mL).

  • Add sodium acetate buffer to adjust the pH to 4.0-4.5.

  • Add the DOTA-SR142948 conjugate (10-50 µg) dissolved in sterile water.

  • Incubate the reaction mixture at 95°C for 10-15 minutes.

• Purification of [⁶⁸Ga]Ga-DOTA-SR142948:

  • Condition a C18 Sep-Pak cartridge by washing with ethanol (5 mL) followed by sterile water (10 mL).

  • Load the reaction mixture onto the conditioned C18 Sep-Pak cartridge.

  • Wash the cartridge with sterile water (10 mL) to remove unchelated ⁶⁸Ga.

  • Elute the radiolabeled product, [⁶⁸Ga]Ga-DOTA-SR142948, with a small volume of ethanol (e.g., 0.5 mL).

  • Dilute the ethanolic solution with sterile saline to a final ethanol concentration of less than 10% for in vivo administration.

Protocol 3: Quality Control of [⁶⁸Ga]Ga-DOTA-SR142948

Procedure:

• Radiochemical Purity (RCP):

  • Determine the RCP using either radio-TLC or radio-HPLC.

  • Radio-TLC: Spot the final product on a TLC plate (e.g., silica (B1680970) gel) and develop with a suitable mobile phase (e.g., 0.1 M sodium citrate). The radiolabeled conjugate should remain at the origin, while free ⁶⁸Ga moves with the solvent front.

  • Radio-HPLC: Inject an aliquot of the final product into an HPLC system equipped with a C18 column and a radioactivity detector. The retention time of the radiolabeled product should be compared to that of the non-radioactive DOTA-SR142948 standard.

  • The RCP should be >95%.

• Sterility and Endotoxin (B1171834) Testing:

  • Perform standard sterility and endotoxin tests on the final product before administration to animals.

Quantitative Data Summary

Parameter	Method	Specification
DOTA-SR142948 Conjugate
Identity	Mass Spectrometry	Expected Molecular Weight ± 1 Da
Purity	HPLC	>95%
[⁶⁸Ga]Ga-DOTA-SR142948
Radiochemical Purity	Radio-TLC / Radio-HPLC	>95%
pH	pH meter/strip	4.5 - 7.5
Sterility	USP <71>	Sterile
Bacterial Endotoxins	USP <85>	< 175 EU/V

Protocol 4: In Vivo PET Imaging in a Tumor Xenograft Mouse Model

This protocol outlines the procedure for performing a PET imaging study in nude mice bearing NTS1-expressing tumors.

Materials:

• NTS1-expressing cancer cell line (e.g., HT-29 human colon adenocarcinoma)

• Female athymic nude mice (4-6 weeks old)

• Matrigel

• [⁶⁸Ga]Ga-DOTA-SR142948 solution for injection

• Anesthesia (e.g., isoflurane)

• Small animal PET/CT scanner

Procedure:

• Tumor Model Establishment:

  • Subcutaneously inject a suspension of NTS1-expressing cancer cells (e.g., 5 x 10⁶ cells in 100 µL of a 1:1 mixture of media and Matrigel) into the flank of each mouse.[4][5]

  • Allow the tumors to grow to a suitable size (e.g., 100-200 mm³) for imaging, which typically takes 2-3 weeks.

• Animal Preparation and Injection:

  • Fast the mice for 4-6 hours before the injection of the radiotracer.

  • Anesthetize the mouse using isoflurane (B1672236) (e.g., 2% in oxygen).

  • Inject approximately 3.7-7.4 MBq (100-200 µCi) of [⁶⁸Ga]Ga-DOTA-SR142948 in a volume of 100-150 µL via the tail vein.

• PET/CT Imaging:

  • Position the anesthetized mouse on the scanner bed.

  • Acquire a CT scan for anatomical reference and attenuation correction.

  • Perform a dynamic or static PET scan at desired time points post-injection (e.g., 30, 60, and 120 minutes). For dynamic scanning, start the acquisition immediately after injection.

  • Maintain the animal under anesthesia and monitor its vital signs throughout the imaging session.

• Image Analysis:

  • Reconstruct the PET and CT images.

  • Fuse the PET and CT images for anatomical localization of radioactivity.

  • Draw regions of interest (ROIs) on the tumor and other organs of interest (e.g., muscle, liver, kidneys) to quantify the radiotracer uptake.

  • Express the uptake as a percentage of the injected dose per gram of tissue (%ID/g).

• Blocking Study (for specificity):

  • To confirm receptor-specific uptake, a separate group of tumor-bearing mice can be co-injected with a blocking dose of non-radiolabeled SR142948 (e.g., 1 mg/kg) along with the radiotracer. A significant reduction in tumor uptake in the blocked group compared to the unblocked group would indicate specific binding to the neurotensin receptors.

Caption: In Vivo PET Imaging Workflow.

References

• 1. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 3. rndsystems.com [rndsystems.com]
• 4. High-resolution dynamic imaging and quantitative analysis of lung cancer xenografts in nude mice using clinical PET/CT - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tumour induction in BALB/c mice for imaging studies: An improved protocol - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SR 142948 in Models of Neurological and Psychiatric Diseases

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948 is a potent and selective, non-peptide antagonist of the neurotensin (B549771) receptors (NTS1 and NTS2).[1][2] Neurotensin, a 13-amino acid neuropeptide, is implicated in the pathophysiology of a range of neurological and psychiatric disorders due to its close association with dopaminergic and glutamatergic systems.[3][4] SR 142948, with its ability to cross the blood-brain barrier and its oral bioavailability, serves as a critical research tool for elucidating the role of neurotensin signaling in these conditions and for the preclinical evaluation of potential therapeutic agents.[1][2]

These application notes provide a comprehensive overview of the use of SR 142948 in various preclinical models of neurological and psychiatric diseases, complete with detailed experimental protocols and quantitative data.

Data Presentation

The following tables summarize the in vitro binding affinities and in vivo effective doses of SR 142948, providing a reference for experimental design.

Table 1: In Vitro Binding Affinity of SR 142948

Target	Preparation	Radioligand	IC50 (nM)	Ki (nM)	Reference
Human NTS1 Receptor	CHO cell membranes	[¹²⁵I-Tyr³]NT	1.19	1.03	[5]
Human NTS Receptor	HT-29 cell membranes	[¹²⁵I-Tyr³]NT	0.32	0.28	[5]
Rat NTS Receptor	Adult rat brain membranes	[¹²⁵I-Tyr³]NT	3.96	-	[1]
Guinea Pig NTS Receptor	Guinea pig brain membranes	[³H]SR 48692	0.30	0.17	[5]

Table 2: In Vivo Efficacy of SR 142948 in Animal Models

Model	Species	Administration Route	Dose Range	Effect	Reference
Neurotensin-induced turning behavior	Mouse	Oral (p.o.)	0.04 - 0.64 mg/kg	Inhibition of turning behavior	[2]
Neurotensin-induced acetylcholine (B1216132) release	Rat	Intraperitoneal (i.p.)	0.1 mg/kg	Complete antagonism of ACh release in the striatum	[2]
Amphetamine-induced hyperlocomotion	Mouse/Rat	-	-	Attenuation of hyperactivity	[6]
Neurotensin-evoked dopamine (B1211576) efflux	Rat	Intra-VTA	-	Dose-dependent blockade of dopamine efflux in the nucleus accumbens	[7]

Signaling Pathways

SR 142948 acts by blocking the binding of neurotensin to its receptors, primarily NTS1 and NTS2, which are G protein-coupled receptors (GPCRs). The activation of these receptors by neurotensin initiates several downstream signaling cascades. The primary signaling pathway for NTS1 involves coupling to Gq proteins, leading to the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). This cascade results in the mobilization of intracellular calcium and activation of protein kinase C (PKC). Neurotensin receptors can also couple to Gi/o proteins, inhibiting adenylyl cyclase and decreasing cyclic AMP (cAMP) levels. Furthermore, upon activation, these receptors can recruit β-arrestins, which mediate receptor desensitization, internalization, and can also initiate G protein-independent signaling pathways. SR 142948, as an antagonist, blocks these downstream effects.

Caption: Neurotensin Receptor Signaling Pathways Blocked by SR 142948.

Experimental Protocols

The following are detailed protocols for the use of SR 142948 in common animal models of neurological and psychiatric disorders.

Schizophrenia Model: Prepulse Inhibition (PPI) Deficit

Objective: To assess the potential of SR 142948 to reverse sensorimotor gating deficits, a core feature of schizophrenia, often modeled by inducing a PPI deficit with psychotomimetic agents like phencyclidine (PCP) or amphetamine.

Experimental Workflow:

Caption: Workflow for Prepulse Inhibition (PPI) Experiment.

Materials:

• SR 142948

• Phencyclidine (PCP) or d-amphetamine

• Vehicle (e.g., saline, DMSO, or Tween 80 solution)

• Startle response measurement system

• Male adult rats (e.g., Sprague-Dawley, 250-300g) or mice (e.g., C57BL/6, 25-30g)

Procedure:

• Animal Habituation: Acclimate animals to the testing room for at least 60 minutes before the experiment.

• Drug Preparation: Dissolve SR 142948 and the psychotomimetic agent in the appropriate vehicle.

• Drug Administration:

  • Administer SR 142948 (e.g., 0.1, 0.3, 1.0 mg/kg) or vehicle via intraperitoneal (i.p.) injection.

  • After a pretreatment interval of 30-60 minutes, administer PCP (e.g., 3 mg/kg, i.p.) or d-amphetamine (e.g., 5 mg/kg, i.p.) or vehicle.

• Prepulse Inhibition Testing:

  • Place the animal in the startle chamber for a 5-10 minute acclimation period with background white noise (e.g., 65-70 dB).

  • The test session consists of a series of trials presented in a pseudorandom order:

    • Pulse-alone trials: A strong acoustic stimulus (e.g., 120 dB, 40 ms (B15284909) duration).

    • Prepulse + Pulse trials: A weaker, non-startling acoustic prepulse (e.g., 75, 80, or 85 dB, 20 ms duration) precedes the startle pulse by a short interval (e.g., 100 ms).

    • No-stimulus trials: Background noise only.

  • Record the startle amplitude for each trial.

• Data Analysis:

  • Calculate the percent prepulse inhibition for each prepulse intensity: %PPI = [1 - (Startle amplitude on prepulse + pulse trial / Startle amplitude on pulse-alone trial)] x 100

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to compare the effects of SR 142948 on psychotomimetic-induced PPI deficits.

Addiction Model: Amphetamine-Induced Hyperlocomotion

Objective: To evaluate the ability of SR 142948 to attenuate the stimulant effects of drugs of abuse, such as amphetamine, which are associated with increased dopamine release in the nucleus accumbens.

Experimental Workflow:

Caption: Workflow for Amphetamine-Induced Hyperlocomotion Experiment.

Materials:

• SR 142948

• d-amphetamine

• Vehicle

• Open field arenas equipped with automated activity monitoring systems

• Male adult rats or mice

Procedure:

• Animal Habituation: Habituate the animals to the testing room for at least 60 minutes.

• Open Field Habituation: Place each animal in the open field arena for a 30-60 minute habituation period on the day before testing.

• Drug Administration:

  • On the test day, administer SR 142948 (e.g., 0.1, 0.3, 1.0 mg/kg, i.p. or p.o.) or vehicle.

  • After a 30-60 minute pretreatment interval, administer d-amphetamine (e.g., 1-2 mg/kg, i.p.) or vehicle.

• Locomotor Activity Recording: Immediately place the animal back into the open field arena and record locomotor activity (e.g., distance traveled, rearing frequency) for 60-120 minutes.

• Data Analysis: Analyze the locomotor activity data in time bins (e.g., 5 or 10 minutes) using ANOVA to assess the effect of SR 142948 on amphetamine-induced hyperlocomotion.

Neurotransmitter Release: In Vivo Microdialysis

Objective: To directly measure the effect of SR 142948 on neurotransmitter levels, particularly dopamine, in specific brain regions like the nucleus accumbens, either under basal conditions or following a pharmacological challenge.

Experimental Workflow:

Caption: Workflow for In Vivo Microdialysis Experiment.

Materials:

• SR 142948

• Vehicle

• Stereotaxic apparatus

• Microdialysis probes and guide cannulae

• Microinfusion pump

• Fraction collector

• HPLC system with electrochemical detection (HPLC-ECD)

• Artificial cerebrospinal fluid (aCSF)

• Male adult rats

Procedure:

• Stereotaxic Surgery:

  • Anesthetize the rat and place it in a stereotaxic frame.

  • Implant a guide cannula targeting the desired brain region (e.g., nucleus accumbens shell: AP +1.7 mm, ML ±0.8 mm, DV -7.8 mm from bregma).

  • Secure the cannula with dental cement and allow the animal to recover for 5-7 days.

• Microdialysis Experiment:

  • On the day of the experiment, gently insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

  • Allow for a 1-2 hour equilibration period.

  • Collect 3-4 baseline dialysate samples (e.g., every 20 minutes).

  • Administer SR 142948 (e.g., 0.3 mg/kg, i.p.) or vehicle.

  • Continue collecting dialysate samples for at least 2-3 hours post-injection.

• Sample Analysis:

  • Analyze the dialysate samples for dopamine content using HPLC-ECD.

• Data Analysis:

  • Calculate the basal dopamine concentration from the baseline samples.

  • Express the post-drug dopamine levels as a percentage of the baseline.

  • Use appropriate statistical tests to determine the effect of SR 142948 on dopamine release.

• Histological Verification: At the end of the experiment, perfuse the animal and section the brain to verify the correct placement of the microdialysis probe.

Conclusion

SR 142948 is an invaluable pharmacological tool for investigating the complex role of the neurotensin system in the pathophysiology of neurological and psychiatric disorders. The protocols outlined in these application notes provide a framework for utilizing SR 142948 in robust and reproducible preclinical models. By carefully considering the quantitative data and understanding the underlying signaling pathways, researchers can effectively design and interpret experiments to advance our knowledge in these critical areas of neuroscience and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neurotensin: A role in substance use disorder? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The high affinity neurotensin receptor gene (NTSR1): comparative sequencing and association studies in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biasing Neurotensin Receptor Signaling to Arrest Psychostimulant Abuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SR 142948 | Neurotensin Receptor Antagonists: R&D Systems [rndsystems.com]
• 7. The neurotensin receptor antagonist SR 142948A blocks the efflux of dopamine evoked in nucleus accumbens by neurotensin ejection into the ventral tegmental area - PubMed [pubmed.ncbi.nlm.nih.gov]

Techniques for Measuring SR 142948 Concentration in Biological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of SR 142948, a potent and selective non-peptide neurotensin (B549771) receptor (NT) antagonist, in biological samples. The methodologies described herein are based on established bioanalytical techniques for small molecules and analogous compounds, providing a robust framework for pharmacokinetic studies, drug metabolism research, and other applications in drug development.

Introduction

SR 142948 is a valuable research tool for investigating the role of the neurotensin system in various physiological and pathological processes.[1] Accurate measurement of its concentration in biological matrices such as plasma, serum, and tissue homogenates is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. This document outlines protocols primarily based on Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), the gold standard for sensitive and selective quantification of small molecules in complex biological fluids.[2][3]

Overview of Analytical Techniques

The primary technique for the quantification of SR 142948 is LC-MS/MS. This method offers high sensitivity and selectivity, allowing for the detection of low concentrations of the analyte in complex matrices. The general workflow involves sample preparation to isolate SR 142948 from endogenous interferences, followed by chromatographic separation and mass spectrometric detection.

Key Steps in Analysis:

• Sample Collection and Handling: Proper collection and storage of biological samples are critical to ensure the stability of the analyte.

• Sample Preparation: Extraction of SR 142948 from the biological matrix is a crucial step to remove proteins and other interfering substances. Common techniques include Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[4][5]

• Chromatographic Separation: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) is used to separate SR 142948 from other components in the prepared sample.

• Mass Spectrometric Detection: A tandem mass spectrometer is used for the selective detection and quantification of SR 142948 based on its specific mass-to-charge ratio (m/z) and fragmentation pattern.

Quantitative Data Summary

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for the quantification of a small molecule non-peptide antagonist, which can be considered representative for SR 142948 analysis. These values serve as a benchmark for method development and validation.

Parameter	Typical Value	Description
Linearity Range	1 - 200 nM	The concentration range over which the assay is accurate and precise.
Lower Limit of Quantification (LLOQ)	1 nM	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.
Intra-day Precision (%CV)	< 15%	The precision of the assay within a single day, expressed as the coefficient of variation.
Inter-day Precision (%CV)	< 15%	The precision of the assay between different days, expressed as the coefficient of variation.
Accuracy (% Bias)	85 - 115%	The closeness of the measured value to the true value, expressed as a percentage of the nominal concentration.
Extraction Recovery	> 80%	The efficiency of the extraction process in recovering the analyte from the biological matrix.
Matrix Effect	Minimal	The effect of co-eluting, undetected matrix components on the ionization of the analyte.

Note: These values are illustrative and should be established for each specific validated assay.

Experimental Protocols

The following are detailed protocols for the analysis of SR 142948 in plasma. These should be considered as templates and may require optimization for specific laboratory conditions and matrices.

Protocol 1: Protein Precipitation (PPT)

This is a rapid and simple method for sample cleanup, suitable for high-throughput analysis.

Materials:

• Blank plasma

• SR 142948 analytical standard

• Internal Standard (IS) solution (e.g., a structurally similar compound)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Spiking: To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of the internal standard solution. For calibration standards and quality control (QC) samples, add the appropriate volume of SR 142948 working solution.

• Precipitation: Add 300 µL of cold acetonitrile containing 0.1% formic acid to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): For increased sensitivity, the supernatant can be evaporated to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase starting condition (e.g., 80% Mobile Phase A, 20% Mobile Phase B).

• Injection: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE provides a cleaner extract compared to PPT and can improve sensitivity.

Materials:

• Blank plasma

• SR 142948 analytical standard

• Internal Standard (IS) solution

• Methyl tert-butyl ether (MTBE), HPLC grade

• Ammonium (B1175870) hydroxide (B78521) solution (5%)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Solvent evaporator

Procedure:

• Sample Preparation: To 100 µL of plasma in a microcentrifuge tube, add 10 µL of IS and the appropriate volume of SR 142948 working solution.

• Basification: Add 25 µL of 5% ammonium hydroxide solution and vortex briefly.

• Extraction: Add 500 µL of MTBE.

• Vortexing: Vortex vigorously for 5 minutes.

• Centrifugation: Centrifuge at 14,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Injection: Inject into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE)

SPE offers the highest degree of sample cleanup and is ideal for achieving the lowest limits of quantification.

Materials:

• Blank plasma

• SR 142948 analytical standard

• Internal Standard (IS) solution

• SPE cartridges (e.g., C18 or mixed-mode cation exchange)

• Methanol (B129727), HPLC grade

• Water, HPLC grade

• Formic acid, LC-MS grade

• Elution solvent (e.g., Methanol with 2% formic acid)

• SPE manifold

Procedure:

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: To 100 µL of plasma, add 10 µL of IS and the appropriate amount of SR 142948. Dilute the sample with 400 µL of water containing 0.1% formic acid and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove salts and other polar interferences.

• Elution: Elute SR 142948 and the IS from the cartridge with 500 µL of the elution solvent.

• Evaporation: Evaporate the eluate to dryness under nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Injection: Inject into the LC-MS/MS system.

LC-MS/MS Instrumental Parameters (Illustrative)

The following are typical starting parameters for an LC-MS/MS system. These will require optimization for the specific instrument and compound.

Liquid Chromatography:

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 20% B

  • 3.1-4.0 min: 20% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

Tandem Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• SR 142948 MRM Transition (Hypothetical):

  • Precursor Ion (Q1): To be determined based on the molecular weight of SR 142948 (685.86 g/mol ) + H+ = 686.9 m/z

  • Product Ion (Q3): To be determined by infusion and fragmentation experiments.

  • Collision Energy (CE): To be optimized.

• Internal Standard MRM Transition: To be determined based on the selected IS.

Visualizations

The following diagrams illustrate the experimental workflows and the signaling pathway of the neurotensin receptor.

Caption: Protein Precipitation (PPT) Workflow.

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Caption: Solid-Phase Extraction (SPE) Workflow.

Caption: SR 142948 Antagonism of Neurotensin Signaling.

Method Validation

A full validation of the chosen analytical method should be performed according to regulatory guidelines (e.g., FDA, EMA) to ensure its reliability for the intended application.[6][7][8] Key validation parameters to be assessed include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity: The relationship between the instrument response and the known concentrations of the analyte.

• Accuracy and Precision: The closeness of the determined value to the nominal concentration and the degree of scatter between a series of measurements.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw, bench-top, long-term).

By following these detailed protocols and validation guidelines, researchers can confidently and accurately measure the concentration of SR 142948 in biological samples, enabling a deeper understanding of its pharmacokinetic and pharmacodynamic properties.

References

• 1. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. farmaciajournal.com [farmaciajournal.com]
• 3. onlinepharmacytech.info [onlinepharmacytech.info]
• 4. opentrons.com [opentrons.com]
• 5. Sample Preparation Techniques for the Untargeted LC-MS-Based Discovery of Peptides in Complex Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. japsonline.com [japsonline.com]
• 8. prospects.wum.edu.pl [prospects.wum.edu.pl]

Application of SR 142948 in Studying Cancer Cell Signaling

Introduction

SR 142948 is a potent and selective non-peptide antagonist of the neurotensin (B549771) receptor 1 (NTSR1).[1][2] Neurotensin (NT), a tridecapeptide, and its high-affinity receptor, NTSR1, are increasingly implicated in the progression of various cancers, including those of the pancreas, colon, prostate, and lung.[3][4] The NT/NTSR1 signaling axis activates several downstream pathways crucial for cancer cell proliferation, survival, migration, and invasion.[3][4] Consequently, SR 142948 serves as a valuable pharmacological tool for elucidating the role of NTSR1 signaling in oncology and for evaluating the therapeutic potential of NTSR1 antagonism. This document provides detailed application notes and protocols for the use of SR 142948 in cancer cell signaling research.

Quantitative Data Summary

SR 142948 exhibits high affinity for NTSR1 and effectively antagonizes NT-induced downstream signaling. The following tables summarize key quantitative data for SR 142948 in relevant cell lines.

Table 1: Receptor Binding and Functional Antagonism of SR 142948

Cell Line	Cancer Type	Assay	Parameter	Value (nM)
HT-29	Colon Carcinoma	[¹²⁵I-Tyr³]NT Binding	IC₅₀	0.32[1][3]
h-NTR1-CHO	-	[¹²⁵I-Tyr³]NT Binding	IC₅₀	1.19[1][3]
HT-29	Colon Carcinoma	Inositol Monophosphate Formation	IC₅₀	3.9[1][2]
h-NTR1-CHO	-	Intracellular Calcium Mobilization	Antagonism	1, 10[3]

Table 2: Effects of the Related NTSR1 Antagonist (SR 48692) on Cancer Cell Growth

Cell Line	Cancer Type	Effect
MIA PaCa-2	Pancreatic Cancer	Inhibition of cell growth[5]
PANC-1	Pancreatic Cancer	Inhibition of cell growth[5]
SW480	Colon Cancer	Reduction of tumor volume in xenografts[6]
HCT116	Colon Cancer	Reduction of tumor volume in xenografts[6]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the neurotensin signaling pathway in cancer cells and a general workflow for studying the effects of SR 142948.

Neurotensin Signaling Pathway in Cancer Cells.

References

• 1. researchgate.net [researchgate.net]
• 2. Staurosporine induces apoptosis in pancreatic carcinoma cells PaTu 8988t and Panc-1 via the intrinsic signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Magnolin targeting of ERK1/2 inhibits cell proliferation and colony growth by induction of cellular senescence in ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neurotensin and a non-peptide neurotensin receptor antagonist control human colon cancer cell growth in cell culture and in cells xenografted into nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Indirect inhibitory effect of a neurotensin receptor antagonist on human colon cancer (LoVo) growth - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: SR 142948 in Combination with Pharmacological Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the use of SR 142948, a potent and selective non-peptide neurotensin (B549771) receptor (NTR) antagonist, in combination with other pharmacological agents. SR 142948 is a valuable tool for investigating the role of the neurotensin system in various physiological and pathological processes, particularly in the context of neuropsychiatric disorders. Its ability to cross the blood-brain barrier makes it suitable for in vivo studies.[1][2]

Introduction

Neurotensin (NT) is a tridecapeptide that functions as a neurotransmitter and neuromodulator in the central nervous system. It is closely associated with the dopamine (B1211576) system and has been implicated in the pathophysiology of schizophrenia, drug addiction, and Parkinson's disease. SR 142948 acts as an antagonist at neurotensin receptors, primarily NTS1 and NTS2, thereby blocking the effects of endogenous neurotensin.[3] This property makes it an excellent pharmacological tool to probe the functional significance of the neurotensin system in the context of other neurotransmitter systems.

This document outlines protocols for utilizing SR 142948 in combination with psychostimulants (amphetamine and MDMA) and antipsychotics (haloperidol) to study behavioral and signaling outcomes.

Data Presentation

Table 1: In Vitro Binding Affinities and Potencies of SR 142948

Preparation	Ligand/Effect Measured	IC₅₀ (nM)
h-NTR1-CHO cells	[¹²⁵I-Tyr³]NT Binding	1.19[1][2]
HT-29 cells	[¹²⁵I-Tyr³]NT Binding	0.32[1][2]
Adult Rat Brain	[¹²⁵I-Tyr³]NT Binding	3.96[1][2]
HT-29 cells	NT-induced Inositol Monophosphate Formation	3.9[1][2]

Table 2: In Vivo Effects of SR 142948 in Combination with Neurotensin (NT)

Animal Model	NT-Induced Effect	SR 142948 Administration	Dosage	Outcome
Rat	Hypothermia	p.o.	2 mg/kg	53% blockade of NT-induced hypothermia[1]
Mouse	Hypothermia	p.o.	4 mg/kg	54% blockade of NT-induced hypothermia[1]
Mouse	Turning Behavior	p.o.	2 µg/kg	Inhibition of NT-induced turning behavior[1]
Rat	Acetylcholine Release	i.p.	0.01, 0.03, 0.3 mg/kg	Dose-dependent prevention of NT-enhanced ACh release[1]

Signaling Pathways

The interaction between the neurotensin and dopamine systems is a key area of investigation where SR 142948 is a critical tool. Neurotensin, through NTS1 receptors co-localized on dopamine neurons, can modulate dopamine release and receptor signaling. SR 142948, by blocking these NTS1 receptors, can prevent the neurotensin-mediated modulation of the dopamine system.

Caption: SR 142948 blocks neurotensin's modulation of dopamine release.

Experimental Protocols

Protocol 1: Investigating the Role of Neurotensin Receptors in Amphetamine-Induced Locomotor Sensitization in Rats

This protocol is designed to assess whether blockade of neurotensin receptors with SR 142948 can prevent the development of behavioral sensitization to the psychostimulant effects of amphetamine.

Materials:

• SR 142948

• d-Amphetamine sulfate (B86663)

• Sterile saline (0.9% NaCl)

• Vehicle for SR 142948 (e.g., 5% Tween 80 in sterile water)

• Adult male Sprague-Dawley rats (250-300 g)

• Stereotaxic apparatus

• Intracranial infusion pumps and cannulae

• Locomotor activity chambers

Procedure:

• Animal Preparation and Surgery:

  • Acclimatize rats to the housing facility for at least one week before surgery.

  • Anesthetize the rats using an appropriate anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail).

  • Secure the rat in a stereotaxic apparatus.

  • Implant bilateral guide cannulae aimed at the ventral tegmental area (VTA). Stereotaxic coordinates for the VTA in rats are approximately: AP -5.8 mm, ML ±0.6 mm, DV -8.4 mm from bregma.

  • Allow at least one week for recovery from surgery.

• Drug Preparation:

  • Prepare d-amphetamine sulfate in sterile saline at a concentration of 1 mg/mL for intraperitoneal (i.p.) injection.

  • Prepare SR 142948 in vehicle for intra-VTA microinjection. A typical concentration is 1 µg/µL.

• Experimental Design (Sensitization Phase):

  • Divide the animals into four groups: (1) Vehicle (intra-VTA) + Saline (i.p.), (2) Vehicle (intra-VTA) + Amphetamine (i.p.), (3) SR 142948 (intra-VTA) + Amphetamine (i.p.), (4) SR 142948 (intra-VTA) + Saline (i.p.).

  • On alternating days for a total of 5 injection days, administer the intra-VTA infusions followed by the i.p. injections.

  • Intra-VTA Infusion: Infuse either vehicle or SR 142948 (e.g., 1 µg in 1 µL per side) bilaterally into the VTA over 2 minutes. Leave the injectors in place for an additional minute to allow for diffusion.

  • Systemic Injection: 10 minutes after the intra-VTA infusion, administer either saline or d-amphetamine (1 mg/kg, i.p.).

  • Immediately after the i.p. injection, place the rat in a locomotor activity chamber and record activity for 60 minutes.

• Drug-Free Period:

  • After the sensitization phase, leave the animals undisturbed in their home cages for a 7-day withdrawal period.

• Challenge Day:

  • On the challenge day, administer a systemic injection of d-amphetamine (1 mg/kg, i.p.) to all animals.

  • Immediately place the rats in the locomotor activity chambers and record activity for 60 minutes.

• Data Analysis:

  • Analyze the locomotor activity data (e.g., total distance traveled, stereotypy counts) using appropriate statistical methods (e.g., two-way ANOVA with repeated measures) to compare the response to the amphetamine challenge between the different pretreatment groups.

Caption: Workflow for amphetamine sensitization study.

Protocol 2: Assessing the Effect of SR 142948 on MDMA-Induced Behavioral Changes in Mice

This protocol outlines a method to determine if pretreatment with SR 142948 can attenuate the behavioral effects of 3,4-methylenedioxymethamphetamine (MDMA), such as hyperlocomotion and changes in social interaction.

Materials:

• SR 142948

• MDMA hydrochloride

• Sterile saline (0.9% NaCl)

• Vehicle for SR 142948 (e.g., 0.5% methylcellulose (B11928114) in water)

• Adult male C57BL/6 mice (20-25 g)

• Open field arenas

• Social interaction chambers

Procedure:

• Animal Acclimation:

  • Acclimatize mice to the housing and testing rooms for at least one week.

• Drug Preparation:

  • Dissolve MDMA hydrochloride in sterile saline to a concentration of 2 mg/mL for subcutaneous (s.c.) injection.

  • Suspend SR 142948 in vehicle for oral gavage (p.o.) administration. A typical dose is 1 mg/kg.

• Experimental Design:

  • Use a between-subjects design with four groups: (1) Vehicle (p.o.) + Saline (s.c.), (2) Vehicle (p.o.) + MDMA (s.c.), (3) SR 142948 (p.o.) + MDMA (s.c.), (4) SR 142948 (p.o.) + Saline (s.c.).

  • Administer SR 142948 (1 mg/kg) or vehicle by oral gavage 60 minutes before the s.c. injection.

  • Administer MDMA (10 mg/kg) or saline subcutaneously.

• Behavioral Testing:

  • Open Field Test: Immediately after the s.c. injection, place the mouse in the center of an open field arena (e.g., 40 x 40 cm). Record locomotor activity (distance traveled, rearing frequency) for 30 minutes using an automated tracking system.

  • Social Interaction Test: Alternatively, 30 minutes after the s.c. injection, place the test mouse in a three-chambered social interaction apparatus. In one side chamber, place a novel, unfamiliar mouse (stranger 1). In the other side chamber, place a novel object. Allow the test mouse to explore all three chambers for 10 minutes. Record the time spent in each chamber and the time spent interacting with the stranger mouse versus the object.

• Data Analysis:

  • Analyze locomotor activity data and social interaction data using two-way ANOVA to determine the effects of SR 142948 and MDMA.

Protocol 3: Evaluation of SR 142948's Effect on Antipsychotic-Induced Changes in ERK1/2 Phosphorylation

This protocol describes an ex vivo experiment to investigate if SR 142948 can modulate the effects of a typical antipsychotic, haloperidol (B65202), on the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2) in the striatum.

Materials:

• SR 142948

• Haloperidol

• Saline (0.9% NaCl)

• Vehicle for SR 142948

• Adult male Wistar rats (200-250 g)

• Tissue homogenization buffer with phosphatase and protease inhibitors

• BCA protein assay kit

• SDS-PAGE and Western blotting equipment and reagents

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Animal Treatment:

  • Divide rats into four groups: (1) Vehicle + Saline, (2) Vehicle + Haloperidol, (3) SR 142948 + Haloperidol, (4) SR 142948 + Saline.

  • Administer SR 142948 (e.g., 1 mg/kg, i.p.) or vehicle 30 minutes prior to haloperidol or saline injection.

  • Administer haloperidol (e.g., 0.5 mg/kg, i.p.) or saline.

  • 30 minutes after the second injection, humanely euthanize the animals and rapidly dissect the striatum on ice.

• Tissue Processing and Western Blotting:

  • Homogenize the striatal tissue in ice-cold lysis buffer.

  • Centrifuge the homogenates at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

  • Denature protein samples by boiling in Laemmli buffer.

  • Separate equal amounts of protein (e.g., 20 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody against total ERK1/2 to normalize for protein loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Express the level of ERK1/2 phosphorylation as the ratio of the phospho-ERK1/2 signal to the total-ERK1/2 signal.

  • Analyze the data using two-way ANOVA.

Caption: Workflow for ERK1/2 phosphorylation analysis.

Conclusion

SR 142948 is a powerful pharmacological tool for elucidating the role of the neurotensin system in modulating the effects of various psychoactive drugs. The protocols provided here offer a framework for investigating these interactions at both the behavioral and molecular levels. Researchers should optimize dosages and time courses for their specific experimental conditions. Careful consideration of animal models, routes of administration, and behavioral paradigms is crucial for obtaining robust and reproducible data.

References

• 1. researchgate.net [researchgate.net]
• 2. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for SR 142948 in Electrophysiological Recordings

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948 is a potent and selective non-peptide antagonist of neurotensin (B549771) receptors (NTRs).[1][2][3] Neurotensin (NT), a tridecapeptide, functions as a neurotransmitter and neuromodulator in the central nervous system, exerting its effects through G protein-coupled receptors.[4][5] SR 142948 has been instrumental in elucidating the physiological roles of NT, particularly in the modulation of dopaminergic and cholinergic systems.[1][6] These application notes provide a comprehensive overview of the use of SR 142948 in electrophysiological studies, including detailed protocols and quantitative data to facilitate its use in research and drug development.

Mechanism of Action

SR 142948 acts as a competitive antagonist at neurotensin receptors, blocking the downstream signaling cascades initiated by neurotensin. Neurotensin receptors, primarily NTS1 and NTS2, are coupled to Gq/11 proteins.[4] Activation of these receptors by neurotensin leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling cascade ultimately modulates neuronal excitability and neurotransmitter release. SR 142948 effectively blocks these effects by preventing the initial binding of neurotensin to its receptor.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo pharmacological data for SR 142948, providing key quantitative metrics for its activity as a neurotensin receptor antagonist.

Table 1: In Vitro Activity of SR 142948

Assay	Cell Line/Tissue	Species	IC50 (nM)	Reference
[125I]-Neurotensin Binding	h-NTR1-CHO cells	Human	1.19	[2]
[125I]-Neurotensin Binding	HT-29 cells	Human	0.32	[2]
[125I]-Neurotensin Binding	Adult rat brain	Rat	3.96	[2]
Neurotensin-induced Inositol Monophosphate Formation	HT-29 cells	Human	3.9	[2][7]
Neurotensin-induced Cytosolic Free Ca2+ Increase	Human umbilical vein endothelial cells	Human	19 ± 6	[8]
Neurotensin-induced Prostacyclin Production	Human umbilical vein endothelial cells	Human	17 ± 3	[8]

Table 2: In Vivo Activity of SR 142948

Model	Species	Route of Administration	Effective Dose	Effect	Reference
NT-induced Turning Behavior	Mouse	p.o.	2 µg/kg	Inhibition of turning behavior	[2]
NT-induced Hypothermia	Rat	p.o.	2 mg/kg	53% blockade	[2]
NT-induced Hypothermia	Mouse	p.o.	4 mg/kg	54% blockade	[2]
NT-evoked Acetylcholine Release in Striatum	Rat	i.p.	0.1 mg/kg	Complete antagonism	[7]
NT-induced Blood Pressure Changes	Rat	p.o.	10 µg/kg	Significant inhibition	[8]

Signaling Pathway Diagram

The following diagram illustrates the neurotensin signaling pathway and the antagonistic action of SR 142948.

Caption: Neurotensin signaling pathway and antagonism by SR 142948.

Experimental Protocols

The following protocols provide a general framework for utilizing SR 142948 in electrophysiological recordings. Specific parameters may need to be optimized based on the experimental preparation and research question.

Protocol 1: Whole-Cell Patch-Clamp Recording in Brain Slices

This protocol is designed for investigating the effects of SR 142948 on synaptic transmission and neuronal excitability in acute brain slices.

1. Brain Slice Preparation: a. Anesthetize the animal (e.g., rat or mouse) in accordance with institutional guidelines. b. Perfuse transcardially with ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (aCSF) cutting solution. c. Rapidly dissect the brain and prepare 250-350 µm thick coronal or sagittal slices using a vibratome in ice-cold cutting aCSF. d. Transfer slices to a holding chamber containing standard aCSF, bubbled with 95% O2 / 5% CO2, and allow them to recover for at least 1 hour at room temperature before recording.

2. Solutions:

• Cutting aCSF (example): 92 mM NMDG, 2.5 mM KCl, 1.25 mM NaH2PO4, 30 mM NaHCO3, 20 mM HEPES, 25 mM glucose, 2 mM thiourea, 5 mM Na-ascorbate, 3 mM Na-pyruvate, 0.5 mM CaCl2, and 10 mM MgSO4. pH 7.3-7.4, osmolarity ~300-310 mOsm.

• Standard aCSF (example): 124 mM NaCl, 2.5 mM KCl, 1.25 mM NaH2PO4, 24 mM NaHCO3, 12.5 mM glucose, 2 mM CaCl2, and 1 mM MgSO4. Continuously bubbled with 95% O2 / 5% CO2.

• Intracellular Solution (example for voltage-clamp): 130 mM Cs-methanesulfonate, 10 mM CsCl, 4 mM NaCl, 10 mM HEPES, 1 mM MgCl2, 5 mM EGTA, 5 mM QX-314, 12 mM di-Tris-phosphocreatine, 2 mM Mg-ATP, and 0.25 mM Na-GTP. pH adjusted to 7.2-7.3 with CsOH, osmolarity ~280-290 mOsm.

• Intracellular Solution (example for current-clamp): 135 mM K-gluconate, 5 mM KCl, 10 mM HEPES, 2 mM MgCl2, 0.2 mM EGTA, 2 mM Mg-ATP, and 0.5 mM Na-GTP. pH adjusted to 7.2-7.3 with KOH, osmolarity ~280-290 mOsm.

3. Recording Procedure: a. Transfer a slice to the recording chamber and continuously perfuse with oxygenated standard aCSF at a rate of 2-3 ml/min. b. Visualize neurons using an upright microscope with DIC optics. c. Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-6 MΩ when filled with intracellular solution. d. Approach a target neuron and establish a GΩ seal. e. Rupture the membrane to obtain the whole-cell configuration. f. For voltage-clamp recordings, hold the neuron at -70 mV to record excitatory postsynaptic currents (EPSCs) or at 0 mV to record inhibitory postsynaptic currents (IPSCs). g. For current-clamp recordings, inject current to maintain the resting membrane potential at approximately -65 mV and evoke action potentials with depolarizing current steps.

4. Application of SR 142948: a. Prepare a stock solution of SR 142948 in DMSO (e.g., 10 mM). b. Dilute the stock solution in standard aCSF to the desired final concentration (e.g., 100 nM - 1 µM) immediately before use. The final DMSO concentration should be kept low (e.g., <0.1%). c. Apply SR 142948 via bath application by switching the perfusion solution. d. To test the antagonist properties, first apply neurotensin to elicit a response, then co-apply SR 142948 with neurotensin, or pre-incubate the slice with SR 142948 before neurotensin application.

5. Data Analysis: a. Record and analyze changes in synaptic current amplitude, frequency, and kinetics, or changes in neuronal firing rate, resting membrane potential, and input resistance before, during, and after drug application. b. Perform statistical analysis to determine the significance of the observed effects.

Experimental Workflow Diagram

The following diagram outlines the general workflow for a whole-cell patch-clamp experiment using SR 142948.

References

• 1. Whole Cell Patch Clamp Protocol [protocols.io]
• 2. Muscarinic activation of ionic currents measured by a new whole-cell recording method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ionic and Signaling Mechanisms Involved in Neurotensin-mediated Excitation of Central Amygdala Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stabilization of pre-existing neurotensin receptor conformational states by β-arrestin-1 and the biased allosteric modulator ML314 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. criver.com [criver.com]
• 6. docs.axolbio.com [docs.axolbio.com]
• 7. Electrophysiological effects of neurotensin on dopaminergic neurones of the ventral tegmental area of the rat in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The electrophysiological actions of neurotensin in the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for SR 142948 in Pain Perception Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing SR 142948, a potent and selective non-peptide neurotensin (B549771) receptor antagonist, for investigating the role of neurotensin (NT) in pain perception. Detailed protocols for key in vivo analgesia assays and visualizations of the underlying signaling pathways are included to facilitate experimental design and data interpretation.

Introduction to SR 142948

SR 142948 is a powerful pharmacological tool for studying the physiological and pathological roles of neurotensin, a neuropeptide implicated in a variety of central nervous system functions, including nociception. It acts as a selective antagonist at neurotensin receptors, primarily the high-affinity neurotensin receptor 1 (NTS1). Its oral bioavailability and ability to cross the blood-brain barrier make it a valuable compound for in vivo studies.[1][2] This document outlines its application in pain research, providing both the theoretical framework and practical methodologies.

Mechanism of Action

SR 142948 exerts its effects by competitively binding to neurotensin receptors, thereby blocking the downstream signaling cascades initiated by the endogenous ligand, neurotensin. The NTS1 receptor is a G protein-coupled receptor (GPCR) that, upon activation by neurotensin, primarily couples to Gq alpha subunits.[3] This initiates a signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). These events lead to the modulation of various cellular processes, including neuronal excitability, which is central to pain perception.

Data Presentation: In Vitro and In Vivo Activity of SR 142948

The following tables summarize the quantitative data on the activity of SR 142948 from various studies. This information is crucial for dose selection and experimental design.

Table 1: In Vitro Receptor Binding and Functional Antagonism

Cell Line/Tissue	Assay	Parameter	Value (nM)	Reference
CHO cells (human NTS1)	[¹²⁵I-Tyr³]NT Binding	IC₅₀	1.19	[1]
HT-29 cells	[¹²⁵I-Tyr³]NT Binding	IC₅₀	0.32	[1]
Adult Rat Brain	[¹²⁵I-Tyr³]NT Binding	IC₅₀	3.96	[1]
HT-29 cells	NT-induced IP₁ Formation	IC₅₀	3.9	[1][2]
CHO cells (human NTS1)	NT-induced Ca²⁺ Mobilization	Antagonism	Effective at 1-10 nM	[1]

Table 2: In Vivo Antagonism of Neurotensin-Induced Behaviors

Animal Model	Neurotensin-Induced Effect	SR 142948 Administration	Effective Dose Range	Observed Effect	Reference
Mice	Turning Behavior (intrastriatal NT)	Oral (p.o.)	0.04 - 640 µg/kg	Dose-dependent inhibition	[2]
Rats	Acetylcholine Release (striatum)	Intraperitoneal (i.p.)	0.1 mg/kg	Complete antagonism	[2]
Mice/Rats	Hypothermia (i.c.v. NT)	Oral (p.o.)	Not specified	Blockade of effect	[2]
Mice/Rats	Analgesia (i.c.v. NT)	Oral (p.o.)	Not specified	Blockade of effect	[2]

Experimental Protocols

Detailed methodologies for key in vivo experiments to assess the role of neurotensin and the antagonistic effect of SR 142948 in pain perception are provided below.

Hot Plate Test for Thermal Pain

This test measures the latency of a thermal pain reflex.

Materials:

• Hot plate apparatus with adjustable temperature.

• Animal enclosures.

• SR 142948 solution.

• Neurotensin solution.

• Vehicle solution (e.g., saline, DMSO).

• Syringes and needles for administration.

• Timer.

Procedure:

• Acclimation: Acclimate the animals (mice or rats) to the testing room for at least 1 hour before the experiment.

• Baseline Latency: Place each animal on the hot plate (maintained at a constant temperature, e.g., 55 ± 0.5°C) and start the timer. Stop the timer as soon as the animal shows signs of nociception (e.g., licking a paw, jumping). This is the baseline latency. A cut-off time (e.g., 30-45 seconds) should be established to prevent tissue damage.

• Administration:

  • Control Group: Administer the vehicle.

  • Neurotensin Group: Administer neurotensin (e.g., intracerebroventricularly, i.c.v.) to induce analgesia.

  • SR 142948 Group: Administer SR 142948 (e.g., orally or intraperitoneally) at a predetermined time before the neurotensin injection.

• Testing: At the time of peak effect for the administered compounds, place the animals back on the hot plate and measure the response latency.

• Data Analysis: Record the latencies and compare the results between the different groups. A reversal of neurotensin-induced increase in latency by SR 142948 indicates antagonistic activity.

Tail-Flick Test for Thermal Pain

This assay assesses the spinal reflex to a thermal stimulus.

Materials:

• Tail-flick apparatus with a radiant heat source.

• Animal restrainers.

• SR 142948 solution.

• Neurotensin solution.

• Vehicle solution.

• Syringes and needles.

• Timer.

Procedure:

• Acclimation: Acclimate the animals to the restrainers for several days before the experiment to minimize stress.

• Baseline Latency: Gently place the animal in the restrainer and position its tail over the radiant heat source. The apparatus will automatically detect the tail flick and record the latency. A cut-off time is pre-set to avoid tissue damage.

• Administration: Administer the vehicle, neurotensin, and SR 142948 as described in the hot plate test protocol.

• Testing: At the appropriate time points, measure the tail-flick latency.

• Data Analysis: Compare the latencies across the different treatment groups to determine the effect of SR 142948 on neurotensin-induced analgesia.

Formalin Test for Inflammatory Pain

This model assesses the response to a persistent inflammatory pain stimulus.

Materials:

• Observation chambers with transparent walls.

• Formalin solution (e.g., 2.5% in saline).

• SR 142948 solution.

• Neurotensin solution.

• Vehicle solution.

• Syringes and needles.

• Timer.

Procedure:

• Acclimation: Place the animals in the observation chambers for at least 30 minutes to acclimate.

• Administration: Administer the vehicle, neurotensin, and/or SR 142948 at the appropriate pre-treatment times.

• Formalin Injection: Inject a small volume (e.g., 20 µl) of formalin solution into the plantar surface of one hind paw.

• Observation: Immediately after the injection, observe the animal's behavior and record the total time spent licking or biting the injected paw. The observation period is typically divided into two phases:

  • Phase 1 (Acute/Neurogenic Pain): 0-5 minutes post-injection.

  • Phase 2 (Inflammatory Pain): 15-30 minutes post-injection.

• Data Analysis: Compare the licking/biting time between the different groups for both phases. A reduction in the duration of this behavior in the SR 142948 + neurotensin group compared to the neurotensin-only group would indicate antagonism.

Visualizations

Signaling Pathway

Caption: Neurotensin signaling pathway and the inhibitory action of SR 142948.

Experimental Workflow

Caption: General workflow for in vivo analgesia studies using SR 142948.

Logical Relationship

Caption: Logical diagram of SR 142948's antagonism of neurotensin-induced analgesia.

References

• 1. Neurotensin increases the cationic conductance of rat substantia nigra dopaminergic neurons through the inositol 1,4,5-trisphosphate-calcium pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. farmaciajournal.com [farmaciajournal.com]

Technical Notes & Optimization

Technical Support Center: SR 142948 In Vivo Administration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of SR 142948 for in vivo administration. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual diagrams to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is SR 142948 and what is its mechanism of action?

A1: SR 142948 is a potent and selective non-peptide antagonist of the neurotensin (B549771) (NT) receptors, particularly the neurotensin receptor 1 (NTS1).[1] It functions by binding to these receptors and blocking the downstream signaling typically initiated by the endogenous ligand, neurotensin.[1][2] This antagonistic action inhibits physiological responses such as NT-induced hypothermia, analgesia, and certain behaviors.[1][2] SR 142948 is orally active and can cross the blood-brain barrier, making it a valuable tool for studying the role of neurotensin in the central nervous system.[1][2]

Q2: What are the known solubility properties of SR 142948?

A2: SR 142948 is a poorly water-soluble compound. Its solubility has been determined in a few common laboratory solvents, as summarized in the table below. This inherent low aqueous solubility necessitates the use of specific formulation strategies for successful in vivo administration.

Q3: What are the recommended formulations for in vivo administration of SR 142948?

A3: Several multi-component vehicle systems have been successfully used to administer SR 142948 in vivo. These formulations typically involve a primary solvent to dissolve the compound, followed by dilution with co-solvents, surfactants, or other excipients to maintain solubility in an aqueous-compatible vehicle. The most common and effective formulations are detailed in the Experimental Protocols section and summarized in the table below.

Troubleshooting Guide: Formulation Issues

This guide addresses specific issues that may arise during the preparation of SR 142948 formulations for in vivo experiments.

Problem: Precipitation occurs when preparing the SR 142948 formulation.

• Symptom: The solution becomes cloudy or visible particles form, especially after the addition of an aqueous component like saline.

• Possible Cause 1: Solvent capacity exceeded. You may be trying to prepare a concentration of SR 142948 that is too high for the chosen solvent system.

  • Solution: Re-check the recommended solubility for the specific formulation in the data tables below. Do not exceed the stated maximum concentration.

• Possible Cause 2: Inadequate mixing. The components of the formulation have not been thoroughly homogenized, leading to localized areas of high concentration and precipitation.

  • Solution: Ensure vigorous vortexing or sonication after the addition of each component. Following the correct order of solvent addition is critical.

• Possible Cause 3: Temperature effects. The solubility of SR 142948 may be lower at cooler temperatures.

  • Solution: Gentle warming of the solution (e.g., to 37°C) can help to dissolve the compound. However, be cautious and ensure the compound is heat-stable.

• Possible Cause 4: pH shift. The pH of the final formulation may not be optimal for keeping SR 142948 in solution.

  • Solution: While less common for these types of formulations, you can measure the pH of the final solution and adjust if necessary, though this may alter the vehicle's properties.

Problem: The prepared SR 142948 formulation is clear initially but precipitates over time.

• Symptom: The formulation appears homogenous after preparation but develops cloudiness or particles after sitting at room temperature or at 4°C.

• Possible Cause: Formulation instability. The formulation is a supersaturated system that is not stable over extended periods.

  • Solution: It is highly recommended to prepare the final working solution fresh on the day of use.[1] If a formulation must be stored, it should be for a minimal amount of time and visually inspected for precipitation before each use.

Problem: Animals show adverse reactions after administration.

• Symptom: Animals exhibit signs of distress, irritation at the injection site, or other unexpected physiological responses.

• Possible Cause 1: Vehicle toxicity. High concentrations of some solvents, particularly DMSO, can cause toxicity or irritation.

  • Solution: Always include a vehicle-only control group in your experiment to differentiate the effects of the vehicle from the effects of SR 142948. Whenever possible, keep the final concentration of DMSO to a minimum (ideally ≤10%).

• Possible Cause 2: Inappropriate route of administration for the vehicle. Some vehicles are not suitable for all routes of administration (e.g., oil-based vehicles are generally not used for intravenous injection).

  • Solution: Ensure your chosen formulation is compatible with your intended route of administration (e.g., intraperitoneal, oral gavage).

Data Presentation

Table 1: Solubility of SR 142948 in Common Solvents

Solvent	Maximum Concentration (mM)	Maximum Concentration (mg/mL)
DMSO	75	51.44
Water	25	17.15

Data sourced from Tocris Bioscience and R&D Systems.

Table 2: Recommended Formulations for In Vivo Administration of SR 142948

Formulation Composition	Achievable Solubility	Route of Administration	Notes
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL (7.29 mM)	Intraperitoneal (i.p.), Oral (p.o.)	A commonly used and generally well-tolerated formulation.
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (7.29 mM)	Intraperitoneal (i.p.), Intravenous (i.v.)	SBE-β-CD can improve solubility and reduce potential toxicity.
10% DMSO, 90% Corn Oil	≥ 5 mg/mL (7.29 mM)	Intraperitoneal (i.p.), Oral (p.o.), Subcutaneous (s.c.)	Suitable for lipophilic compounds and can provide sustained release. Not for i.v. use.

Data sourced from MedchemExpress.[1]

Experimental Protocols

Protocol 1: Preparation of SR 142948 in a DMSO/PEG300/Tween-80/Saline Vehicle

This protocol details the preparation of a 1 mL working solution of SR 142948.

• Prepare a stock solution of SR 142948 in DMSO. Weigh the required amount of SR 142948 and dissolve it in pure DMSO to create a concentrated stock solution (e.g., 50 mg/mL). Ensure the compound is completely dissolved by vortexing or brief sonication.

• Initial Dilution. In a sterile microcentrifuge tube, add 400 µL of PEG300.

• Add SR 142948 Stock. To the PEG300, add 100 µL of the 50 mg/mL SR 142948 stock solution.

• Homogenize. Vortex the mixture thoroughly until it is a clear, homogenous solution.

• Add Surfactant. Add 50 µL of Tween-80 to the mixture.

• Homogenize. Vortex again until the solution is uniform.

• Final Dilution. Slowly add 450 µL of sterile saline to the mixture while continuously vortexing. The slow addition is crucial to prevent precipitation.

• Final Inspection. The final solution should be clear and free of any visible particles. If precipitation occurs, refer to the troubleshooting guide. This formulation should be prepared fresh before each use.

Protocol 2: Preparation of SR 142948 in a DMSO/SBE-β-CD/Saline Vehicle

This protocol details the preparation of a 1 mL working solution of SR 142948.

• Prepare a 20% SBE-β-CD in Saline solution. Dissolve 2g of SBE-β-CD in 10 mL of sterile saline.

• Prepare a stock solution of SR 142948 in DMSO. As in Protocol 1, prepare a concentrated stock solution (e.g., 50 mg/mL) in DMSO.

• Combine. In a sterile microcentrifuge tube, add 900 µL of the 20% SBE-β-CD in saline solution.

• Add SR 142948 Stock. Add 100 µL of the 50 mg/mL SR 142948 stock solution to the SBE-β-CD solution.

• Homogenize. Vortex the mixture thoroughly until a clear solution is formed. This formulation should be prepared fresh before use.

Protocol 3: Preparation of SR 142948 in a DMSO/Corn Oil Vehicle

This protocol details the preparation of a 1 mL working solution of SR 142948.

• Prepare a stock solution of SR 142948 in DMSO. Prepare a concentrated stock solution (e.g., 50 mg/mL) in DMSO as described previously.

• Combine. In a sterile microcentrifuge tube, add 900 µL of sterile corn oil.

• Add SR 142948 Stock. Add 100 µL of the 50 mg/mL SR 142948 stock solution to the corn oil.

• Homogenize. Vortex the mixture thoroughly until it is evenly mixed. This may result in a clear solution or a fine suspension. This formulation should be prepared fresh before use.

Mandatory Visualizations

Caption: Workflow for preparing SR 142948 formulations.

Caption: Simplified NTS1 signaling and SR 142948 antagonism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

SR 142948 stability in different solvent and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of SR 142948 in various solvents and under different storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid SR 142948?

A: Solid SR 142948 should be stored at +4°C for long-term stability.[1]

Q2: How should I prepare and store stock solutions of SR 142948?

A: It is recommended to prepare a stock solution in an organic solvent like DMSO. For storage, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C for up to one month or at -80°C for up to six months.[2]

Q3: What is the solubility of SR 142948 in common solvents?

A: SR 142948 is soluble in DMSO up to 75 mM and in water up to 25 mM.[1] For in vivo experiments, co-solvent systems are often necessary to achieve the desired concentration and maintain solubility in aqueous solutions.

Q4: My SR 142948 solution appears to have precipitated. What should I do?

A: Precipitation can occur, especially when diluting a concentrated stock solution into an aqueous buffer. This is a common issue for hydrophobic compounds. To redissolve the compound, you can try gentle warming and sonication.[2] It is also advisable to prepare fresh working solutions for each experiment.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound precipitation upon dilution in aqueous buffer	Low aqueous solubility of SR 142948.	- Prepare a fresh solution for each experiment. - Use a co-solvent system (e.g., with PEG, Tween-80, or corn oil) for in vivo preparations.[2] - Employ gentle warming and/or sonication to aid dissolution.[2]
Inconsistent experimental results	Degradation of SR 142948 due to improper storage or handling.	- Ensure the stock solution is stored at the recommended temperature and within the suggested timeframe. - Avoid multiple freeze-thaw cycles by preparing single-use aliquots. - Perform a stability test of your specific working solution under your experimental conditions.
Difficulty dissolving the solid compound	The compound may require an organic solvent for initial dissolution.	- First, dissolve SR 142948 in DMSO to prepare a concentrated stock solution. - Subsequently, dilute the stock solution into your desired experimental buffer.

Stability and Solubility Data

Table 1: Recommended Storage Conditions for SR 142948

Form	Storage Temperature	Duration
Solid	+4°C	Long-term[1]
Stock Solution in DMSO	-20°C	Up to 1 month[2]
-80°C	Up to 6 months[2]

Table 2: Solubility of SR 142948

Solvent	Maximum Concentration
DMSO	75 mM[1]
Water	25 mM[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL (7.29 mM)[2]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (7.29 mM)[2]
10% DMSO, 90% Corn Oil	≥ 5 mg/mL (7.29 mM)[2]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution in DMSO

• Weigh the required amount of solid SR 142948 (M.Wt: 685.86 g/mol ).

• Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

• Vortex or sonicate the solution until the compound is completely dissolved.

• Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Protocol for Stability Testing using High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for assessing the stability of SR 142948 in a specific solvent and storage condition.

• Preparation of Stability Samples:

  • Prepare a solution of SR 142948 in the solvent of interest at a known concentration.

  • Divide the solution into multiple aliquots in appropriate storage vials.

  • Store the vials under the desired storage conditions (e.g., room temperature, +4°C, -20°C, -80°C).

  • Include a control sample stored at -80°C, which is considered the most stable condition.

• HPLC Analysis:

  • At specified time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve a sample vial from each storage condition.

  • Analyze the sample by a validated stability-indicating HPLC method. The method should be able to separate the intact SR 142948 from any potential degradation products.

  • Quantify the peak area of the intact SR 142948.

• Data Analysis:

  • Calculate the percentage of SR 142948 remaining at each time point relative to the initial concentration (time 0).

  • Plot the percentage of remaining SR 142948 against time to determine the degradation rate.

Signaling Pathway and Experimental Workflow

SR 142948 is a potent and selective antagonist of the Neurotensin (B549771) Receptor 1 (NTSR1). Neurotensin binding to NTSR1, a G-protein coupled receptor (GPCR), primarily activates the Gq alpha subunit. This initiates a signaling cascade involving Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, and DAG activates Protein Kinase C (PKC), leading to downstream cellular responses, including the activation of the MAPK/ERK pathway. SR 142948 blocks the binding of neurotensin to NTSR1, thereby inhibiting this signaling pathway.

References

• 1. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 2. medchemexpress.com [medchemexpress.com]

Potential off-target effects of SR 142948 at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the neurotensin (B549771) receptor antagonist, SR 142948. The focus is on addressing potential off-target effects that may be observed at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SR 142948?

SR 142948 is a potent and selective non-peptide antagonist of neurotensin receptors (NTRs).[1][2][3][4] It exhibits high affinity for both the neurotensin 1 (NTS1) and neurotensin 2 (NTS2) receptor subtypes, with IC50 values in the low nanomolar range.[1][2] Its primary function is to block the downstream signaling pathways activated by the endogenous ligand, neurotensin. This includes the inhibition of neurotensin-induced effects such as inositol (B14025) monophosphate formation, intracellular calcium mobilization, hypothermia, and analgesia.[1][2][3][5]

Q2: How selective is SR 142948 for neurotensin receptors?

Q3: Can SR 142948 exhibit agonist activity?

While SR 142948 is well-established as a neurotensin receptor antagonist with no intrinsic agonist activity in many classical assays[3][5], one study has reported that pyrazole-based antagonists, including SR 142948, exerted full agonist activity in a Fluorometric Imaging Plate Reader (FLIPR) assay for neurotensin receptors. This discrepancy may be assay-dependent and highlights the importance of carefully selecting and validating experimental systems.

Q4: What are the known on-target effects of SR 142948 on the cardiovascular and central nervous systems?

SR 142948 potently antagonizes neurotensin-induced cardiovascular responses. It also has significant effects on the central nervous system (CNS), where it can block neurotensin-mediated modulation of dopamine (B1211576) and glutamate (B1630785) signaling.[5] It is important to note that these effects are considered to be mediated through its on-target antagonism of neurotensin receptors in these systems.

Troubleshooting Guide

This guide is designed to help researchers troubleshoot unexpected experimental results that may arise from the use of SR 142948, particularly at high concentrations where off-target effects are more likely.

Issue 1: Unexpected pharmacological response inconsistent with neurotensin receptor antagonism.

• Potential Cause 1: Off-Target Effects. At high concentrations, SR 142948 may interact with other receptors, ion channels, or enzymes.

• Troubleshooting Steps:

  • Conduct a Dose-Response Curve: Determine if the unexpected effect is concentration-dependent. Off-target effects often have a different potency profile than on-target effects.

  • Use a Structurally Unrelated NTR Antagonist: If a similar unexpected effect is observed with a structurally different NTR antagonist, it is more likely to be an on-target effect of NTR blockade in your specific experimental system. If the effect is unique to SR 142948, it may be an off-target effect.

  • Perform Control Experiments in Receptor-Null Systems: If available, use cells or tissues that do not express neurotensin receptors to see if the effect persists.

  • Consider a Broad Off-Target Screening Panel: For critical applications, profiling SR 142948 against a commercial safety pharmacology panel can identify potential off-target interactions.

Issue 2: Observation of apparent agonist-like activity.

• Potential Cause: Assay-Dependent Artifacts or Receptor Subtype-Specific Signaling. As noted, contradictory findings on agonist activity have been reported.

• Troubleshooting Steps:

  • Validate with a Different Functional Assay: Confirm the agonist-like activity in a different assay that measures a distinct signaling endpoint (e.g., cAMP accumulation, β-arrestin recruitment).

  • Investigate Receptor Dimerization: Consider the possibility that at high concentrations, SR 142948 could be modulating the activity of NTRs within a heterodimer complex with another receptor.

  • Consult the Literature for Assay-Specific Caveats: Research the specific functional assay being used for any known instances of producing paradoxical results with antagonists.

Issue 3: Inconsistent results or lack of expected antagonist effect.

• Potential Cause 1: Compound Solubility and Stability. At high concentrations, SR 142948 may precipitate out of solution, reducing its effective concentration.

• Troubleshooting Steps:

  • Verify Solubility: Visually inspect solutions for any precipitation. Determine the solubility of SR 142948 in your specific experimental buffer.

  • Prepare Fresh Solutions: Always prepare solutions fresh from a validated stock on the day of the experiment.

• Potential Cause 2: Experimental System Variability.

• Troubleshooting Steps:

  • Confirm Receptor Expression: Verify the expression level of neurotensin receptors in your cell line or tissue preparation.

  • Optimize Assay Conditions: Ensure that incubation times, temperature, and buffer components are optimal for your specific assay.

Data Presentation

Table 1: On-Target Affinity of SR 142948 at Neurotensin Receptors

Cell Line/Tissue	Receptor Subtype(s)	Assay Type	IC50 (nM)
h-NTR1-CHO cells	NTS1	Radioligand Binding	1.19
HT-29 cells	NTS1	Radioligand Binding	0.32
Adult Rat Brain	NTS1 & NTS2	Radioligand Binding	3.96
HT-29 cells	NTS1	Inositol Monophosphate Formation	3.9

Data compiled from multiple sources.[1][2]

Experimental Protocols

Protocol 1: Radioligand Binding Assay for Off-Target Assessment

This protocol provides a general framework for assessing the binding affinity of SR 142948 to a potential off-target receptor using a competitive radioligand binding assay.[1][6][7]

• Materials:

  • Cell membranes or tissue homogenates expressing the receptor of interest.

  • A suitable radioligand with high affinity and specificity for the target receptor.

  • SR 142948 stock solution.

  • Assay buffer specific to the target receptor.

  • Glass fiber filters.

  • Scintillation fluid and a scintillation counter.

• Procedure:

  • Prepare serial dilutions of SR 142948.

  • In a multi-well plate, combine the cell membranes/homogenate, a fixed concentration of the radioligand, and varying concentrations of SR 142948 or a known competing ligand (for positive control).

  • To determine non-specific binding, include wells with the radioligand and a high concentration of a known unlabeled ligand.

  • Incubate the plate at an appropriate temperature and for a sufficient duration to reach equilibrium.

  • Rapidly filter the contents of each well through the glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

  • Calculate the specific binding at each concentration of SR 142948 and determine the IC50 value.

Protocol 2: Cellular Functional Assay for Off-Target Activity

This protocol outlines a general method for evaluating the functional effect of SR 142948 on a potential off-target GPCR using a cAMP accumulation assay.

• Materials:

  • A cell line expressing the GPCR of interest that couples to adenylyl cyclase.

  • SR 142948 stock solution.

  • A known agonist and antagonist for the GPCR of interest.

  • Cell culture medium and reagents.

  • A commercial cAMP assay kit (e.g., HTRF, ELISA).

• Procedure:

  • Seed the cells in a multi-well plate and grow to the desired confluency.

  • To test for antagonist activity, pre-incubate the cells with varying concentrations of SR 142948 for a defined period. Then, stimulate the cells with a fixed concentration (e.g., EC80) of the known agonist.

  • To test for agonist activity, incubate the cells with varying concentrations of SR 142948 alone.

  • Include appropriate controls: cells with no treatment (basal), cells with agonist only, and cells with a known antagonist plus agonist.

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen assay kit.

  • Analyze the data to determine if SR 142948 exhibits any agonist or antagonist activity at the tested GPCR.

Mandatory Visualizations

Caption: On-target vs. potential off-target effects of SR 142948.

Caption: Logical workflow for troubleshooting unexpected results.

References

• 1. Radioligand Binding Assay | Springer Nature Experiments [experiments.springernature.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. rndsystems.com [rndsystems.com]
• 5. researchgate.net [researchgate.net]
• 6. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. giffordbioscience.com [giffordbioscience.com]

Optimizing SR 142948 dosage to avoid non-specific effects

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the dosage of SR 142948 and avoid non-specific effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is SR 142948 and what is its primary mechanism of action?

SR 142948 is a potent, selective, and orally active non-peptide antagonist of the neurotensin (B549771) (NT) receptors, specifically the NTS1 and NTS2 subtypes.[1] Its primary mechanism of action is to competitively block the binding of the endogenous ligand, neurotensin, to its receptors, thereby inhibiting downstream signaling pathways.[2][3] In vitro studies have shown that SR 142948 antagonizes NT-induced effects such as the formation of inositol (B14025) monophosphate and the mobilization of intracellular calcium.[2][3][4]

Q2: At what concentration should I use SR 142948 to ensure specific antagonism of neurotensin receptors?

To ensure specific antagonism, it is recommended to use SR 142948 at concentrations close to its IC50 values for the neurotensin receptors. The reported IC50 values are in the low nanomolar range, varying slightly depending on the cell type and experimental conditions.[3][5][6] It is crucial to perform a dose-response curve in your specific experimental system to determine the optimal concentration that effectively antagonizes the neurotensin-mediated response without causing non-specific effects.

Q3: What are the potential non-specific effects of SR 142948 at high concentrations?

While SR 142948 is known for its high selectivity, using it at concentrations significantly higher than its IC50 for neurotensin receptors may lead to non-specific effects. These can include off-target binding to other receptors or proteins, or direct effects on cell membranes or signaling pathways unrelated to neurotensin receptors. While specific off-target interactions for SR 142948 are not extensively documented in publicly available literature, it is a common phenomenon for many small molecule inhibitors when used at excessive concentrations.

Q4: How can I differentiate between specific and non-specific effects in my experiments?

Distinguishing between specific and non-specific effects is critical for data interpretation. Here are a few strategies:

• Use of a negative control: Include a cell line or tissue that does not express neurotensin receptors. An effect observed in these non-expressing cells at high concentrations of SR 142948 would suggest a non-specific effect.

• Competition with the natural ligand: The antagonistic effect of SR 142948 should be surmountable by increasing the concentration of neurotensin. If an observed effect cannot be reversed by high concentrations of the agonist, it may be non-specific.

• Use of a structurally unrelated antagonist: Comparing the effects of SR 142948 with another neurotensin receptor antagonist that has a different chemical structure can help confirm that the observed antagonism is due to specific receptor blockade.

Troubleshooting Guides

Problem 1: No observable antagonism of neurotensin-induced effects.

Possible Causes & Troubleshooting Steps:

• Incorrect SR 142948 Concentration:

  • Verify Stock Solution: Ensure the stock solution of SR 142948 was prepared and stored correctly. The compound is soluble in DMSO and water.[6]

  • Perform Dose-Response: Run a full dose-response curve for SR 142948 to determine the effective concentration range in your assay system.

• Agonist Concentration Too High:

  • Check Agonist EC50: Ensure you are using a concentration of neurotensin that is at or near its EC50 to allow for competitive antagonism to be observed. Excessively high agonist concentrations can overcome the antagonist.

• Cell Health and Receptor Expression:

  • Verify Cell Viability: Ensure your cells are healthy and within a suitable passage number range.

  • Confirm Receptor Expression: If possible, confirm the expression of neurotensin receptors in your cell line using techniques like qPCR, western blot, or radioligand binding.

Problem 2: Suspected non-specific effects at higher concentrations of SR 142948.

Possible Causes & Troubleshooting Steps:

• Concentration is too high:

  • Titrate Down: Perform a concentration-response curve and identify the lowest effective concentration that produces maximal specific antagonism.

  • Schild Analysis: For competitive antagonists, a Schild analysis can be performed to confirm competitive antagonism and determine the pA2 value, which is a measure of antagonist affinity independent of the agonist concentration used.

• Off-target binding:

  • Use a Negative Control Cell Line: As mentioned in the FAQs, use a cell line that does not express neurotensin receptors to test for effects of SR 142948 at the same concentrations.

  • Radioligand Binding Assay: Conduct a radioligand binding assay to differentiate between specific and non-specific binding (see detailed protocol below).

Quantitative Data Summary

Parameter	Cell Line/Tissue	Value	Reference
IC50 (Binding)	h-NTR1-CHO cells	1.19 nM	[3]
HT-29 cells	0.32 nM	[3]
Adult rat brain	3.96 nM	[3]
IC50 (Functional)	HT-29 cells (Inositol Monophosphate)	3.9 nM	[2][3]
Ki	-	< 10 nM	[6]

Experimental Protocols

Protocol 1: Radioligand Binding Assay to Determine Specific vs. Non-specific Binding

This protocol allows for the direct measurement of SR 142948 binding to neurotensin receptors and helps to quantify non-specific binding.

Materials:

• Cell membranes from cells expressing neurotensin receptors.

• Radiolabeled neurotensin (e.g., [3H]-Neurotensin).

• SR 142948.

• Unlabeled neurotensin (for determining non-specific binding).

• Binding buffer (e.g., Tris-HCl with BSA and protease inhibitors).

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter and scintillation fluid.

Procedure:

• Total Binding: Incubate cell membranes with a fixed concentration of radiolabeled neurotensin and varying concentrations of "cold" (unlabeled) SR 142948.

• Non-specific Binding: In a parallel set of tubes, incubate the same components as for total binding, but also include a high concentration of unlabeled neurotensin (e.g., 1 µM) to saturate all specific binding sites.

• Incubation: Incubate all tubes at a specified temperature (e.g., room temperature) for a predetermined time to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters quickly with ice-cold binding buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Specific Binding = Total Binding - Non-specific Binding.

  • Plot specific binding as a function of SR 142948 concentration to determine the IC50 value. A high proportion of non-specific binding at a given concentration may indicate the potential for off-target effects.

Protocol 2: Functional Assay to Assess Antagonism (Calcium Mobilization)

This protocol assesses the ability of SR 142948 to antagonize neurotensin-induced intracellular calcium mobilization.

Materials:

• Cells expressing Gq-coupled neurotensin receptors (e.g., h-NTR1-CHO cells).[2]

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Neurotensin.

• SR 142948.

• Assay buffer (e.g., HBSS).

• Fluorometric plate reader or microscope.

Procedure:

• Cell Plating: Plate cells in a multi-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a calcium-sensitive dye according to the manufacturer's instructions.

• Pre-incubation with Antagonist: Pre-incubate the cells with varying concentrations of SR 142948 for a sufficient time (e.g., 15-30 minutes) to allow for receptor binding.

• Agonist Stimulation: Add a fixed concentration of neurotensin (e.g., EC50 concentration) to the wells.

• Measurement: Immediately measure the change in fluorescence, which corresponds to the change in intracellular calcium concentration.

• Data Analysis:

  • Determine the inhibitory effect of SR 142948 on the neurotensin-induced calcium signal.

  • Plot the inhibition as a function of SR 142948 concentration to calculate the IC50.

  • To test for non-specific effects, use a very high concentration of SR 142948 in the absence of neurotensin to see if it elicits any change in the baseline calcium levels.

Visualizations

Caption: Antagonistic action of SR 142948 on the NTS1 receptor signaling pathway.

Caption: A decision tree for troubleshooting suspected non-specific effects of SR 142948.

Caption: A stepwise workflow for optimizing SR 142948 dosage in vitro.

References

• 1. SR-142948 - Wikipedia [en.wikipedia.org]
• 2. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]

Troubleshooting inconsistent results in SR 142948 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential inconsistencies in experiments involving the neurotensin (B549771) receptor antagonist, SR 142948.

Troubleshooting Guide

This guide is designed to help researchers identify and resolve common issues that may lead to inconsistent or unexpected results in experiments with SR 142948.

Question	Possible Causes	Suggested Solutions
Why am I observing a weaker or no antagonist effect of SR 142948?	Compound Degradation: Improper storage or handling of SR 142948 can lead to its degradation. Incorrect Concentration: Errors in calculating or preparing the working concentrations of the compound. Cell Health and Density: Poor cell health or inconsistent cell density can affect receptor expression and signaling. Assay Conditions: Suboptimal assay conditions, such as incubation time, temperature, or buffer composition.	Verify Compound Integrity: Ensure SR 142948 is stored at +4°C and protected from light. Prepare fresh stock solutions in DMSO (up to 75 mM) or water (up to 25 mM) and use them promptly.[1] Recalculate Concentrations: Double-check all calculations for dilutions. If possible, verify the concentration of your stock solution using a spectrophotometer. Monitor Cell Culture: Regularly check cells for viability and morphology. Ensure consistent cell seeding density for all experiments. Optimize Assay Parameters: Review and optimize assay parameters. For instance, in a binding assay, ensure sufficient incubation time for equilibrium to be reached.
Why is there high variability between my experimental replicates?	Pipetting Errors: Inaccurate or inconsistent pipetting, especially of small volumes. Inconsistent Cell Seeding: Uneven distribution of cells across wells or plates. Edge Effects: Evaporation or temperature gradients across the assay plate can lead to "edge effects." Reagent Preparation: Inconsistent preparation of reagents or buffers.	Use Calibrated Pipettes: Ensure all pipettes are properly calibrated and use appropriate pipetting techniques. Ensure Homogeneous Cell Suspension: Gently mix the cell suspension before and during seeding to ensure a uniform cell density in each well. Minimize Edge Effects: Avoid using the outer wells of assay plates, or fill them with a buffer to maintain humidity. Standardize Reagent Preparation: Prepare large batches of reagents and buffers to be used across all experiments to minimize variability.
My in vivo results with SR 142948 are not consistent.	Route of Administration and Bioavailability: The oral bioavailability of SR 142948 can be influenced by factors such as animal fasting status and formulation.[2] Animal Strain and Metabolism: Different animal strains may exhibit variations in their metabolism of the compound. Behavioral Stress: Stress can influence the neurotensin system and affect the outcome of behavioral experiments.	Standardize Administration Protocol: Ensure a consistent protocol for drug administration, including the vehicle used and the timing relative to feeding. Use a Consistent Animal Model: Use the same strain, age, and sex of animals for all experiments to minimize biological variability. Acclimatize Animals: Properly acclimatize animals to the experimental setup to reduce stress-induced variability.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SR 142948?

A1: SR 142948 is a potent and selective non-peptide antagonist of the neurotensin (NT) receptor.[1][3][4][5] It competitively binds to neurotensin receptors, blocking the downstream signaling pathways normally activated by neurotensin. This includes the inhibition of inositol (B14025) monophosphate formation and intracellular calcium mobilization.[2][3]

Q2: What are the recommended cell lines for studying SR 142948?

A2: Commonly used cell lines for in vitro studies of SR 142948 include Chinese Hamster Ovary (CHO) cells transfected with the human neurotensin receptor 1 (h-NTR1-CHO) and the human colon adenocarcinoma cell line HT-29, which endogenously expresses neurotensin receptors.[2][3][4]

Q3: What are the typical IC50 values for SR 142948?

A3: The IC50 values for SR 142948 can vary depending on the experimental system.

Cell Line/Tissue	Assay	IC50 (nM)
h-NTR1-CHO cells	[¹²⁵I-Tyr³]NT Binding	1.19[3][4]
HT-29 cells	[¹²⁵I-Tyr³]NT Binding	0.32[3][4]
Adult rat brain	[¹²⁵I-Tyr³]NT Binding	3.96[3][4]
HT-29 cells	NT-induced Inositol Monophosphate Formation	3.9[2][3][4]

Q4: Is SR 142948 orally active and can it cross the blood-brain barrier?

A4: Yes, SR 142948 is orally active and has been shown to have good brain accessibility, making it suitable for in vivo studies targeting the central nervous system.[2][3]

Experimental Protocols

Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (IC50) of SR 142948 for the neurotensin receptor.

Materials:

• h-NTR1-CHO or HT-29 cell membranes

• [¹²⁵I-Tyr³]Neurotensin (Radioligand)

• SR 142948

• Binding Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4)

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Prepare serial dilutions of SR 142948 in binding buffer.

• In a 96-well plate, add cell membranes, [¹²⁵I-Tyr³]Neurotensin (at a concentration close to its Kd), and varying concentrations of SR 142948 or vehicle.

• For non-specific binding, add a high concentration of unlabeled neurotensin.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Measure the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of SR 142948 and determine the IC50 value by non-linear regression analysis.

Inositol Monophosphate (IP1) Formation Assay

Objective: To measure the functional antagonist activity of SR 142948 by quantifying its ability to inhibit neurotensin-induced IP1 accumulation.

Materials:

• HT-29 or h-NTR1-CHO cells

• Neurotensin (NT)

• SR 142948

• IP-One HTRF Assay Kit (or similar)

• Cell culture medium

Procedure:

• Seed cells in a 96-well plate and grow to the desired confluency.

• Pre-incubate the cells with varying concentrations of SR 142948 or vehicle for a specified time (e.g., 30 minutes).

• Stimulate the cells with a fixed concentration of neurotensin (e.g., EC80) for a defined period (e.g., 30 minutes).

• Lyse the cells and follow the manufacturer's protocol for the IP-One HTRF assay to measure IP1 accumulation.

• Read the plate using a compatible HTRF reader.

• Calculate the percentage of inhibition of the neurotensin response by SR 142948 and determine the IC50 value.

Visualizations

Caption: A logical workflow for troubleshooting inconsistent experimental results.

Caption: SR 142948 blocks neurotensin-induced signaling.

Caption: A typical workflow for in vitro experiments with SR 142948.

References

• 1. rndsystems.com [rndsystems.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]

SR 142948 Technical Support Center: Aqueous Solution Troubleshooting

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing precipitation issues with SR 142948 in aqueous solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my SR 142948 precipitating out of my aqueous buffer?

A1: SR 142948 has limited solubility in purely aqueous solutions, especially at neutral pH. The hydrochloride salt form has slightly better solubility in acidic buffers, but precipitation can still occur.[1] Precipitation is common when a concentrated stock solution (typically in an organic solvent like DMSO) is diluted into an aqueous buffer, a phenomenon known as "salting out." The buffer's composition, pH, and ionic strength can all influence the final solubility.[2][3]

Q2: I'm observing precipitation even at low concentrations. What could be the issue?

A2: Several factors could be at play:

• pH Shift: The pH of your final solution may be unfavorable for solubility. Although structurally related compounds showed improved water solubility, SR 142948 itself can be sensitive to the pH of the aqueous medium.[4]

• Buffer Interaction: Components of your physiological buffer (e.g., phosphates) can interact with the compound, reducing its solubility.[2]

• Low Temperature: If you are storing your working solutions at 4°C or below, the compound may precipitate out over time. Stock solutions in DMSO are best stored at -20°C or -80°C.[5]

• Incorrect Dilution: Adding the aqueous buffer too quickly to your concentrated stock can cause localized high concentrations, leading to immediate precipitation.

Q3: How can I improve the solubility of SR 142948 for my experiment?

A3: To enhance solubility and prevent precipitation, consider the following:

• Use a Co-solvent: Prepare the final working solution using a mixture of solvents. Formulations including DMSO, PEG300, and Tween-80 have been successfully used.[5][6]

• Incorporate Excipients: Using agents like SBE-β-CD (Sulfobutylether-β-cyclodextrin) can significantly improve the solubility of hydrophobic compounds in aqueous solutions.[5]

• Adjust pH: Depending on your experimental constraints, slightly adjusting the pH of the buffer might help. However, the stability of SR 142948 across different pH values should be considered.

• Gentle Warming and Sonication: If precipitation occurs during preparation, gentle heating and/or sonication can help redissolve the compound.[5] However, always check for compound stability under these conditions.

Q4: What is the recommended method for preparing stock and working solutions?

A4: The best practice is to first prepare a high-concentration stock solution in a suitable organic solvent and then dilute it to the final concentration in your desired buffer or media.

• Stock Solution: DMSO is the recommended solvent for a primary stock solution, where SR 142948 is soluble up to 75 mM (51.44 mg/mL).[7]

• Working Solution: Dilute the stock solution stepwise into your final aqueous buffer. It is crucial to add the stock solution to the buffer slowly while vortexing or stirring to avoid localized concentration gradients that can cause precipitation. For in vivo experiments, it is recommended to prepare fresh solutions daily.[5]

Quantitative Data: Solubility Profile

The solubility of SR 142948 varies significantly across different solvents and formulations. The following table summarizes the maximum concentrations reported by various suppliers.

Solvent/Vehicle	Max Concentration (mg/mL)	Max Concentration (mM)	Source
DMSO	100	145.80	MedchemExpress[6]
DMSO	51.44	75	Tocris[7]
Water	17.15	25	Tocris[7]
PBS (pH 7.2)	0.1	~0.15	Cayman Chemical[1]
DMF	10	~14.6	Cayman Chemical[1]
Ethanol	5	~7.3	Cayman Chemical[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5	≥ 7.29	MedchemExpress[5]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 5	≥ 7.29	MedchemExpress[5]
10% DMSO, 90% Corn Oil	≥ 5	≥ 7.29	MedchemExpress[5]

Note: The molecular weight of SR 142948 is 685.86 g/mol .[7][8][9] Solubility values can be batch-specific.

Experimental Protocols & Workflows

Protocol 1: Preparation of SR 142948 Stock Solution (10 mM in DMSO)

• Weigh Compound: Accurately weigh the required amount of SR 142948 powder. For 1 mL of a 10 mM stock, weigh 6.86 mg.

• Add Solvent: Add the appropriate volume of high-purity DMSO.

• Dissolve: Vortex or sonicate the solution until the compound is fully dissolved. A clear solution should be obtained.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C for up to one month or -80°C for up to six months.[5]

Protocol 2: Preparation of Aqueous Working Solution for In Vitro Assays

• Prepare Buffer: Prepare your final experimental aqueous buffer (e.g., cell culture medium, physiological buffer).

• Pre-warm Buffer: Warm the buffer to the experimental temperature (e.g., 37°C) to aid solubility.

• Dilution: While vortexing the buffer, slowly add the required volume of the DMSO stock solution drop-by-drop to achieve the final desired concentration. Ensure the final DMSO concentration is compatible with your experimental system (typically ≤ 0.5%).

• Inspect: Visually inspect the solution for any signs of precipitation. If the solution is cloudy, it may not be suitable for use.

Protocol 3: Preparation of Formulation for In Vivo Administration

This protocol is adapted from established methods for achieving a clear solution at ≥ 5 mg/mL (7.29 mM).[5][6]

• Prepare Stock: First, prepare a concentrated stock in DMSO (e.g., 50 mg/mL).

• Add Solvents Sequentially: For a 1 mL final volume, follow these steps precisely: a. Start with 100 µL of the 50 mg/mL DMSO stock solution. b. Add 400 µL of PEG300 and mix thoroughly until the solution is uniform. c. Add 50 µL of Tween-80 and mix again. d. Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix until a clear solution is formed.

• Use Immediately: It is strongly recommended to use this formulation on the same day it is prepared.[5]

Visualizations

Experimental Workflow for Preparing SR 142948 Solutions

Caption: Workflow for preparing SR 142948 solutions.

Simplified Neurotensin Receptor Signaling Pathway

Caption: SR 142948 blocks Neurotensin-mediated signaling.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 8. SR 142948 | Neurotensin Receptor Antagonists: R&D Systems [rndsystems.com]
• 9. SR-142948 - Wikipedia [en.wikipedia.org]

Long-term stability of SR 142948 stock solutions at -20°C vs -80°C

This technical support center provides researchers, scientists, and drug development professionals with detailed information and guidance on the use of SR 142948, a potent and selective non-peptide neurotensin (B549771) receptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for SR 142948 stock solutions?

A1: The stability of SR 142948 stock solutions is highly dependent on the storage temperature. For optimal long-term stability, it is recommended to store aliquoted stock solutions at -80°C, where they are stable for up to 6 months. If stored at -20°C, the stability is reduced to approximately 1 month. To avoid repeated freeze-thaw cycles, which can degrade the compound, it is advisable to prepare small, single-use aliquots.

Q2: What is the recommended solvent for preparing SR 142948 stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing initial stock solutions of SR 142948. The compound is soluble in DMSO up to 75 mM. For in vivo experiments, further dilution of the DMSO stock into aqueous buffers or other vehicle solutions is necessary.

Q3: Can SR 142948 be used in in vivo studies?

A3: Yes, SR 142948 is orally active and has been demonstrated to be effective in various in vivo models. It has been shown to block neurotensin-induced effects such as hypothermia and analgesia. For in vivo administration, the DMSO stock solution is typically diluted into a vehicle formulation, such as a mixture of PEG300, Tween-80, and saline. It is crucial to prepare these working solutions fresh on the day of the experiment.

Q4: What is the mechanism of action of SR 142948?

A4: SR 142948 is a selective antagonist of the neurotensin receptor 1 (NTS1).[1] Neurotensin, the endogenous ligand, binds to NTS1, a G protein-coupled receptor (GPCR), to initiate a signaling cascade.[1] SR 142948 competitively binds to NTS1, preventing neurotensin from activating the receptor and its downstream signaling pathways.[2][3] This blockade inhibits physiological responses mediated by neurotensin.[2][3]

Q5: Which signaling pathways are affected by SR 142948?

A5: By blocking the NTS1 receptor, SR 142948 primarily inhibits the Gαq protein signaling pathway.[4] Activation of NTS1 by neurotensin typically leads to the activation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[5] This cascade results in an increase in intracellular calcium levels and the accumulation of inositol monophosphate (IP1).[4][6] SR 142948 effectively antagonizes these effects, leading to a reduction in IP1 accumulation and calcium mobilization.[2][6]

Troubleshooting Guides

Issue 1: Inconsistent or No Effect of SR 142948 in In Vitro Assays

• Possible Cause 1: Compound Degradation.

  • Troubleshooting Step: Ensure that the stock solution has been stored correctly at -80°C and for no longer than 6 months. Avoid multiple freeze-thaw cycles by using single-use aliquots. Prepare fresh dilutions for each experiment.

• Possible Cause 2: Incorrect Concentration.

  • Troubleshooting Step: Verify the initial concentration of your stock solution. Perform a dose-response curve to determine the optimal working concentration for your specific cell line and assay conditions. The IC50 of SR 142948 is in the low nanomolar range for antagonizing neurotensin-induced effects.[6]

• Possible Cause 3: Low Receptor Expression.

  • Troubleshooting Step: Confirm the expression level of the neurotensin receptor (NTS1) in your cell line using techniques such as qPCR or western blotting.

Issue 2: High Background Signal in Receptor Binding Assays

• Possible Cause 1: Non-Specific Binding.

  • Troubleshooting Step: Increase the number of wash steps and the stringency of the wash buffer. Include a blocking agent, such as bovine serum albumin (BSA), in your assay buffer. To determine non-specific binding, include control wells with an excess of unlabeled ligand.

• Possible Cause 2: Radioligand Degradation.

  • Troubleshooting Step: Use fresh radioligand and store it according to the manufacturer's instructions. Minimize the exposure of the radioligand to light.

Data Presentation

Table 1: Long-Term Stability of SR 142948 Stock Solutions

Storage Temperature	Recommended Solvent	Stability Duration
-20°C	DMSO	1 month
-80°C	DMSO	6 months

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity of SR 142948 for the neurotensin receptor 1 (NTS1).

• Cell Membrane Preparation: Prepare cell membranes from a cell line endogenously or recombinantly expressing NTS1.

• Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

• Reaction Setup: In a 96-well plate, add the following in triplicate:

  • 25 µL of assay buffer (for total binding) or 25 µL of a high concentration of unlabeled neurotensin (e.g., 1 µM, for non-specific binding).

  • 25 µL of varying concentrations of SR 142948.

  • 25 µL of a fixed concentration of a suitable radioligand (e.g., [3H]-neurotensin or [125I-Tyr3]-neurotensin) near its Kd value.

  • 25 µL of the cell membrane preparation.

• Incubation: Incubate the plate at 25°C for 60-90 minutes to allow the binding to reach equilibrium.

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the Ki or IC50 value for SR 142948 by fitting the data to a one-site competition binding model using non-linear regression.

Protocol 2: Inositol Monophosphate (IP1) Accumulation Assay

This protocol measures the antagonistic effect of SR 142948 on neurotensin-induced Gq signaling.

• Cell Culture: Plate cells expressing NTS1 in a 96-well plate and grow to 80-90% confluency.

• Cell Stimulation:

  • Wash the cells with a suitable assay buffer.

  • Pre-incubate the cells with varying concentrations of SR 142948 for 15-30 minutes.

  • Stimulate the cells with an EC80 concentration of neurotensin in the presence of LiCl (to inhibit IP1 degradation) for 30-60 minutes at 37°C.[5]

• Cell Lysis: Lyse the cells according to the manufacturer's protocol of the IP1 assay kit.

• IP1 Detection: Measure the accumulated IP1 in the cell lysates using a commercially available HTRF® (Homogeneous Time-Resolved Fluorescence) or other immunoassay kit.[5]

• Data Analysis: Generate a dose-response curve for SR 142948 and calculate its IC50 value for the inhibition of neurotensin-induced IP1 accumulation.

Visualizations

Caption: Neurotensin Receptor 1 (NTS1) Signaling Pathway.

Caption: Troubleshooting Workflow for In Vitro Assays.

References

• 1. Neurotensin receptor - Proteopedia, life in 3D [proteopedia.org]
• 2. researchgate.net [researchgate.net]
• 3. What are NTSR1 antagonists and how do they work? [synapse.patsnap.com]
• 4. The signaling signature of the neurotensin type 1 receptor with endogenous ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Minimizing vehicle effects in in vivo studies with SR 142948

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing vehicle-related effects during in vivo studies with the neurotensin (B549771) receptor antagonist, SR 142948.

I. Frequently Asked Questions (FAQs)

Q1: What is SR 142948 and what is its primary mechanism of action?

SR 142948 is a potent and selective, non-peptide antagonist of neurotensin (NT) receptors.[1][2] It binds with high affinity to neurotensin receptors, blocking the downstream signaling pathways typically initiated by the binding of neurotensin.[1][2][3] This antagonistic action makes it a valuable tool for studying the physiological roles of neurotensin and for investigating its potential in therapeutic areas such as psychiatric disorders.[1]

Q2: Why is vehicle selection critical for in vivo studies with SR 142948?

Vehicle selection is paramount because SR 142948, like many small molecule inhibitors, has limited aqueous solubility. An appropriate vehicle is necessary to ensure the compound is fully dissolved and stable for administration, which is crucial for accurate and reproducible results. The choice of vehicle can significantly impact the compound's bioavailability, toxicity profile, and the overall outcome of the experiment. Improper vehicle selection can lead to issues such as precipitation of the compound at the injection site, local irritation, or systemic toxicity, all of which can confound the experimental results.

Q3: What are the most common vehicles used for SR 142948 administration?

Based on available data and common laboratory practice for poorly soluble compounds, several vehicle formulations are used for SR 142948. These often involve a combination of a primary solvent and co-solvents or surfactants to improve solubility and stability. Commonly used components include Dimethyl Sulfoxide (DMSO), Polyethylene Glycol 300 (PEG300), Tween 80, and saline. Specific formulations are detailed in the Experimental Protocols section.

II. Troubleshooting Guide

Q4: My SR 142948 solution is cloudy or shows precipitation after preparation. What should I do?

Cloudiness or precipitation indicates that SR 142948 is not fully dissolved or has come out of solution. This can lead to inaccurate dosing and potential toxicity.

• Troubleshooting Steps:

  • Gentle Warming: Warm the solution gently in a water bath (not exceeding 40°C) while vortexing or stirring. This can help to redissolve the compound.

  • Sonication: Use a bath sonicator to aid in the dissolution process.

  • Review Preparation Protocol: Ensure the components of the vehicle were added in the correct order. For multi-component vehicles, it is often critical to dissolve the compound in the primary solvent (e.g., DMSO) first before adding aqueous components.

  • Check Compound Purity and Age: Impurities or degradation of the compound can affect solubility.

  • Consider a Different Vehicle: If precipitation persists, you may need to try an alternative vehicle formulation with a higher solubilizing capacity (see Section IV).

Q5: I am observing signs of toxicity or distress in my animals (e.g., lethargy, ruffled fur, irritation at the injection site) in the vehicle control group. What could be the cause?

Vehicle-induced toxicity is a common issue, especially with organic solvents and surfactants.

• Troubleshooting Steps:

  • Reduce Vehicle Component Concentration: The concentration of solvents like DMSO or surfactants like Tween 80 may be too high. It is recommended to keep the final concentration of DMSO as low as possible, ideally below 10% for parenteral routes.[4]

  • Evaluate Individual Components: Each component of the vehicle can have its own toxicological profile. For example, DMSO can cause skin irritation and has pleiotropic effects, while high concentrations of Tween 80 can lead to central nervous system depression.[5]

  • Change Route of Administration: Some vehicles are better tolerated via certain routes. For instance, Tween 80 is not recommended for intravenous administration.[5]

  • Confirm Dosing Volume: Ensure the administered volume is appropriate for the animal's weight and the route of administration.

  • Run a Pilot Study: Before commencing a large-scale experiment, it is advisable to run a small pilot study with the vehicle alone to assess its tolerability in your specific animal model and under your experimental conditions.

Q6: The in vivo efficacy of SR 142948 is lower than expected based on in vitro data. Could the vehicle be responsible?

Yes, the vehicle can significantly influence the bioavailability and, consequently, the efficacy of the compound.

• Troubleshooting Steps:

  • Assess Bioavailability: If possible, conduct a pilot pharmacokinetic study to determine the concentration of SR 142948 in the plasma after administration in your chosen vehicle.

  • Consider Vehicle-Compound Interactions: Some vehicles can interact with the compound, affecting its absorption and distribution.

  • Evaluate Alternative Formulations: Different vehicle compositions can alter the absorption profile. For instance, lipid-based formulations like corn oil may enhance oral absorption for lipophilic compounds.

  • Ensure Complete Dissolution: Re-verify that the compound is fully dissolved in the vehicle before administration, as undissolved particles will not be readily absorbed.

III. Quantitative Data on Vehicle Components

The following tables summarize key quantitative data for commonly used vehicle components to aid in formulation decisions.

Table 1: Solubility of SR 142948 in Primary Solvents

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)
DMSO	51.44	75
Water	17.15	25

Data sourced from Tocris Bioscience.

Table 2: Acute Toxicity of Common Vehicle Components in Mice

Vehicle Component	Route of Administration	LD50 (Median Lethal Dose)	Maximum Tolerated Dose (MTD) / Recommended Limit
DMSO	Intraperitoneal (i.p.)	6.2 mL/kg[1][6]	Generally recommended to keep below 10% (v/v) for injections.[4]
DMSO	Oral	4.0 mL/kg (males), 2.5 mL/kg (females)[7]	-
Tween 80	Intraperitoneal (i.p.)	Low order of toxicity reported.[5]	Can be used for neuropsychopharmacological experiments in doses not exceeding 1 ml/kg.[5]
Tween 80	Oral	Low order of toxicity reported.[5]	-

IV. Experimental Protocols

Protocol 1: Preparation of SR 142948 in a Multi-Component Vehicle

This protocol is for a commonly used vehicle for poorly soluble compounds, including SR 142948, intended for intraperitoneal or oral administration.

Materials:

• SR 142948 powder

• Dimethyl Sulfoxide (DMSO), sterile, injectable grade

• Polyethylene Glycol 300 (PEG300)

• Tween 80

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes or vials

• Vortex mixer

Procedure:

• Calculate Required Amounts: Determine the total volume of dosing solution needed and the desired final concentration of SR 142948.

• Prepare a Concentrated Stock Solution: Weigh the required amount of SR 142948 and dissolve it in DMSO to create a concentrated stock solution. For example, to prepare a final dosing solution of 1 mg/mL, you could make a 10 mg/mL stock in DMSO.

• Sequential Addition of Vehicle Components: In a sterile tube, add the vehicle components in the following order, vortexing thoroughly after each addition:

  • 40% of the final volume as PEG300.

  • Add the appropriate volume of the SR 142948/DMSO stock solution to achieve a final DMSO concentration of 10%.

  • 5% of the final volume as Tween 80.

  • 45% of the final volume as sterile saline.

• Final Mixing and Inspection: Vortex the final solution extensively to ensure it is homogenous and clear. Visually inspect for any signs of precipitation. If the solution is not clear, gentle warming or sonication may be applied.

• Administration: Administer the freshly prepared solution to the animals via the intended route (e.g., intraperitoneal injection). Always include a vehicle-only control group in your experimental design.

Protocol 2: General In Vivo Administration Workflow

This workflow outlines the key steps for administering SR 142948 to rodents.

Caption: A generalized experimental workflow for in vivo studies with SR 142948.

V. Signaling Pathway

SR 142948 acts by blocking the neurotensin receptor 1 (NTS1), a G protein-coupled receptor (GPCR). The binding of neurotensin to NTS1 typically activates the Gq alpha subunit, which in turn activates Phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, and DAG activates Protein Kinase C (PKC), leading to various downstream cellular responses. SR 142948 prevents this cascade from occurring.

Caption: NTS1 receptor signaling pathway and the inhibitory action of SR 142948.

References

• 1. researchgate.net [researchgate.net]
• 2. rndsystems.com [rndsystems.com]
• 3. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Polysorbate 80: a pharmacological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. ntrl.ntis.gov [ntrl.ntis.gov]

How to control for SR 142948's intrinsic activity in experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing SR 142948 in experiments, with a specific focus on understanding and controlling for its intrinsic activity as a neurotensin (B549771) receptor inverse agonist.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SR 142948?

SR 142948 is a potent, selective, non-peptide antagonist of the neurotensin receptor 1 (NTS1).[1][2] It binds with high, nanomolar affinity to NTS1, competitively blocking the binding of the endogenous agonist, neurotensin. More specifically, recent structural and functional studies have characterized SR 142948 as an inverse agonist .[3]

Q2: What is the difference between a neutral antagonist and an inverse agonist?

A neutral antagonist binds to a receptor and blocks the effects of an agonist, but has no effect on the receptor's basal activity on its own. An inverse agonist, however, binds to a receptor and reduces its constitutive (basal) activity.[3][4] This implies that the receptor has a certain level of signaling activity even in the absence of an agonist, and the inverse agonist can suppress this activity.

Q3: Does the neurotensin receptor (NTS1) exhibit constitutive activity?

Yes, for an inverse agonist to have an effect, the receptor must exhibit constitutive or basal activity.[4] While SR 142948 was initially described as having no intrinsic activity,[5][6] its classification as an inverse agonist indicates that NTS1 can be constitutively active, particularly in recombinant systems where it is overexpressed.[3] Some studies have also shown that the related neurotensin receptor 2 (NTS2) has strong constitutive activity.[7]

Q4: What are the known downstream signaling pathways affected by SR 142948?

SR 142948 has been shown to antagonize neurotensin-induced signaling through the Gαq pathway. This includes the inhibition of inositol (B14025) monophosphate (IP) formation and the mobilization of intracellular calcium ([Ca2+]i).[1][8][9] As an inverse agonist, SR 142948 can also be expected to reduce the basal levels of these second messengers in systems with constitutive NTS1 activity.

Troubleshooting and Experimental Guides

Issue: Distinguishing Neutral Antagonism from Inverse Agonism

It is critical to design experiments that can differentiate between SR 142948's ability to block agonist-induced activity and its capacity to reduce basal receptor signaling.

Recommended Experimental Workflow:

Caption: Workflow for characterizing SR 142948 activity.

Interpretation of Results:

• Inverse Agonism: A statistically significant decrease in the basal signaling level in the "SR 142948 alone" group compared to the "Vehicle Control" group indicates inverse agonistic activity.

• Neutral Antagonism: If SR 142948 only blocks the effect of the neurotensin agonist (i.e., the "Neurotensin + SR 142948" group shows a reduced response compared to the "Neurotensin" group, but the "SR 142948 alone" group is no different from the vehicle), it is acting as a neutral antagonist in that system.

Protocol 1: Inositol Monophosphate (IP1) Accumulation Assay

This assay quantifies the accumulation of a downstream metabolite of IP3, providing a robust measure of Gαq pathway activation.

Methodology:

• Cell Plating: Plate HEK293 or CHO cells stably expressing human NTS1 in a 96-well plate.

• Starvation: The following day, replace the culture medium with a serum-free medium and incubate for 4-6 hours.

• Pre-incubation: Wash cells with stimulation buffer and then add buffer containing an IP1 accumulation blocker (e.g., LiCl).

• Treatment: Add SR 142948 and/or neurotensin at various concentrations to the appropriate wells. Include a vehicle-only control.

• Incubation: Incubate the plate for 30-60 minutes at 37°C.[1]

• Lysis and Detection: Lyse the cells and measure IP1 accumulation using a commercially available HTRF or ELISA kit, following the manufacturer's instructions.

Protocol 2: Intracellular Calcium ([Ca2+]) Mobilization Assay

This assay measures the transient increase in intracellular calcium upon Gαq activation.

Methodology:

• Cell Plating: Plate cells expressing NTS1 in a 96-well, black-walled, clear-bottom plate.

• Dye Loading: The next day, load cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) for 30-60 minutes at 37°C.

• Washing: Gently wash the cells to remove excess dye.

• Measurement: Use a fluorescence plate reader (e.g., FLIPR) to measure the baseline fluorescence.

• Compound Addition: Inject SR 142948 (to test for inverse agonism on basal Ca2+ levels) or inject neurotensin followed by SR 142948 (to test for antagonism).

• Data Acquisition: Record the fluorescence intensity over time to measure changes in intracellular calcium.[1]

Data Presentation

The following tables summarize the binding affinities and functional potencies of SR 142948 from published literature.

Table 1: Binding Affinity of SR 142948 at Neurotensin Receptors

Cell/Tissue Preparation	Receptor Type	IC₅₀ (nM)	Reference
h-NTR1-CHO cells	Human NTS1	1.19	[1]
HT-29 cells	Human NTS1	0.32	[1][9]
Adult Rat Brain	Rat NTS	3.96	[1][9]

Table 2: Functional Antagonism by SR 142948

Assay	Cell Line	Agonist	IC₅₀ (nM)	Reference
Inositol Monophosphate Formation	HT-29	Neurotensin	3.9	[1][6]
Intracellular Calcium Mobilization	h-NTR1-CHO	Neurotensin	~1-10 (effective conc.)	[1]
Prostacyclin Production	HUVEC	Neurotensin	17	[10]

Signaling Pathway Visualization

The diagram below illustrates the NTS1 signaling pathway and the points of intervention for neurotensin (agonist) and SR 142948 (inverse agonist).

Caption: NTS1 receptor signaling pathway and ligand interaction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SR-142948 - Wikipedia [en.wikipedia.org]
• 3. Complexes of the neurotensin receptor 1 with small-molecule ligands reveal structural determinants of full, partial, and inverse agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inverse agonist - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. caymanchem.com [caymanchem.com]
• 10. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of SR 142948 Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists engaged in the synthesis of SR 142948 and its derivatives. The information is presented in a question-and-answer format to directly address common challenges encountered during multi-step synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for SR 142948 and its analogs?

A1: The synthesis of SR 142948, a potent neurotensin (B549771) receptor antagonist, is a multi-step process centered around the construction of a highly substituted pyrazole (B372694) core. The key steps typically involve:

• Synthesis of a substituted 1,3-dicarbonyl precursor.

• Cyclocondensation reaction with a substituted hydrazine (B178648) to form the pyrazole ring.

• Amide bond formation to introduce the adamantane (B196018) moiety and the diamine side chain.

• Purification of the final compound and intermediates.

A generalized workflow for the synthesis is depicted below.

Caption: Generalized synthetic workflow for SR 142948 derivatives.

Troubleshooting Guides

Challenges in Pyrazole Core Synthesis

The formation of the 1,3,5-trisubstituted pyrazole core is a critical step that can present several challenges.

Q2: I am observing the formation of regioisomers during the cyclocondensation reaction. How can I improve the regioselectivity?

A2: The reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine can lead to the formation of two different regioisomers. To control the regioselectivity, consider the following:

• Choice of Reaction Conditions: The regioselectivity can be influenced by the solvent, temperature, and the presence of a catalyst. Acidic or basic conditions can favor the formation of one isomer over the other.

• Nature of Substituents: The electronic and steric properties of the substituents on both the 1,3-dicarbonyl compound and the hydrazine can direct the initial nucleophilic attack and subsequent cyclization.

• Stepwise Synthesis: A more controlled, albeit longer, approach is to first form a hydrazone intermediate, isolate it, and then induce cyclization under specific conditions to favor the desired regioisomer.

Table 1: Effect of Reaction Conditions on Regioselectivity

Parameter	Condition A (e.g., Acetic Acid, Reflux)	Condition B (e.g., NaOEt, Ethanol (B145695), RT)	Expected Outcome
Solvent	Acetic Acid	Ethanol	The polarity and protic nature of the solvent can influence the reaction pathway.
Catalyst	Acid-catalyzed	Base-catalyzed	Can alter the nucleophilicity of the reactants and the stability of intermediates.
Temperature	Reflux	Room Temperature	Higher temperatures may favor the thermodynamically more stable product, while lower temperatures might favor the kinetically controlled product.
Typical Regioisomer Ratio	Varies (e.g., 3:1)	Varies (e.g., 1:5)	The ratio is highly dependent on the specific substrates used.

Q3: The yield of my pyrazole synthesis is consistently low. What are the potential causes and solutions?

A3: Low yields in pyrazole synthesis can stem from several factors:

• Incomplete Reaction: The reaction may not be going to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction has stalled, consider increasing the temperature or reaction time.

• Side Reactions: The starting materials might be undergoing degradation or participating in side reactions. Ensure the purity of your starting materials. Common side reactions include self-condensation of the dicarbonyl compound or decomposition of the hydrazine.

• Purification Losses: The desired product might be lost during the work-up and purification steps. Optimize your extraction and chromatography conditions.

Caption: Troubleshooting workflow for low pyrazole synthesis yield.

Challenges in Amide Bond Formation

The coupling of the pyrazole carboxylic acid with the adamantane amino acid and the subsequent coupling with the diamine are crucial for obtaining the final product.

Q4: I am experiencing difficulty in the amide coupling step, with low yields and the presence of unreacted starting materials.

A4: Amide bond formation can be challenging, especially with sterically hindered substrates like the adamantane moiety. Here are some troubleshooting tips:

• Choice of Coupling Reagent: Standard coupling reagents like DCC/DMAP may not be efficient. Consider using more powerful reagents such as HATU, HBTU, or COMU, which are known to facilitate difficult couplings.

• Reaction Conditions: Ensure anhydrous conditions, as water can hydrolyze the activated ester intermediate. The reaction temperature can also be optimized; while many couplings are run at room temperature, gentle heating may be required for challenging substrates.

• Stoichiometry: A slight excess of the amine component and the coupling reagent may be necessary to drive the reaction to completion.

Table 2: Comparison of Common Amide Coupling Reagents

Coupling Reagent	Activation Mechanism	Advantages	Disadvantages
DCC/DMAP	Carbodiimide activation	Inexpensive	Can cause racemization, formation of DCU byproduct can complicate purification.
HATU	Uronium/Guanidinium salt	High coupling efficiency, low racemization	More expensive
HBTU	Uronium/Guanidinium salt	Similar to HATU, widely used	Can be sensitive to moisture
COMU	Uronium salt	Very efficient, even for hindered couplings	Higher cost

Q5: How can I remove the unreacted starting materials and coupling agent byproducts from my final product?

A5: Purification after amide coupling can be challenging due to the similar polarities of the product and byproducts.

• Aqueous Work-up: A standard aqueous work-up with dilute acid and base can help remove unreacted amines, carboxylic acids, and some byproducts.

• Chromatography: Flash column chromatography is often necessary. A careful selection of the solvent system is crucial to achieve good separation. Reverse-phase HPLC is a powerful tool for purifying the final compound to a high degree of purity.

• Crystallization: If the product is a solid, crystallization can be an effective method for purification.

Experimental Protocols

Protocol 1: General Procedure for Pyrazole Synthesis via Cyclocondensation

• To a solution of the 1,3-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol or acetic acid), add the substituted hydrazine hydrochloride (1.1 eq).

• If using a hydrochloride salt, add a base such as sodium acetate (B1210297) (1.2 eq).

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Perform an aqueous work-up by partitioning the residue between an organic solvent (e.g., ethyl acetate) and water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Amide Coupling using HATU

• To a solution of the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM) under an inert atmosphere (e.g., nitrogen or argon), add HATU (1.2 eq) and a tertiary amine base such as DIPEA (2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the amine (1.1 eq) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, quench with water and extract with an appropriate organic solvent.

• Wash the organic layer sequentially with dilute aqueous acid, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer, concentrate, and purify the crude product by chromatography.

Best practices for handling and storing solid SR 142948

This technical support center provides best practices for handling and storing solid SR 142948, along with troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

SR 142948 is a potent, orally active, and selective non-peptide antagonist of the neurotensin (B549771) receptor (NT).[1][2]

Property	Value	Reference
Molecular Formula	C₃₉H₅₁N₅O₆	[3]
Molecular Weight	685.86 g/mol	[3]
CAS Number	184162-64-9	[3]
Appearance	Solid powder	[1]
Purity	≥97%	[3]
IC₅₀	0.32 nM (HT-29 cells), 1.19 nM (h-NTR1-CHO cells), 3.96 nM (adult rat brain)	[1][2]

Handling and Storage of Solid SR 142948

1. What are the recommended storage conditions for solid SR 142948?

Solid SR 142948 should be stored at +4°C for long-term stability.[3]

2. What personal protective equipment (PPE) should be worn when handling solid SR 142948?

While a specific Safety Data Sheet (SDS) for SR 142948 is not publicly available, it is prudent to handle it as a potent pharmacological compound. The following PPE is recommended:

• Gloves: Wear two pairs of nitrile gloves.[4]

• Lab Coat: A disposable, low-permeability lab coat is recommended.[4]

• Eye Protection: Use chemical safety goggles.[5]

• Respiratory Protection: When handling the powder outside of a certified chemical fume hood or glove box, a NIOSH-approved respirator (e.g., N95) is advised to prevent inhalation of fine particles.[5]

3. How should I handle the weighing and transfer of solid SR 142948?

All manipulations of the solid compound should be performed in a designated area, such as a chemical fume hood or a glove box, to contain any airborne particles.[5] Use appropriate anti-static tools for weighing and transferring the powder.

Stock Solution Preparation and Storage

1. What are the recommended solvents for preparing SR 142948 stock solutions?

SR 142948 is soluble in the following solvents:

Solvent	Maximum Concentration	Reference
DMSO	75 mM	[3]
Water	25 mM	[3]

2. How should I prepare stock solutions?

To prepare a stock solution, add the solvent to the vial of solid SR 142948 and vortex or sonicate until the solid is completely dissolved. For in vivo studies, specific formulations are often required. A common vehicle for oral administration consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

3. What are the recommended storage conditions for SR 142948 stock solutions?

Stock solutions of SR 142948 in DMSO can be stored under the following conditions:

• -80°C: for up to 6 months[1]

• -20°C: for up to 1 month[1]

It is highly recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.[1]

Troubleshooting Guides

In Vitro Experiments

Issue 1: High non-specific binding in radioligand binding assays.

• Possible Cause: The radioligand or SR 142948 may be binding to the filter paper or other components of the assay system.

• Solution:

  • Pre-soak filter plates with a solution like 0.1% to 0.5% polyethylenimine (PEI) to reduce non-specific binding to the filter material.[6]

  • Include a detergent (e.g., 0.1% BSA) in the assay and wash buffers.[6]

  • Optimize the number and volume of washes to ensure complete removal of unbound radioligand.[6]

Issue 2: Low or no signal in a calcium mobilization assay.

• Possible Cause:

  • Cell health: The cells may not be healthy or may have been passaged too many times.

  • Receptor expression: The level of neurotensin receptor expression may be too low.

  • Dye loading: The calcium indicator dye may not have been loaded properly.

• Solution:

  • Use cells at a low passage number and ensure they are healthy and viable before starting the experiment.

  • Verify the expression of the neurotensin receptor in your cell line.

  • Optimize the dye loading protocol, including dye concentration and incubation time.

In Vivo Experiments

Issue 3: High variability in animal responses.

• Possible Cause:

  • Animal-to-animal variation: Differences in age, weight, or strain of the animals.

  • Procedural inconsistencies: Variations in the administration of the compound.

• Solution:

  • Use animals of the same strain, age, and weight range.

  • Standardize the administration procedure, including the route, volume, and timing of the injection. For oral gavage, ensure consistent placement of the gavage needle.

Issue 4: Unexpected behavioral effects.

• Possible Cause:

  • Dose-response relationship: SR 142948, like other neurotensin receptor ligands, may exhibit a biphasic or U-shaped dose-response curve.

  • Off-target effects: Although selective, high concentrations of the antagonist may lead to off-target effects.

• Solution:

  • Perform a thorough dose-response study to fully characterize the behavioral effects of SR 142948 in your specific model.

  • Include appropriate control groups, including a vehicle-only group, to rule out non-specific effects.

Experimental Protocols

In Vitro: Calcium Mobilization Assay

This protocol provides a general framework for measuring the antagonist activity of SR 142948 on neurotensin-induced calcium mobilization in a cell line expressing the neurotensin receptor 1 (NTR1).

Materials:

• HEK293 cells stably expressing human NTR1

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Neurotensin (agonist)

• SR 142948 (antagonist)

• 96-well black-walled, clear-bottom plates

• Fluorescence plate reader with an injection system

Procedure:

• Cell Plating: Seed the NTR1-expressing cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Dye Loading:

  • Prepare the fluorescent calcium dye solution according to the manufacturer's instructions.

  • Remove the cell culture medium and add the dye solution to each well.

  • Incubate the plate at 37°C for the recommended time (typically 30-60 minutes).

• Compound Addition:

  • Prepare serial dilutions of SR 142948 in the assay buffer.

  • Add the SR 142948 dilutions to the appropriate wells and incubate for a predetermined time (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

• Agonist Stimulation and Signal Reading:

  • Prepare a solution of neurotensin at a concentration that elicits a submaximal response (e.g., EC₈₀).

  • Place the plate in the fluorescence plate reader.

  • Set the reader to record fluorescence intensity over time.

  • Inject the neurotensin solution into the wells and continue recording the fluorescence signal.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Plot the response as a function of the SR 142948 concentration and fit the data to a suitable dose-response curve to determine the IC₅₀ value.

In Vivo: Oral Administration in Rodents

This protocol describes the oral administration of SR 142948 to mice or rats for behavioral studies.

Materials:

• SR 142948

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline)

• Oral gavage needles (appropriate size for the animal)

• Syringes

Procedure:

• Animal Handling: Acclimate the animals to the experimental room and handling procedures for a sufficient period before the experiment.

• Compound Preparation:

  • Prepare the SR 142948 solution in the chosen vehicle at the desired concentration. Ensure the compound is fully dissolved.

  • Prepare a vehicle-only solution for the control group.

• Administration:

  • Gently restrain the animal.

  • Measure the correct volume of the SR 142948 solution or vehicle based on the animal's body weight.

  • Carefully insert the oral gavage needle into the esophagus and deliver the solution directly into the stomach.

• Post-Administration Observation:

  • Return the animal to its home cage and monitor for any adverse reactions.

  • Proceed with the behavioral testing at the predetermined time point after administration.

Visualizations

Caption: General experimental workflow for in vivo studies with SR 142948.

Caption: Simplified signaling pathway of the Neurotensin Receptor 1 (NTSR1).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Neurotensin receptor 1 - Wikipedia [en.wikipedia.org]
• 3. rndsystems.com [rndsystems.com]
• 4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Identifying and mitigating potential artifacts in SR 142948 studies

Welcome to the technical support center for SR 142948. This resource is designed to assist researchers, scientists, and drug development professionals in identifying and mitigating potential challenges in studies involving this potent neurotensin (B549771) receptor antagonist. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is SR 142948 and what is its primary mechanism of action?

SR 142948 is a potent, orally active, and selective non-peptide antagonist of the neurotensin receptors (NTS), particularly the high-affinity neurotensin receptor 1 (NTS1).[1][2] Its primary mechanism of action is to block the binding of the endogenous ligand, neurotensin (NT), to its receptors, thereby inhibiting the downstream signaling pathways activated by NT.[1]

Q2: What are the key signaling pathways affected by SR 142948?

By antagonizing neurotensin receptors, SR 142948 primarily inhibits the Gq protein-coupled signaling cascade. Activation of NTS1 by neurotensin typically leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). This leads to an increase in intracellular calcium and activation of Protein Kinase C (PKC). SR 142948 blocks these events. Additionally, neurotensin receptor activation can stimulate the mitogen-activated protein kinase (MAPK) cascade, specifically ERK1/2, a process that is also inhibited by SR 142948.

Q3: How should I dissolve and store SR 142948?

SR 142948 is soluble in DMSO up to 75 mM and in water up to 25 mM. For in vivo studies, it can be prepared in a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline for a clear solution.[1] Stock solutions are stable for at least 4 years when stored at -20°C.[2] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution.[1]

Q4: What are the typical in vitro and in vivo concentrations or dosages for SR 142948?

• In Vitro: SR 142948 exhibits nanomolar potency. For example, it antagonizes NT-induced inositol monophosphate formation in HT-29 cells with an IC50 of 3.9 nM.[1] Effective concentrations in cell-based assays typically range from 1 nM to 1 µM.[1]

• In Vivo: SR 142948 is orally active. Doses can vary significantly depending on the animal model and the specific effect being studied. For instance, in mice, doses ranging from 0.04 to 640 µg/kg have been used to inhibit neurotensin-induced turning behavior.[2]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Variability in experimental results	Inconsistent dissolution of SR 142948.	Ensure the compound is fully dissolved. For in vivo preparations, use of sonication may aid dissolution. Prepare fresh solutions for each experiment.[1]
Degradation of SR 142948 stock solution.	Aliquot stock solutions to avoid multiple freeze-thaw cycles. Store at -20°C for long-term stability.[1][2]
Lower than expected antagonist activity in cell-based assays	Low expression of neurotensin receptors in the cell line.	Confirm the expression level of neurotensin receptors (e.g., NTS1) in your cell line using techniques like qPCR, Western blot, or a radioligand binding assay.
Suboptimal assay conditions.	Optimize incubation times and temperature. Ensure the concentration of the neurotensin agonist used is appropriate to elicit a measurable response that can be antagonized.
Off-target effects observed	High concentrations of SR 142948 leading to non-specific binding.	Perform dose-response curves to determine the optimal concentration range. Use the lowest effective concentration of SR 142948.
Inconsistent results in vivo	Issues with oral administration and bioavailability.	For oral gavage, ensure proper technique to deliver the full dose. For intraperitoneal injections, ensure the solution is properly formulated to avoid precipitation. Consider using a vehicle like 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]
Animal-to-animal variability.	Increase the number of animals per group to enhance statistical power. Ensure consistency in animal age, weight, and strain.

Data Presentation

Table 1: In Vitro Potency of SR 142948

Assay	Cell Line/Tissue	IC50 (nM)	Reference
[125I-Tyr3]NT Binding	h-NTR1-CHO cells	1.19	[1]
[125I-Tyr3]NT Binding	HT-29 cells	0.32	[1]
[125I-Tyr3]NT Binding	Adult rat brain	3.96	[1]
Inositol Monophosphate Formation	HT-29 cells	3.9	[1]

Experimental Protocols

Radioligand Competition Binding Assay

This protocol is for determining the binding affinity of SR 142948 for neurotensin receptors.

Materials:

• Cell membranes from cells expressing neurotensin receptors (e.g., HT-29 or CHO-hNTS1)

• Radioligand: [3H]-neurotensin or [125I-Tyr3]-neurotensin

• Unlabeled SR 142948

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4

• Wash Buffer: 50 mM Tris-HCl, pH 7.4

• 96-well plates

• Glass fiber filters

• Scintillation counter and fluid

• Filtration apparatus

Procedure:

• Plate Setup: In a 96-well plate, add the assay buffer, a fixed concentration of the radioligand (typically at its Kd), and varying concentrations of unlabeled SR 142948.

• Initiate Reaction: Add the cell membranes to each well to start the binding reaction.

• Incubation: Incubate the plate at room temperature (around 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Termination: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. This separates the bound from the free radioligand.

• Washing: Wash the filters with ice-cold wash buffer.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of SR 142948 to determine the IC50 value.

Intracellular Calcium Mobilization Assay

This protocol measures the ability of SR 142948 to inhibit neurotensin-induced calcium release.

Materials:

• Cells expressing neurotensin receptors (e.g., CHO-hNTS1)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Neurotensin

• SR 142948

• Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium)

• Fluorescence plate reader

Procedure:

• Cell Plating: Seed the cells in a black-walled, clear-bottom 96-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions (e.g., incubate with Fura-2 AM for 60 minutes at 37°C).

• Wash: Gently wash the cells with the assay buffer to remove excess dye.

• Pre-incubation with SR 142948: Add varying concentrations of SR 142948 to the wells and incubate for a defined period (e.g., 15-30 minutes).

• Baseline Measurement: Measure the baseline fluorescence using a fluorescence plate reader.

• Agonist Stimulation: Add a fixed concentration of neurotensin to stimulate calcium release and immediately begin recording the fluorescence intensity over time.

• Data Analysis: Calculate the change in fluorescence intensity (e.g., peak fluorescence minus baseline) and plot the response against the concentration of SR 142948 to determine its inhibitory effect.

Mandatory Visualizations

Caption: Neurotensin Receptor (NTS1) Gq Signaling Pathway and SR 142948 Inhibition.

Caption: NTS1-Mediated ERK1/2 Signaling Pathway and its Inhibition by SR 142948.

Caption: General Experimental Workflow for In Vitro Antagonism Assays with SR 142948.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]

Adjusting SR 142948 protocols for different cell lines or animal strains

Welcome to the technical support center for SR 142948, a potent and selective non-peptide antagonist of the neurotensin (B549771) receptor 1 (NTS1). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) for the effective use of SR 142948 in various experimental models.

Frequently Asked Questions (FAQs)

Q1: What is SR 142948 and what is its primary mechanism of action?

A1: SR 142948 is a selective antagonist of the neurotensin receptor 1 (NTS1), a G protein-coupled receptor (GPCR). It functions by competitively binding to NTS1, thereby blocking the downstream signaling pathways typically initiated by the endogenous ligand, neurotensin (NT).[1] Key inhibitory actions include the prevention of NT-induced inositol (B14025) monophosphate formation and intracellular calcium mobilization.[1][2][3]

Q2: In which cell lines has SR 142948 been shown to be effective?

A2: SR 142948 has demonstrated potent antagonist activity in cell lines endogenously expressing or engineered to express NTS1. Commonly cited examples include human colon adenocarcinoma HT-29 cells and Chinese Hamster Ovary (CHO) cells stably transfected with the human NTS1 receptor (h-NTR1-CHO).[1][2][3] The effectiveness in other cell lines will depend on the expression level of NTS1.

Q3: What are the recommended storage conditions for SR 142948?

A3: For long-term storage, it is recommended to store SR 142948 as a solid at +4°C. Stock solutions can be stored at -20°C for up to one month or at -80°C for up to six months.[1] To avoid degradation, it is advisable to aliquot the stock solution to prevent repeated freeze-thaw cycles.[1]

Q4: What are the known in vivo effects of SR 142948 in animal models?

A4: In animal models such as mice and rats, SR 142948 has been shown to be orally active and capable of crossing the blood-brain barrier.[1] It effectively blocks neurotensin-induced physiological responses, including hypothermia, analgesia, and turning behavior.[1][3]

Troubleshooting Guide

This section addresses specific issues that may be encountered during experiments with SR 142948.

Issue 1: Low or no antagonist activity observed in a new cell line.

• Question: I am not observing the expected antagonist effect of SR 142948 in my cell line of interest. What could be the reason?

• Answer:

  • Confirm NTS1 Expression: The primary reason for a lack of effect is often low or absent expression of the neurotensin receptor 1 (NTS1) in the chosen cell line. It is crucial to verify NTS1 mRNA and protein expression levels in your specific cell line using techniques like RT-PCR or Western blotting. For example, studies have shown variable NTS1 expression across different human colon cancer cell lines.[4]

  • Optimize SR 142948 Concentration: The effective concentration of SR 142948 is dependent on the density of NTS1 receptors on the cell surface.[5] For cell lines with lower receptor expression, a higher concentration of the antagonist may be required to achieve a significant effect. Perform a dose-response curve to determine the optimal IC50 for your specific cell line.

  • Check Agonist Concentration: The observed potency of an antagonist is influenced by the concentration of the agonist (neurotensin) used. Ensure you are using an appropriate concentration of neurotensin to elicit a submaximal response, which will allow for a clear window to observe antagonism.

  • Incubation Time: Ensure sufficient pre-incubation time with SR 142948 to allow it to bind to the receptor before adding the agonist. A pre-incubation time of 30-60 minutes is generally recommended.[1]

Issue 2: Poor solubility of SR 142948 in aqueous solutions.

• Question: I am having difficulty dissolving SR 142948 for my in vitro experiments. How can I improve its solubility?

• Answer:

  • Use of Organic Solvents: SR 142948 is soluble in organic solvents such as DMSO. Prepare a high-concentration stock solution in 100% DMSO and then dilute it to the final working concentration in your cell culture medium. Ensure the final concentration of DMSO in the culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

  • Sonication and Warming: If precipitation occurs upon dilution, gentle warming and sonication can aid in dissolution.[1]

  • Use of Solubilizing Agents: For in vivo preparations, co-solvents and solubilizing agents are often necessary. Formulations using DMSO, PEG300, Tween-80, or SBE-β-CD have been reported.[1]

Issue 3: Inconsistent results in in vivo experiments.

• Question: My in vivo results with SR 142948 are variable between animals. What factors should I consider?

• Answer:

  • Vehicle Selection: The choice of vehicle for in vivo administration is critical and can significantly impact drug delivery and animal welfare.[6][7] Several vehicle formulations are available for SR 142948, including combinations of DMSO, PEG300, Tween-80, saline, and corn oil.[1] It is essential to perform a vehicle tolerability study in your specific animal strain to rule out any adverse effects from the vehicle itself.

  • Route of Administration and Pharmacokinetics: SR 142948 can be administered orally (p.o.) or intraperitoneally (i.p.).[1][3] The pharmacokinetic profile, including absorption, distribution, metabolism, and excretion, can vary between different animal species and even strains.[8][9] Consider the timing of your experimental endpoint relative to the known pharmacokinetic profile of SR 142948.

  • Animal Strain Differences: Different strains of mice or rats can exhibit variations in drug metabolism and physiological responses. It is important to be consistent with the animal strain used and to consult the literature for any known strain-specific differences in neurotensin signaling or drug metabolism.

Quantitative Data Summary

The following tables summarize the quantitative data for SR 142948 in various experimental systems.

Table 1: In Vitro Efficacy of SR 142948

Cell Line	Assay	IC50 (nM)	Reference
h-NTR1-CHO	[125I-Tyr3]NT Binding	1.19	[1]
HT-29	[125I-Tyr3]NT Binding	0.32	[1]
Adult Rat Brain	[125I-Tyr3]NT Binding	3.96	[1]
HT-29	NT-induced Inositol Monophosphate Formation	3.9	[1][2][3]

Table 2: In Vivo Efficacy of SR 142948

Animal Model	Route of Administration	Dose Range	Observed Effect	Reference
Mice	p.o.	2 µg/kg	Inhibition of NT-induced turning behavior	[1]
Mice	p.o.	4 mg/kg	54% blockade of NT-induced hypothermia	[1]
Rats	p.o.	2 mg/kg	53% blockade of NT-induced hypothermia	[1]
Rats	i.p.	0.01 - 0.3 mg/kg	Dose-dependent prevention of NT-enhanced ACh release	[1]

Experimental Protocols

Protocol 1: In Vitro Inhibition of Neurotensin-Induced Calcium Mobilization

This protocol describes a method to assess the antagonist activity of SR 142948 by measuring its ability to inhibit neurotensin-induced intracellular calcium mobilization in h-NTR1-CHO cells.

• Cell Preparation:

  • Culture h-NTR1-CHO cells in appropriate media until they reach 80-90% confluency.

  • Seed the cells into a 96-well black, clear-bottom plate at a suitable density and allow them to adhere overnight.

• Calcium Indicator Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

  • Remove the culture medium from the wells and add the loading buffer.

  • Incubate the plate at 37°C for 60-90 minutes in the dark.

• SR 142948 Treatment:

  • Prepare a serial dilution of SR 142948 in a suitable assay buffer.

  • Wash the cells gently with the assay buffer to remove excess dye.

  • Add the different concentrations of SR 142948 to the respective wells.

  • Incubate the plate at 37°C for 30-60 minutes.

• Neurotensin Stimulation and Measurement:

  • Prepare a solution of neurotensin at a concentration known to elicit a submaximal response (e.g., EC80).

  • Use a fluorescence plate reader equipped with an injector to add the neurotensin solution to the wells.

  • Measure the fluorescence intensity before and after the addition of neurotensin. The change in fluorescence corresponds to the intracellular calcium concentration.

• Data Analysis:

  • Calculate the percentage of inhibition of the neurotensin response for each concentration of SR 142948.

  • Plot the percentage of inhibition against the logarithm of the SR 142948 concentration to determine the IC50 value.

Visualizations

Caption: Signaling pathway of the NTS1 receptor and the inhibitory action of SR 142948.

Caption: Logical workflow for adjusting SR 142948 protocols for new experimental models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neurotensin receptor and its mRNA are expressed in many human colon cancer cell lines but not in normal colonic epithelium: binding studies and RT-PCR experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. rroij.com [rroij.com]
• 9. Species differences in the pharmacokinetics of recainam, a new anti-arrhythmic drug - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Complete Antagonism of Neurotensin Receptors with SR 142948

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of SR 142948 as a neurotensin (B549771) receptor antagonist. This guide includes frequently asked questions (FAQs) and troubleshooting advice to ensure complete and reliable antagonism in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is SR 142948 and how does it work?

SR 142948 is a potent, selective, and orally active non-peptide antagonist of neurotensin (NT) receptors.[1][2][3] It functions by binding with high affinity to neurotensin receptors (NTS1 and NTS2), thereby preventing the endogenous ligand, neurotensin, from binding and activating the receptor. This blockade inhibits downstream signaling pathways.[2][4]

Q2: Which neurotensin receptor subtypes does SR 142948 antagonize?

SR 142948 exhibits a broad spectrum of activity, antagonizing multiple neurotensin receptor subtypes.[2][4] This is in contrast to earlier antagonists like SR 48692, suggesting SR 142948 is a more comprehensive tool for studying the overall effects of neurotensin signaling.[2][4]

Q3: What are the key signaling pathways blocked by SR 142948?

Neurotensin receptors, primarily NTS1, are G protein-coupled receptors (GPCRs) that can couple to several G proteins, including Gαq, Gαi/o, and Gαs.[5] By blocking the receptor, SR 142948 prevents the activation of these pathways. The primary pathway inhibited is the Gαq-mediated activation of phospholipase C (PLC), which leads to the production of inositol (B14025) phosphates (like IP1) and diacylglycerol (DAG), and a subsequent increase in intracellular calcium ([Ca2+]i).[1][6][7] SR 142948 also indirectly prevents the activation of downstream effectors like protein kinase C (PKC) and the ERK1/2 signaling cascade.[5]

Q4: What is the binding affinity of SR 142948 for neurotensin receptors?

SR 142948 binds to neurotensin receptors with nanomolar affinity. The IC50 values, which represent the concentration of the antagonist required to inhibit 50% of the specific binding of a radiolabeled ligand, vary depending on the experimental system.[1][3]

Troubleshooting Guide

Issue 1: Incomplete or variable antagonism of neurotensin-induced effects.

• Possible Cause 1: Suboptimal concentration of SR 142948.

  • Solution: Ensure you are using a concentration of SR 142948 sufficient to fully compete with the concentration of neurotensin used. A concentration 10- to 100-fold higher than the IC50 value for your specific cell type or tissue is a good starting point. Refer to the data table below for reported IC50 values.

• Possible Cause 2: Insufficient pre-incubation time with SR 142948.

  • Solution: To ensure SR 142948 has reached equilibrium binding with the receptor, pre-incubate the cells or tissues with the antagonist before adding neurotensin. A pre-incubation time of 30-60 minutes is generally recommended for in vitro assays.[1]

• Possible Cause 3: Issues with SR 142948 solubility or stability.

  • Solution: SR 142948 is soluble in DMSO and water. Prepare fresh stock solutions in DMSO and dilute to the final working concentration in your assay buffer immediately before use. For in vivo studies, specific formulations may be required to ensure bioavailability.[1] Long-term storage of stock solutions should be at -20°C or -80°C to maintain stability.[1]

Issue 2: Observing unexpected or off-target effects.

• Possible Cause 1: SR 142948 concentration is too high.

  • Solution: While SR 142948 is highly selective for neurotensin receptors, excessively high concentrations may lead to non-specific effects. Perform a dose-response curve to determine the optimal concentration that provides complete antagonism without causing off-target effects.

• Possible Cause 2: The observed effect is not mediated by the targeted neurotensin receptors.

  • Solution: To confirm that the effect you are studying is indeed mediated by neurotensin receptors, include appropriate controls. This includes a positive control (neurotensin alone), a negative control (vehicle), and your experimental condition (SR 142948 + neurotensin).

Issue 3: Difficulty replicating in vivo results.

• Possible Cause 1: Poor bioavailability or brain penetration.

  • Solution: SR 142948 is orally active and has good brain accessibility.[2][4] However, the route of administration and vehicle can significantly impact its efficacy. For oral administration, ensure proper formulation.[1] For central nervous system effects, intraperitoneal (i.p.) or intracerebroventricular (i.c.v.) injections may be considered.[2]

• Possible Cause 2: Inappropriate dosing schedule.

  • Solution: The timing of SR 142948 administration relative to the neurotensin challenge is crucial. The antagonist needs to be administered with sufficient time to reach its target tissue and receptors before the agonist is introduced. For example, in some behavioral studies, SR 142948 is administered 1-2 hours before the neurotensin injection.[1]

Quantitative Data

Table 1: In Vitro Potency of SR 142948

Cell Line / Tissue	Assay	IC50 (nM)	Reference
h-NTR1-CHO cells	[¹²⁵I-Tyr³]NT Binding	1.19	[1][3]
HT-29 cells	[¹²⁵I-Tyr³]NT Binding	0.32	[1][3]
Adult Rat Brain	[¹²⁵I-Tyr³]NT Binding	3.96	[1][3]
HT-29 cells	NT-induced Inositol Monophosphate Formation	3.9	[1][2][3][4][7]
Human Umbilical Vein Endothelial Cells	[¹²⁵I]-neurotensin binding	0.24	[8]
Human Umbilical Vein Endothelial Cells	NT-induced Cytosolic Free Ca²⁺ Increase	19	[8]
Human Umbilical Vein Endothelial Cells	NT-induced Prostacyclin Production	17	[8]

Experimental Protocols

Protocol 1: In Vitro Inhibition of Neurotensin-Induced Inositol Phosphate (IP) Accumulation

• Cell Culture: Plate cells (e.g., HT-29 or CHO cells expressing NTS1) in appropriate multi-well plates and grow to confluency.

• Labeling (Optional, for radiolabeling assays): Label cells with myo-[³H]inositol in inositol-free medium overnight.

• Pre-incubation with Antagonist: Wash the cells with assay buffer (e.g., HBSS containing LiCl). Pre-incubate the cells with various concentrations of SR 142948 (or vehicle control) for 30-60 minutes at 37°C.

• Stimulation with Agonist: Add a fixed concentration of neurotensin to the wells and incubate for an additional 30-60 minutes at 37°C.

• Lysis and IP Extraction: Terminate the reaction by adding a suitable lysis buffer (e.g., perchloric acid).

• Quantification: Separate and quantify the accumulated inositol phosphates using ion-exchange chromatography or a commercially available kit.

• Data Analysis: Plot the concentration of SR 142948 against the percentage of inhibition of the neurotensin-induced response to determine the IC50 value.

Protocol 2: In Vivo Antagonism of Neurotensin-Induced Hypothermia in Mice

• Animal Acclimation: Acclimate mice to the experimental room and handling procedures for several days before the experiment.

• Baseline Temperature Measurement: Measure the rectal temperature of each mouse to establish a baseline.

• Antagonist Administration: Administer SR 142948 (e.g., 0.1 - 10 mg/kg) or vehicle via the desired route (e.g., oral gavage or intraperitoneal injection).

• Waiting Period: Allow sufficient time for the antagonist to be absorbed and distributed (e.g., 60-120 minutes).

• Agonist Administration: Administer neurotensin (e.g., via intracerebroventricular injection) or saline to the control group.

• Temperature Monitoring: Measure rectal temperature at regular intervals (e.g., 30, 60, 90, and 120 minutes) after neurotensin administration.

• Data Analysis: Compare the change in body temperature between the different treatment groups to assess the antagonistic effect of SR 142948.

Visualizations

Caption: Neurotensin Receptor 1 (NTS1) Signaling Pathway and Point of Antagonism by SR 142948.

Caption: General experimental workflow for in vitro antagonism studies with SR 142948.

Caption: A logical troubleshooting workflow for addressing incomplete antagonism with SR 142948.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. The signaling signature of the neurotensin type 1 receptor with endogenous ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What are Neurotensin receptors and how do they work? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Potency of Neurotensin Receptor Antagonists: SR 142948 and SR 48692

This guide provides a detailed comparison of two widely used non-peptide neurotensin (B549771) (NT) receptor antagonists, SR 142948 and SR 48692. The information presented herein is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their in vitro and in vivo potencies supported by experimental data.

Introduction

SR 48692 was one of the first potent and selective non-peptide antagonists developed for the neurotensin receptor, demonstrating high affinity for the NTS1 subtype.[1][2] Subsequently, a structurally related compound, SR 142948A, was developed and characterized as an even more potent NT receptor antagonist with a broader spectrum of activity.[3][4][5] This guide will delve into the quantitative differences in their potencies and provide insights into their distinct pharmacological profiles.

In Vitro Potency Comparison

The in vitro potency of SR 142948 and SR 48692 has been evaluated through various binding and functional assays. The data consistently demonstrates the superior potency of SR 142948A.

Data Presentation: In Vitro Binding and Functional Assays

Assay Type	Target/Cell Line	Parameter	SR 142948A	SR 48692	Reference
Binding Assays
[125I]-NT Binding Inhibition	Human Umbilical Vein Endothelial Cells	IC50	0.24 ± 0.01 nM	14 ± 5 nM	[6]
[125I]-NT Binding Inhibition	HT-29 Cells	IC50	0.32 nM	15.3 nM, 30.3 nM	[1][7]
[3H]SR 48692 Specific Binding Displacement	Guinea Pig Brain Membranes	IC50	0.30 ± 0.05 nM	6.0 ± 1.2 nM	[8]
[3H]SR 48692 Specific Binding Displacement	Guinea Pig Brain Membranes	Ki	0.17 nM	3.9 nM	[8]
[3H]SR 142948A Binding	Rat Brain Membranes (NTS1)	Kd	6.8 nM	-	[9]
[3H]SR 142948A Binding	Rat Brain Membranes (NTS2)	Kd	4.8 nM	-	[9]
NT Binding Inhibition	Newborn Mouse Brain	IC50	-	13.7 ± 0.3 nM	[1]
Functional Assays
Inositol Monophosphate Formation	HT-29 Cells	IC50	3.9 nM	-
Intracellular Ca2+ Mobilization	CHO cells (human NT receptor)	Antagonism	Potent	-	[3]
Intracellular Ca2+ Mobilization	Human Umbilical Vein Endothelial Cells	IC50	19 ± 6 nM	41 ± 16 nM	[6]
Prostacyclin Production	Human Umbilical Vein Endothelial Cells	IC50	17 ± 3 nM	86 ± 16 nM	[6]

Table 1: Comparison of in vitro binding affinities and functional potencies of SR 142948A and SR 48692.

In Vivo Potency Comparison

In vivo studies further highlight the enhanced potency of SR 142948A compared to SR 48692 in various animal models.

Data Presentation: In Vivo Efficacy

Animal Model	Assay	Administration Route	SR 142948A	SR 48692	Reference
Mice	Inhibition of NT-induced turning behavior	p.o.	ED50 ~0.1 mg/kg	-
Rats	Antagonism of NT-evoked acetylcholine (B1216132) release in striatum	i.p.	Complete antagonism at 0.1 mg/kg	-
Rats	Inhibition of NT-induced blood pressure changes	p.o.	Significant inhibition at 10 µg/kg	Active at 10-fold higher doses	[6]
Rats	Inhibition of NT-induced increase in hematocrit	i.v.	Active at µg/kg doses	Active at mg/kg doses	[6]
Rats	Inhibition of NT-induced plasma extravasation	Intradermal	Significant inhibition at 10 pmol/site	Significant inhibition at 1,000 pmol/site	[6]
Mice	Antagonism of NT-induced hypothermia and analgesia	p.o.	Blocks both effects	Does not block these effects	[3]

Table 2: Comparison of in vivo efficacy of SR 142948A and SR 48692.

Receptor Subtype Selectivity

A key difference between the two compounds lies in their selectivity for neurotensin receptor subtypes. SR 48692 is a selective antagonist for the NTS1 receptor.[2] In contrast, SR 142948A binds with high affinity to both NTS1 and NTS2 receptors, which may account for its broader range of in vivo activities.[9] For instance, unlike SR 48692, SR 142948A is capable of blocking NT-induced hypothermia and analgesia, effects that may be mediated by receptor subtypes other than NTS1.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison.

Radioligand Binding Assay (General Protocol)

• Membrane Preparation: Tissues (e.g., guinea pig brain, rat brain) or cells (e.g., HT-29) are homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged. The resulting pellet is washed and resuspended in the assay buffer.

• Binding Reaction: Membrane homogenates are incubated with a radiolabeled ligand (e.g., [125I]-Neurotensin, [3H]SR 48692) and varying concentrations of the competing unlabeled antagonist (SR 142948 or SR 48692).

• Incubation: The reaction mixture is incubated for a specified time and temperature (e.g., 60 minutes at 25°C) to reach equilibrium.

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B). The filters are then washed with ice-cold buffer to remove unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a gamma counter (for 125I) or a liquid scintillation counter (for 3H).

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of unlabeled neurotensin. Specific binding is calculated by subtracting non-specific binding from total binding. IC50 values are determined by non-linear regression analysis of the competition binding data. Ki values can be calculated using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay

• Cell Culture: Cells expressing the neurotensin receptor (e.g., CHO cells transfected with the human NT receptor, human umbilical vein endothelial cells) are cultured to an appropriate confluency.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) in a physiological buffer for a specified duration.

• Antagonist Pre-incubation: The cells are pre-incubated with varying concentrations of the antagonist (SR 142948 or SR 48692) for a defined period.

• Agonist Stimulation: Neurotensin is added to the cells to stimulate an increase in intracellular calcium.

• Fluorescence Measurement: Changes in intracellular calcium concentration are measured by monitoring the fluorescence of the calcium-sensitive dye using a fluorometer or a fluorescence microscope.

• Data Analysis: The inhibitory effect of the antagonist is quantified by measuring the reduction in the neurotensin-induced calcium signal. IC50 values are calculated from the dose-response curves.

In Vivo Turning Behavior in Mice

• Animal Preparation: Male mice are anesthetized and a guide cannula is stereotaxically implanted into the striatum.

• Drug Administration: Following a recovery period, neurotensin is unilaterally injected into the striatum to induce turning behavior. The antagonist (SR 142948 or SR 48692) or vehicle is administered, typically orally (p.o.) or intraperitoneally (i.p.), at various time points before the neurotensin injection.

• Behavioral Observation: The number of contralateral turns (rotations away from the side of the injection) is counted for a specified period following the neurotensin injection.

• Data Analysis: The inhibitory effect of the antagonist is determined by comparing the number of turns in the antagonist-treated groups to the vehicle-treated group. Dose-response curves are generated to determine the ED50.

Visualizations

Caption: Neurotensin (NT) signaling via the NTS1 receptor and antagonism by SR 142948 and SR 48692.

References

• 1. pnas.org [pnas.org]
• 2. rndsystems.com [rndsystems.com]
• 3. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. X-ray structural characterization of SR 142948, a novel potent synthetic neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. Characterization of binding sites of a new neurotensin receptor antagonist, [3H]SR 142948A, in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Specificity of SR 142948 for Neurotensin Receptors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the non-peptide neurotensin (B549771) (NT) receptor antagonist, SR 142948, with other relevant compounds. The data presented herein is intended to assist researchers in validating the specificity of SR 142948 for its intended targets, the neurotensin receptors NTS1 and NTS2, and to provide context regarding its selectivity against the NTS3/sortilin receptor.

Comparative Analysis of Binding Affinities and Functional Potency

SR 142948 is a potent antagonist of neurotensin receptors, exhibiting high affinity for both NTS1 and NTS2 subtypes.[1] Its specificity is a critical factor for its use as a pharmacological tool to investigate the physiological and pathological roles of the neurotensinergic system. This section compares the binding and functional data of SR 142948 with the first-generation antagonist SR 48692 and the NTS2-selective tool compound, levocabastine.

Compound	Receptor Subtype	Binding Affinity (Ki or Kd, nM)	Functional Potency (IC50, nM)	Reference
SR 142948	NTS1 (levocabastine-insensitive)	6.8	1.19 (h-NTR1-CHO cells)	[1][2]
NTS2 (levocabastine-sensitive)	4.8	-	[1]
Rat Brain Membranes	3.5	3.96	[1][2]
HT-29 cells (predominantly NTS1)	-	0.32 (binding); 3.9 (IP formation)	[2]
SR 48692	NTS1	~36 (Ke)	15.3 (HT29 cells); 20.4 (N1E115 cells)
NTS2	Low affinity	-
Guinea Pig Brain Membranes	2.19 (Kd for low-affinity sites)	-	[3]
Levocabastine	NTS2	-	Selectively inhibits NT binding to low-affinity sites
Neurotensin	NTS1	-	-
NTS2	-	-
NTS3/Sortilin	5 (soluble form to HT29 membranes)	-	[4]

Note: A dash (-) indicates that the data was not available in the reviewed literature. It is important to note the absence of direct binding data for SR 142948 and SR 48692 on the NTS3/sortilin receptor in the public domain. Given that NTS3/sortilin is a type I transmembrane protein and not a G-protein coupled receptor like NTS1 and NTS2, it is plausible that these antagonists, designed for GPCRs, do not exhibit significant affinity for the neurotensin binding site on sortilin.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to determine the specificity of neurotensin receptor ligands.

Radioligand Binding Assay

This protocol is a standard method to determine the binding affinity of a compound for a specific receptor.

1. Membrane Preparation:

• Tissues or cells expressing the neurotensin receptor of interest are homogenized in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

• The homogenate is centrifuged at a low speed to remove nuclei and cellular debris.

• The resulting supernatant is then centrifuged at a high speed to pellet the cell membranes.

• The membrane pellet is washed and resuspended in a binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.2% BSA, pH 7.4).

2. Binding Reaction:

• The assay is typically performed in a 96-well plate format.

• For competitive binding assays, a fixed concentration of a radiolabeled ligand (e.g., [³H]SR 142948A or [¹²⁵I]Neurotensin) is incubated with varying concentrations of the unlabeled test compound (e.g., SR 142948).

• Total binding is determined in the absence of a competing ligand, while non-specific binding is measured in the presence of a high concentration of an unlabeled ligand (e.g., 1 µM neurotensin).

• The reaction mixture, containing the membranes, radioligand, and test compound, is incubated at a specific temperature (e.g., 25°C) for a set duration (e.g., 60 minutes) to reach equilibrium.

3. Separation and Detection:

• The reaction is terminated by rapid filtration through glass fiber filters, which traps the receptor-bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is quantified using a scintillation counter.

4. Data Analysis:

• Specific binding is calculated by subtracting non-specific binding from total binding.

• The data is then analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• The Ki (inhibitory constant) can be calculated from the IC50 using the Cheng-Prusoff equation.

Functional Assay: Inositol (B14025) Monophosphate (IP) Accumulation

This assay measures the functional antagonism of Gq-coupled receptors like NTS1.

1. Cell Culture:

• Cells endogenously expressing NTS1 (e.g., HT-29) or cells transfected with the NTS1 receptor are cultured to an appropriate density.

2. Assay Procedure:

• Cells are pre-incubated with a buffer containing LiCl, which inhibits the breakdown of inositol monophosphates.

• The cells are then incubated with varying concentrations of the antagonist (e.g., SR 142948) for a specific period.

• Subsequently, a fixed concentration of the agonist (neurotensin) is added to stimulate the receptor.

• The reaction is stopped, and the cells are lysed.

3. Detection:

• The amount of accumulated inositol monophosphate is quantified using a commercially available assay kit, typically involving a competitive binding assay with a labeled IP1 analog.

4. Data Analysis:

• The results are plotted as a dose-response curve, and the IC50 value for the antagonist is determined.

Visualizing Pathways and Workflows

To further elucidate the context of SR 142948's action and the methods used for its validation, the following diagrams are provided.

Caption: Simplified signaling pathways of NTS1 and NTS2 receptors and the antagonistic action of SR 142948.

Caption: General workflow for a competitive radioligand binding assay to determine antagonist affinity.

References

• 1. Characterization of binding sites of a new neurotensin receptor antagonist, [3H]SR 142948A, in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Characterization and distribution of binding sites for a new neurotensin receptor antagonist ligand, [3H]SR 48692, in the guinea pig brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deciphering Mechanisms of Action of Sortilin/Neurotensin Receptor-3 in the Proliferation Regulation of Colorectal and Other Cancers [mdpi.com]

Cross-Validation of SR 142948's Effects with Genetic Knockout Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological effects of the neurotensin (B549771) receptor antagonist, SR 142948, with the phenotypes observed in genetic knockout models of neurotensin receptor 2 (NTS2) and sortilin-1 (SORT1/NTS3). This cross-validation approach offers valuable insights into the specificity of SR 142948 and the physiological roles of these receptors.

Introduction to the Models

SR 142948: A potent, selective, and orally active non-peptide antagonist of neurotensin (NT) receptors.[1][2][3] It exhibits high affinity for neurotensin receptors and effectively blocks various NT-induced physiological and behavioral effects, demonstrating good blood-brain barrier permeability.[3] SR 142948 is considered to have a broader spectrum of activity than older antagonists like SR 48692, potentially due to its interaction with multiple neurotensin receptor subtypes.[4]

NTS2 Knockout (KO) Mice: These mice lack the gene encoding the neurotensin receptor 2. Phenotypic studies reveal alterations in nociception, locomotor activity, and fear memory, highlighting the role of NTS2 in these processes.

SORT1 (NTS3) Knockout (KO) Mice: These mice, also known as NTSR3 knockout mice, lack the sortilin-1 gene. Sortilin is a type I membrane protein that functions as a co-receptor for neurotensin and is involved in protein trafficking.[5] SORT1 KO mice exhibit a complex phenotype, including changes in nociception, anxiety-like behavior, and alterations in the expression of other components of the neurotensin system, such as increased levels of NT and NTS2.[1]

Comparative Data on Physiological and Behavioral Effects

The following tables summarize the quantitative data from studies on SR 142948 and NTS2 and SORT1 knockout mice across key behavioral domains.

Table 1: Effects on Nociception (Hot Plate Test)

Model/Compound	Experimental Condition	Key Findings	Reference
SR 142948	Blockade of NT-induced analgesia	SR 142948 (p.o.) blocks analgesia induced by intracerebroventricular (i.c.v.) injection of neurotensin in mice and rats.	[4]
NTS2 KO Mice	Basal thermal nociception	NTS2 KO mice show a significant increase in paw licking and jumping latencies compared to wild-type (WT) mice, indicating reduced sensitivity to thermal pain.	[6]
SORT1 KO Mice	Basal thermal nociception	SORT1 KO mice exhibit significantly longer paw licking and jumping latencies on a 55°C hot plate compared to WT mice, suggesting a hypoalgesic phenotype.	[7]

Table 2: Effects on Locomotor Activity (Open Field Test)

Model/Compound	Key Parameters Measured	Key Findings	Reference
SR 142948	Amphetamine-induced hyperactivity	Attenuates amphetamine-induced hyperactivity in vivo.	[1][2]
NTS2 KO Mice	Spontaneous locomotor activity	Female NTS2 KO mice show significantly lower basal locomotor activity. Male KO mice show a similar trend.	[6]
SORT1 KO Mice	Spontaneous locomotor activity	SORT1 deficient mice display hyperlocomotion in the open field test.	[8]

Table 3: Effects on Anxiety-Like Behavior (Elevated Plus Maze)

Model/Compound	Key Parameters Measured	Key Findings	Reference
SR 142948	Not explicitly tested in publicly available literature.	-
NTS2 KO Mice	Not explicitly tested in publicly available literature.	-
SORT1 KO Mice	Time in open arms, entries into open arms	SORT1 deficient mice show increased anxiety-like behavior, spending less time in the open arms of the elevated plus maze.	[8]

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided to facilitate replication and comparison.

Hot Plate Test

Objective: To assess the response to a thermal pain stimulus.

Apparatus: A commercially available hot plate apparatus with the surface temperature maintained at a constant 52 ± 0.2°C or 55 ± 0.5°C.[6][7]

Procedure:

• Acclimatize mice to the testing room for at least 30 minutes before the experiment.

• Gently place each mouse on the heated surface of the hot plate.

• Start a timer immediately upon placement.

• Observe the mouse for nocifensive behaviors, typically paw licking or jumping.

• Record the latency (in seconds) to the first clear exhibition of a nocifensive behavior.

• A cut-off time (e.g., 60 seconds) is typically used to prevent tissue damage.

• For pharmacological studies, administer SR 142948 or vehicle at a specified time before the test. For knockout studies, compare the latencies of KO mice with their wild-type littermates.

Open Field Test

Objective: To evaluate spontaneous locomotor activity and anxiety-like behavior in a novel environment.

Apparatus: A square or circular arena with walls to prevent escape. The arena is typically made of a non-reflective material and is placed in a sound-attenuated room with controlled lighting.[9]

Procedure:

• Habituate the mice to the testing room for at least 30 minutes prior to testing.

• Gently place the mouse in the center of the open field arena.

• Allow the mouse to freely explore the arena for a predetermined duration (e.g., 10-30 minutes).[9]

• A video tracking system is used to record the mouse's activity.

• Key parameters analyzed include total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency.

• For pharmacological studies, administer SR 142948 or vehicle prior to the test. For knockout studies, compare the behavior of KO mice to wild-type controls.

Elevated Plus Maze (EPM) Test

Objective: To assess anxiety-like behavior based on the conflict between the natural tendency of mice to explore a novel environment and their aversion to open, elevated spaces.

Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two arms enclosed by walls.[10]

Procedure:

• Acclimatize the mice to the testing room before the experiment.

• Place the mouse in the center of the maze, facing one of the open arms.

• Allow the mouse to explore the maze freely for a set period (typically 5 minutes).[11]

• A video camera records the session for later analysis.

• The primary measures of anxiety are the time spent in the open arms and the number of entries into the open arms. A lower duration and fewer entries in the open arms are indicative of higher anxiety-like behavior.

• For knockout studies, the performance of KO mice is compared to that of their wild-type counterparts.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the known signaling pathways and a general experimental workflow for comparing pharmacological and genetic models.

Fig. 1: Neurotensin Receptor Signaling Pathways

Fig. 2: Cross-Validation Experimental Workflow

Discussion and Conclusion

The cross-validation of SR 142948's effects with NTS2 and SORT1 knockout models reveals both overlapping and distinct phenotypes, providing a nuanced understanding of the neurotensin system.

The blockade of NT-induced analgesia by SR 142948 aligns with the hypoalgesic phenotype of both NTS2 and SORT1 KO mice, suggesting that SR 142948's anti-analgesic effects are at least partially mediated through the antagonism of NTS2. The similar phenotype in SORT1 KO mice is likely a consequence of the observed upregulation of NTS2 in these animals.

In terms of locomotor activity, the effects are more complex. While SR 142948 attenuates hyperactivity, NTS2 KO mice show hypoactivity, and SORT1 KO mice exhibit hyperactivity. This suggests that the role of neurotensin signaling in modulating locomotor activity is multifaceted and not solely dependent on NTS2. The hyperactivity in SORT1 KO mice may be due to pleiotropic effects of sortilin deletion beyond the neurotensin system.

The anxiogenic-like phenotype of SORT1 KO mice in the elevated plus maze highlights a role for sortilin in anxiety-related behaviors. The lack of available data for SR 142948 and NTS2 KO mice in this paradigm represents a significant knowledge gap and a key area for future research.

References

• 1. Altered Trek-1 Function in Sortilin Deficient Mice Results in Decreased Depressive-Like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Low-affinity neurotensin receptor (NTS2) signaling: internalization-dependent activation of extracellular signal-regulated kinases 1/2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neurotensin receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Dissecting the role of sortilin receptor signaling in neurodegeneration induced by NGF deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sortilin 1 - Wikipedia [en.wikipedia.org]
• 6. Sort1 sortilin 1 [Mus musculus (house mouse)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mice with Sort1 deficiency display normal cognition but elevated anxiety-like behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. treat-nmd.org [treat-nmd.org]
• 10. Elevated Plus Maze for Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cardiovascular Effects of SR 142948 and SR 48692: A Guide for Researchers

This guide provides a detailed comparative analysis of the cardiovascular effects of two nonpeptide neurotensin (B549771) receptor antagonists, SR 142948 and SR 48692. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer an objective comparison of their performance, supported by detailed methodologies and visual representations of key biological pathways and workflows.

Introduction

SR 142948 and SR 48692 are selective antagonists of neurotensin receptors, primarily targeting the high-affinity neurotensin receptor 1 (NTSR1). Neurotensin, a tridecapeptide, is implicated in a variety of physiological processes, including the regulation of cardiovascular homeostasis. Its effects, which include alterations in blood pressure, heart rate, and vascular permeability, are mediated through its interaction with specific receptors. This guide focuses on the differential cardiovascular effects of SR 142948 and SR 48692, highlighting their potencies and mechanisms of action.

Data Presentation: Quantitative Comparison

The following tables summarize the quantitative data on the efficacy of SR 142948 and SR 48692 in various in vitro and in vivo cardiovascular models.

Table 1: In Vitro Efficacy of SR 142948 and SR 48692

Parameter	SR 142948 (IC50)	SR 48692 (IC50)
[125I]-Neurotensin Binding Inhibition	0.24 ± 0.01 nM	14 ± 5 nM
Neurotensin-Induced Cytosolic Free Ca2+ Increase	19 ± 6 nM	41 ± 16 nM
Neurotensin-Induced Prostacyclin Production	17 ± 3 nM	86 ± 16 nM

Table 2: In Vivo Efficacy of SR 142948 and SR 48692 in Rats

Parameter	SR 142948 (Effective Dose)	SR 48692 (Effective Dose)
Inhibition of Neurotensin-Induced Blood Pressure Changes (Oral)	10 µg/kg	100 µg/kg
Inhibition of Neurotensin-Induced Hematocrit Increase (i.v.)	µg/kg quantities	mg/kg quantities
Inhibition of Neurotensin-Induced Plasma Extravasation (Intradermal)	10 pmol/site	1,000 pmol/site

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are intended to offer a comprehensive understanding of the experimental setup and data acquisition.

Invasive Blood Pressure Measurement in Anesthetized Rats

This protocol outlines the direct measurement of arterial blood pressure in rats, a gold standard for assessing cardiovascular effects of pharmacological agents.

Materials:

• Wistar or Sprague-Dawley rats

• Anesthetic (e.g., urethane (B1682113) 1.2 g/kg or sodium pentobarbital (B6593769) 60 mg/kg, i.p.)

• Surgical board and instruments

• Pressure transducer

• Data acquisition system

• Catheter (e.g., PE-50 tubing) filled with heparinized saline

• Neurotensin and antagonists (SR 142948, SR 48692)

Procedure:

• Anesthetize the rat and ensure a stable plane of anesthesia.

• Make a midline incision in the neck to expose the trachea and carotid artery.

• Cannulate the trachea to ensure a clear airway.

• Isolate and cannulate the carotid artery with a catheter filled with heparinized saline.

• Connect the catheter to a pressure transducer linked to a data acquisition system to record blood pressure.

• Allow the animal to stabilize for a period before administering any substances.

• Administer neurotensin intravenously to induce a hypotensive response.

• In separate experiments, pre-treat animals with either SR 142948 or SR 48692 at various doses prior to neurotensin administration.

• Record and analyze the changes in mean arterial pressure to determine the antagonistic effect of each compound.

Measurement of Cytosolic Free Ca2+ in Human Umbilical Vein Endothelial Cells (HUVECs)

This protocol describes the use of the fluorescent indicator Fura-2 AM to measure changes in intracellular calcium concentrations in HUVECs upon stimulation.

Materials:

• Cultured HUVECs

• Fura-2 AM fluorescent dye

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Neurotensin, SR 142948, SR 48692

• Fluorescence microscopy system with dual-wavelength excitation capabilities (340/380 nm)

Procedure:

• Culture HUVECs on glass coverslips until they reach the desired confluency.

• Load the cells with Fura-2 AM (typically 1-5 µM) in buffer for 30-60 minutes at 37°C.

• Wash the cells with fresh buffer to remove extracellular dye and allow for de-esterification of the Fura-2 AM within the cells.

• Mount the coverslip on the stage of the fluorescence microscope.

• Excite the cells alternately at 340 nm and 380 nm and record the emission at 510 nm.

• Establish a baseline fluorescence ratio (340/380 nm).

• Add neurotensin to the cells to induce an increase in intracellular Ca2+.

• In separate experiments, pre-incubate the cells with SR 142948 or SR 48692 before adding neurotensin.

• Calculate the ratio of fluorescence intensities to determine the intracellular free Ca2+ concentration and the inhibitory effect of the antagonists.

Quantification of Prostacyclin Production in HUVECs

This protocol details the measurement of prostacyclin, a potent vasodilator, released from HUVECs using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Cultured HUVECs

• Culture medium

• Neurotensin, SR 142948, SR 48692

• Prostacyclin ELISA kit

• Microplate reader

Procedure:

• Culture HUVECs in multi-well plates.

• Replace the culture medium with a fresh serum-free medium.

• Treat the cells with neurotensin in the presence or absence of varying concentrations of SR 142948 or SR 48692.

• Incubate for a specified period to allow for prostacyclin release into the medium.

• Collect the supernatant (culture medium).

• Perform the prostacyclin ELISA on the collected supernatant according to the manufacturer's instructions. This typically involves a competitive binding assay where the amount of prostacyclin in the sample is inversely proportional to the signal generated.

• Read the absorbance using a microplate reader and calculate the concentration of prostacyclin from a standard curve.

Microhematocrit Determination in Rats

This protocol describes the measurement of the packed red blood cell volume in a blood sample, an indicator of changes in vascular permeability and fluid balance.

Materials:

• Rat blood sample

• Microhematocrit capillary tubes (heparinized)

• Clay sealant

• Microhematocrit centrifuge

• Reading device

Procedure:

• Collect a blood sample from the rat via a suitable method (e.g., tail vein, cardiac puncture).

• Fill two microhematocrit capillary tubes approximately two-thirds full with the blood sample.

• Seal one end of each capillary tube with clay sealant.

• Place the sealed tubes in a microhematocrit centrifuge with the sealed ends facing outwards.

• Centrifuge at high speed (e.g., 10,000-15,000 rpm) for 3-5 minutes.

• After centrifugation, use a reading device to measure the height of the packed red blood cell column and the total height of the blood sample (packed cells plus plasma).

• Calculate the hematocrit as the ratio of the packed red blood cell height to the total sample height, expressed as a percentage.

Neurotensin-Induced Plasma Extravasation in Rat Skin

This protocol details the use of Evans blue dye to quantify plasma extravasation in the skin of rats following intradermal injection of neurotensin and its antagonists.[1]

Materials:

• Sprague-Dawley rats

• Anesthetic (e.g., sodium pentobarbital)

• Evans blue dye solution (e.g., 2.5% in saline)

• Neurotensin, SR 142948, SR 48692

• Formamide (B127407)

• Spectrophotometer

Procedure:

• Anesthetize the rat.

• Inject Evans blue dye intravenously (e.g., via the tail vein). The dye binds to plasma albumin.

• After a short circulation period, administer intradermal injections of neurotensin at various doses into the shaved dorsal skin.

• In separate groups, co-inject neurotensin with SR 142948 or SR 48692, or pre-treat the sites with the antagonists.

• After a defined period (e.g., 30 minutes), euthanize the animal and excise the skin injection sites.

• Extract the extravasated Evans blue dye from the skin samples by incubating them in formamide (e.g., at 60°C for 24 hours).

• Measure the absorbance of the formamide extract using a spectrophotometer at approximately 620 nm.

• Quantify the amount of extravasated dye by comparing the absorbance to a standard curve of Evans blue in formamide.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows discussed in this guide.

Caption: Neurotensin Receptor 1 (NTSR1) Signaling Pathway.

Caption: Experimental Workflow for Invasive Blood Pressure Measurement.

Conclusion

The experimental data clearly indicate that both SR 142948 and SR 48692 are effective antagonists of neurotensin-induced cardiovascular effects. However, SR 142948 consistently demonstrates a significantly higher potency across all tested parameters, both in vitro and in vivo. The detailed protocols and diagrams provided in this guide are intended to facilitate the design and execution of further research in this area, ultimately contributing to a better understanding of the therapeutic potential of neurotensin receptor antagonists in cardiovascular medicine.

References

• 1. Evaluation of Evans Blue extravasation as a measure of peripheral inflammation [protocols.io]

Head-to-head comparison of SR 142948 and peptidic neurotensin antagonists

A Comprehensive Guide for Researchers in Neuroscience and Drug Development

The neurotensin (B549771) (NT) system, implicated in a wide array of physiological processes including pain, psychosis, and cancer, presents a compelling target for therapeutic intervention. The development of antagonists for the neurotensin receptors (NTS1 and NTS2) has been a key focus of this research. This guide provides a detailed head-to-head comparison of the non-peptidic antagonist SR 142948 and the class of peptidic neurotensin antagonists, offering a comprehensive overview of their performance based on available experimental data. This objective analysis is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate tools for their investigations into the neurotensin system.

Executive Summary

SR 142948 is a potent, orally active, non-peptidic antagonist of neurotensin receptors.[1][2] It exhibits high affinity for both NTS1 and NTS2 receptor subtypes.[1] In contrast, peptidic antagonists are derived from the neurotensin peptide itself and often exhibit high potency. However, their therapeutic potential has been historically limited by poor metabolic stability and lack of oral bioavailability.[3] Recent advances have led to the development of modified peptidic antagonists with improved pharmacokinetic profiles and some with selectivity for the NTS2 receptor. This guide will delve into a detailed comparison of these two classes of antagonists across key performance metrics.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data for SR 142948 and representative peptidic neurotensin antagonists.

Table 1: In Vitro Receptor Binding Affinity

Compound	Receptor(s)	Preparation	Assay Type	Measured Parameter	Value (nM)
SR 142948	NT (non-selective)	h-NTR1-CHO cells	Competitive Binding	IC50	1.19[2]
HT-29 cells	Competitive Binding	IC50	0.32[2]
Adult rat brain	Competitive Binding	IC50	3.96[2]
NT (non-selective)	Not Specified	Competitive Binding	Ki	< 10[4][5]
Peptidic Antagonist (Example)
[D-Trp11]-neurotensin	NTS1/NTS2	Not Specified	Not Specified	Not Specified	Exhibits complex agonist/antagonist properties
NT-69L	NTS1/NTS2	Not Specified	Not Specified	Equal affinity	Not Specified[6]
NT-79	NTS2 selective	Not Specified	Not Specified	Selective for NTS2	Not Specified[6]
NT-72	NTS1 selective	Not Specified	Not Specified	Selective for NTS1	Not Specified[6]
CR-01-64 (macrocyclic)	NTS2	Not Specified	Competitive Binding	Ki	7.0 (>125-fold selectivity over NTS1)[7]

Table 2: In Vivo Efficacy

Compound	Model	Species	Route of Administration	Effect	Dosage
SR 142948	NT-induced turning behavior	Mouse	p.o.	Inhibition	2 µg/kg[2]
NT-induced turning behavior	Mouse	p.o.	Inhibition	0.04-0.64 mg/kg[1]
NT-evoked acetylcholine (B1216132) release in striatum	Rat	i.p.	Antagonism	0.1 mg/kg[1]
NT-induced hypothermia and analgesia	Mouse/Rat	p.o.	Blockade	Not Specified[1]
Peptidic Antagonist (Example)
SR 48692 (non-peptide, for comparison)	NT-induced turning behavior	Mouse	p.o. or i.p.	Reversal	80 µg/kg[8]

Table 3: Pharmacokinetic Properties

Compound	Property	Value	Species
SR 142948	Oral Bioavailability	Orally active[1][2]	Not Specified
Duration of Action	Long-lasting[1]	Not Specified
Peptidic Antagonists	Plasma Stability	Generally low, but can be improved with modifications	Not Specified
CR-01-64 (macrocyclic)	Plasma Half-life (t1/2)	> 24 hours[7]	Not Specified
Neurotensin (endogenous peptide)	Plasma Half-life (t1/2)	~ 2 minutes[7]	Not Specified

Experimental Protocols

In Vitro Radioligand Binding Assay

This protocol is a standard method to determine the binding affinity of a test compound for neurotensin receptors.

1. Materials:

• Membrane Preparation: Homogenates from cells (e.g., CHO, HT-29) or tissues (e.g., rat brain) expressing NTS1 or NTS2 receptors.
• Radioligand: 125I-Tyr3]-NT or [3H]SR 142948.
• Test Compound: SR 142948 or peptidic antagonist at various concentrations.
• Non-specific Binding Control: High concentration of unlabeled neurotensin (e.g., 1 µM).
• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4, containing 0.1% BSA and protease inhibitors.
• Filtration Apparatus: Cell harvester with glass fiber filters.
• Scintillation Counter.

2. Procedure:

• Incubation: In a microplate, combine the membrane preparation, radioligand (at a concentration near its Kd), and varying concentrations of the test compound. For total binding wells, no test compound is added. For non-specific binding wells, a high concentration of unlabeled neurotensin is added.
• Incubate the mixture at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).
• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.
• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.
• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) using non-linear regression analysis. The Ki value can then be calculated using the Cheng-Prusoff equation.

In Vivo Assessment of Neurotensin Antagonism: NT-Induced Turning Behavior

This is a common behavioral model to assess the in vivo efficacy of neurotensin antagonists.

1. Animals:

• Male mice are typically used.

2. Procedure:

• Drug Administration: Administer the test compound (SR 142948 or peptidic antagonist) via the desired route (e.g., oral gavage, intraperitoneal injection) at various doses. A vehicle control group should be included.
• Neurotensin Injection: After a predetermined pretreatment time, unilaterally inject a small dose of neurotensin (e.g., 10 pg) into the striatum of the mice.
• Behavioral Observation: Immediately after the neurotensin injection, place the mice in an observation chamber and record the number of contralateral turns (turns away from the side of the injection) for a specified period (e.g., 15 minutes).
• Data Analysis: Compare the number of contralateral turns in the drug-treated groups to the vehicle-treated group. A significant reduction in turning behavior indicates an antagonistic effect. Dose-response curves can be generated to determine the ED50 of the antagonist.

Mandatory Visualizations

Signaling Pathways

Caption: Simplified Neurotensin Signaling Pathway and Points of Antagonism.

Experimental Workflow

Caption: General Experimental Workflow for Comparing Neurotensin Antagonists.

Conclusion

The choice between SR 142948 and a peptidic neurotensin antagonist will largely depend on the specific research question and experimental design.

• SR 142948 offers the significant advantages of being a small molecule, orally bioavailable, and possessing a long duration of action .[1][2] This makes it an excellent tool for in vivo studies requiring systemic administration and prolonged receptor blockade. However, its lack of selectivity between NTS1 and NTS2 receptors may be a limitation in studies aimed at dissecting the specific roles of these receptor subtypes.[9]

• Peptidic antagonists , while traditionally hampered by poor pharmacokinetics, have seen significant advancements. Newer, modified peptidic antagonists offer high potency and, in some cases, high selectivity for the NTS2 receptor .[7][10] This makes them invaluable tools for investigating the distinct physiological functions of NTS2. However, even with modifications, their oral bioavailability may still be limited, often necessitating more invasive routes of administration for in vivo experiments.

References

• 1. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. In vitro and in vivo evaluation of new radiolabeled neurotensin(8-13) analogues with high affinity for NT1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rndsystems.com [rndsystems.com]
• 5. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 6. NTS1 and NTS2 mediate analgesia following neurotensin analog treatment in a mouse model for visceral pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biochemical and pharmacological profile of a potent and selective nonpeptide antagonist of the neurotensin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. SR-142948 - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of the Neurotensin Receptor Antagonists: SR 142948 versus SR 48692

A comprehensive guide for researchers and drug development professionals on the duration of action and pharmacological profiles of two prominent neurotensin (B549771) receptor antagonists, SR 142948 and SR 48692.

This guide provides an objective comparison of the in vitro and in vivo pharmacological properties of SR 142948 and SR 48692, with a particular focus on their duration of action. The information presented is supported by experimental data to aid researchers in selecting the appropriate tool for their studies.

Introduction

SR 142948 and SR 48692 are potent, selective, non-peptide antagonists of the neurotensin receptors, primarily targeting the NTS1 subtype.[1] Neurotensin, a tridecapeptide, is involved in a myriad of physiological processes, including pain perception, thermoregulation, and the modulation of dopaminergic systems. Consequently, antagonists of its receptors are valuable tools for investigating these processes and hold therapeutic potential for various neurological and psychiatric disorders. This guide aims to delineate the key differences and similarities between SR 142948 and SR 48692 to inform experimental design and drug development efforts.

Data Presentation

In Vitro Potency and Binding Affinity

Both compounds exhibit high affinity for neurotensin receptors, with SR 142948 generally demonstrating greater potency in various assays.

Parameter	SR 142948	SR 48692	Reference Cell Line/Tissue
Binding Affinity (IC50)
h-NTR1-CHO cells	1.19 nM	-	[2]
HT-29 cells	0.32 nM	15.3 nM	[2]
Adult Rat Brain	3.96 nM	-	[2]
Functional Antagonism (IC50)
Inositol (B14025) Monophosphate Formation (HT-29 cells)	3.9 nM	-	[1]
Intracellular Calcium Mobilization (h-NTR1-CHO cells)	Antagonizes NT-induced effects	Antagonizes NT-induced effects	[1]

In Vivo Duration of Action

The duration of action is a critical parameter for in vivo studies. Available data suggests that both compounds have a long-lasting effect, although direct comparative studies with detailed time-courses are limited.

Experimental Model	SR 142948	SR 48692
Neurotensin-Induced Turning Behavior in Mice	Maximal and significant antagonism observed between 1-2 hours after oral administration.[2]	A long duration of action of 6 hours after oral or intraperitoneal administration.[3]
Inhibition of Ventral Pallidum Neuron Firing Rate in Rats	Exhibits a longer duration of action compared to SR 48692.	Shorter duration of action compared to SR 142948.

It is noteworthy that one study characterizes SR 142948A as retaining the "long duration of action" of its lead compound, SR 48692.

Mandatory Visualization

Neurotensin Receptor Signaling Pathway

Neurotensin receptors, primarily the NTS1 receptor, are G protein-coupled receptors (GPCRs) that can couple to multiple G proteins, leading to the activation of various downstream signaling cascades.

Caption: Neurotensin receptor signaling pathway and points of antagonism.

Experimental Workflow: Neurotensin-Induced Turning Behavior

This workflow outlines the key steps in assessing the in vivo efficacy and duration of action of neurotensin receptor antagonists.

Caption: Workflow for assessing antagonist effect on turning behavior.

Experimental Protocols

Neurotensin-Induced Turning Behavior in Mice

This in vivo assay is a classic model to evaluate the central activity of neurotensin receptor agonists and antagonists.

1. Animals:

• Male Swiss albino mice (or other appropriate strain) weighing 20-25g are used.

• Animals are housed in a temperature-controlled environment with a 12-hour light/dark cycle and have free access to food and water.

• Mice are acclimatized to the laboratory conditions for at least one week before surgery.

2. Surgical Procedure:

• Mice are anesthetized with an appropriate anesthetic agent (e.g., ketamine/xylazine cocktail).

• The animal is placed in a stereotaxic frame.

• A guide cannula is unilaterally implanted into the striatum using stereotaxic coordinates (e.g., AP: +0.5 mm, ML: ±2.0 mm from bregma; DV: -2.5 mm from the skull surface).

• The cannula is secured with dental cement.

• A dummy cannula is inserted to keep the guide cannula patent.

• Animals are allowed to recover for at least 5-7 days post-surgery.

3. Drug Administration:

• Antagonists (SR 142948 or SR 48692): The compounds are prepared in a suitable vehicle (e.g., 1% Tween 80 in saline). They are administered orally (p.o.) or intraperitoneally (i.p.) at various doses and at different time points (e.g., 30, 60, 120, 240, 360 minutes) before the neurotensin injection to assess the duration of action.

• Agonist (Neurotensin): Neurotensin is dissolved in sterile saline. A low dose (e.g., 10 pg in a volume of 0.5 µL) is injected directly into the striatum through the implanted cannula via an injection needle connected to a microsyringe.

4. Behavioral Observation:

• Immediately after the intrastriatal injection of neurotensin, the mouse is placed in a circular observation arena.

• The number of full 360° contralateral turns (in the direction opposite to the injection site) is counted for a specified period (e.g., 2-5 minutes).

• Video recording and automated tracking software can be used for more precise quantification.

5. Data Analysis:

• The mean number of turns for each treatment group is calculated.

• The percentage of inhibition of turning behavior by the antagonist is determined relative to the vehicle-treated control group.

• The data is analyzed using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine dose- and time-dependent effects.

Inositol Monophosphate (IP1) Accumulation Assay

This assay measures the accumulation of inositol monophosphate (IP1), a downstream product of Gq-coupled GPCR activation, and is used to quantify the antagonistic activity of the compounds. The HTRF (Homogeneous Time-Resolved Fluorescence) IP-One assay is a common method.

1. Cell Culture:

• HT-29 cells, which endogenously express the NTS1 receptor, are cultured in an appropriate medium (e.g., McCoy's 5A) supplemented with 10% fetal bovine serum and antibiotics.

• Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• For the assay, cells are seeded into 96- or 384-well white, clear-bottom plates and grown to near confluency.

2. Assay Procedure (based on HTRF IP-One kit):

• Cell Stimulation:

  • The culture medium is removed, and cells are washed with a stimulation buffer.

  • Cells are then incubated with the stimulation buffer containing SR 142948 or SR 48692 at various concentrations for a pre-determined time (e.g., 30 minutes) at 37°C.

  • Neurotensin is then added at a concentration that elicits a submaximal response (e.g., EC80) and incubated for a further specified time (e.g., 60 minutes) at 37°C. Lithium chloride (LiCl) is included in the stimulation buffer to inhibit the degradation of IP1.

• Cell Lysis and IP1 Detection:

  • The HTRF detection reagents (IP1-d2 and anti-IP1-cryptate) in the lysis buffer are added to each well.

  • The plate is incubated for 1 hour at room temperature, protected from light.

• Data Acquisition:

  • The fluorescence is read on an HTRF-compatible plate reader at two wavelengths (e.g., 665 nm and 620 nm).

  • The ratio of the two fluorescence signals is calculated, which is inversely proportional to the concentration of IP1 produced.

3. Data Analysis:

• A standard curve is generated using known concentrations of IP1.

• The amount of IP1 in the experimental wells is interpolated from the standard curve.

• The IC50 values for SR 142948 and SR 48692 are determined by non-linear regression analysis of the concentration-response curves.

Intracellular Calcium Mobilization Assay

This assay measures the transient increase in intracellular calcium concentration following GPCR activation, another hallmark of Gq signaling. The FLIPR (Fluorometric Imaging Plate Reader) system is commonly used for this purpose.

1. Cell Culture:

• CHO cells stably transfected with the human NTS1 receptor (h-NTR1-CHO) are cultured in a suitable medium (e.g., F-12) supplemented with 10% fetal bovine serum and a selection antibiotic (e.g., G418).

• Cells are seeded into 96- or 384-well black-wall, clear-bottom plates and allowed to form a confluent monolayer.

2. Dye Loading:

• The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a loading buffer for a specified time (e.g., 1 hour) at 37°C.

• Probenecid may be included in the loading buffer to prevent the leakage of the dye from the cells.

3. Assay Procedure:

• The plate is placed in the FLIPR instrument.

• A baseline fluorescence reading is taken.

• SR 142948 or SR 48692 at various concentrations is added to the wells, and the plate is incubated for a short period.

• Neurotensin is then added to stimulate the cells, and the fluorescence intensity is monitored in real-time.

4. Data Analysis:

• The change in fluorescence intensity over time is recorded for each well.

• The peak fluorescence response is determined.

• The antagonistic effect is calculated as the percentage inhibition of the neurotensin-induced response.

• IC50 values are determined from the concentration-response curves using non-linear regression.

Conclusion

Both SR 142948 and SR 48692 are potent and orally active neurotensin receptor antagonists. The primary distinction highlighted in the available literature is the potentially longer duration of action of SR 142948 in some experimental paradigms. SR 142948 also appears to be more potent in in vitro assays. The choice between these two compounds will depend on the specific requirements of the study, such as the desired duration of receptor blockade and the experimental model being used. The detailed protocols provided in this guide should facilitate the effective utilization of these compounds in future research.

References

• 1. Turning behavior induced in mice by a neurokinin A receptor agonist: stereoselective blockade by SR 48968, a non-peptide receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biochemical and pharmacological profile of a potent and selective nonpeptide antagonist of the neurotensin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Turning behavior induced by intrastriatal injection of neurotensin in mice: sensitivity to non-peptide neurotensin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Differences in the spectrum of activity between SR 142948 and SR 48692

A Comparative Guide to the Spectrum of Activity of SR 142948 and SR 48692

Introduction

SR 142948 and SR 48692 are potent, orally active, non-peptide antagonists of the neurotensin (B549771) (NT) receptors.[1][2][3] While both compounds are structurally related and target the neurotensin system, they exhibit significant differences in their spectrum of activity.[1][4] SR 48692 was the first non-peptide antagonist developed for the neurotensin receptor 1 (NTS1) and is selective for this subtype.[2] SR 142948A, a subsequent development, demonstrates a broader spectrum of activity, likely through its interaction with multiple neurotensin receptor subtypes.[1][5] This guide provides an objective comparison of their pharmacological profiles, supported by experimental data, to assist researchers in selecting the appropriate tool for their studies.

Pharmacological Profile: A Quantitative Comparison

The primary difference in the pharmacological profiles of SR 142948 and SR 48692 lies in their binding affinities and functional potencies at neurotensin receptors. SR 142948 generally exhibits higher affinity and potency across various assays.

Table 1: Comparative Binding Affinities of SR 142948 and SR 48692

Compound	Preparation	Radioligand	Affinity (IC₅₀ / Kᵢ / Kₑ)	Reference(s)
SR 142948	h-NTR1-CHO cells	[¹²⁵I-Tyr³]NT	1.19 nM (IC₅₀)	[6][7]
HT-29 cells	[¹²⁵I-Tyr³]NT	0.32 nM (IC₅₀)	[6][7][8]
Adult Rat Brain	[¹²⁵I-Tyr³]NT	3.96 nM (IC₅₀)	[6][7]
General	-	< 10 nM (Kᵢ)
Rat Brain	[³H]SR 142948A	Binds to NTS1 & NTS2	[9]
SR 48692	HT-29 cells	[¹²⁵I]-neurotensin	15.3 nM (IC₅₀)	[10]
N1E115 cells	[¹²⁵I]-neurotensin	20.4 nM (IC₅₀)	[10]
Guinea Pig Brain	¹²⁵I-labeled NT	0.99 nM (IC₅₀)	[3]
NCI-H209 cells	[¹²⁵I]-NT	200 nM (IC₅₀)	[11]
NTS1 Receptor	-	36 nM (Kₑ)	[10]
NTS1 vs NTS2	-	Selective for NTS1	[10][12]

Table 2: Comparative Functional Antagonism of SR 142948 and SR 48692

Compound	Assay	Cell Line	Potency (IC₅₀ / pA₂)	Reference(s)
SR 142948	Inositol (B14025) Monophosphate Formation	HT-29 cells	3.9 nM (IC₅₀)	[1][6][7]
Intracellular Ca²⁺ Mobilization	h-NTR1-CHO cells	Antagonizes NT-induced effects	[1][6]
Prostacyclin Production	HUVEC	17 nM (IC₅₀)	[13]
SR 48692	Intracellular Ca²⁺ Mobilization	HT-29 cells	8.13 (pA₂)	[3][14]
Intracellular Ca²⁺ Mobilization	NCI-H209 cells	Antagonizes at 5 µM	[11]
Prostacyclin Production	HUVEC	86 nM (IC₅₀)	[13]

In Vivo Activity: Delineating the Spectrum

The most striking differences between the two antagonists are observed in in vivo models. SR 142948 antagonizes a wider range of neurotensin-mediated effects compared to SR 48692, which fails to block certain central actions of neurotensin. This suggests the involvement of different neurotensin receptor subtypes in these effects.[1][15]

Table 3: Comparative In Vivo Effects of SR 142948 and SR 48692

Effect	SR 142948	SR 48692	Reference(s)
NT-Induced Turning Behavior	Inhibits (0.04-0.64 mg/kg, p.o.)	Inhibits (80 µg/kg, i.p. or p.o.)	[1][3][14]
NT-Induced Hypothermia	Blocks	Inactive	[1][12][15]
NT-Induced Analgesia	Blocks	Inactive	[1][12][15]
NT-Evoked ACh Release (Striatum)	Completely antagonizes (0.1 mg/kg, i.p.)	-	[1]
NT-Evoked Dopamine Release (VTA)	Unable to modify	No effect on NT-stimulated DA efflux	[1][16]
Cardiovascular Effects	Potent antagonist (µg/kg range)	Less potent antagonist (mg/kg range)	[13]
Duration of Action	Longer duration	Shorter duration	[7]

Experimental Protocols

Radioligand Binding Assay (Competitive Inhibition)

• Preparation of Membranes: Tissues (e.g., adult rat brain) or cells (e.g., HT-29) are homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged. The resulting pellet is washed and resuspended in assay buffer to a final protein concentration of 100-200 µg/mL.

• Assay Incubation: Membrane preparations are incubated in a final volume of 250 µL of assay buffer containing a fixed concentration of radioligand (e.g., 0.1 nM [¹²⁵I]-neurotensin) and varying concentrations of the competitor (SR 142948 or SR 48692). Non-specific binding is determined in the presence of a high concentration of unlabeled neurotensin (e.g., 1 µM).

• Termination and Filtration: Incubation is carried out at room temperature for 60 minutes and terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) pre-soaked in buffer containing 0.5% polyethyleneimine.

• Washing: Filters are washed rapidly with ice-cold assay buffer to remove unbound radioligand.

• Quantification: The radioactivity trapped on the filters is measured using a gamma counter.

• Data Analysis: IC₅₀ values are calculated by non-linear regression analysis of the competition curves.

Inositol Phosphate (IP) Formation Assay

• Cell Culture and Labeling: Cells (e.g., HT-29) are plated and grown to near confluence. They are then incubated overnight in a medium containing [³H]-myo-inositol to label the cellular phosphoinositide pools.

• Pre-incubation: Cells are washed and pre-incubated in a buffer containing LiCl (e.g., 10 mM) for 15-30 minutes. LiCl inhibits inositol monophosphatase, leading to the accumulation of inositol monophosphates (IP1).

• Antagonist Treatment: Cells are incubated with various concentrations of the antagonist (SR 142948 or SR 48692) for a defined period (e.g., 15 minutes).

• Agonist Stimulation: Neurotensin is added to a final concentration (e.g., 100 nM) and incubated for 30-60 minutes to stimulate IP production.

• Extraction: The reaction is stopped by adding a cold acid (e.g., perchloric acid). The cells are scraped and the mixture is neutralized.

• Purification and Quantification: The accumulated [³H]-inositol phosphates are separated from free [³H]-inositol using anion-exchange chromatography (e.g., Dowex AG1-X8 columns). The radioactivity corresponding to the IP fraction is quantified by liquid scintillation counting.

• Data Analysis: IC₅₀ values are determined by plotting the percentage inhibition of the neurotensin-stimulated response against the concentration of the antagonist.

Signaling Pathways and Mechanism of Action

Both SR 142948 and SR 48692 act as inverse agonists at the NTS1 receptor, which primarily couples to Gαq/11 proteins.[8] Activation of this pathway leads to the stimulation of Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), and DAG activates Protein Kinase C (PKC). The antagonists block these downstream effects by stabilizing an inactive conformation of the receptor.

Caption: NTS1 receptor signaling pathway and antagonist inhibition.

The broader activity of SR 142948 is attributed to its ability to antagonize not only the NTS1 receptor but also the NTS2 receptor, which is insensitive to SR 48692.[1][9] Effects such as hypothermia and analgesia are thought to be mediated by NTS2 or another SR 48692-insensitive receptor subtype.[12][15]

Caption: Differential receptor subtype antagonism by SR 48692 and SR 142948.

Conclusion

SR 142948 and SR 48692 are invaluable tools for investigating the neurotensin system, but they are not interchangeable. SR 48692 serves as a selective antagonist for the NTS1 receptor.[10] In contrast, SR 142948 is a more potent and non-selective antagonist, inhibiting both NTS1 and NTS2 receptors, and consequently, a wider array of neurotensin's physiological effects.[1][5][9] The key distinction is the ability of SR 142948, and the inability of SR 48692, to block neurotensin-induced hypothermia and analgesia.[1][15] This differential activity spectrum makes these compounds a powerful pair for dissecting the specific roles of neurotensin receptor subtypes in various physiological and pathological processes.[13] Researchers should carefully consider these differences when designing experiments to probe the complex functions of neurotensin.

References

• 1. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Meclinertant - Wikipedia [en.wikipedia.org]
• 3. pnas.org [pnas.org]
• 4. X-ray structural characterization of SR 142948, a novel potent synthetic neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of binding sites of a new neurotensin receptor antagonist, [3H]SR 142948A, in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. SR 48692 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 11. SR48692 is a neurotensin receptor antagonist which inhibits the growth of small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Neurotensin Receptors [sigmaaldrich.com]
• 13. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Biochemical and pharmacological profile of a potent and selective nonpeptide antagonist of the neurotensin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The nonpeptide neurotensin antagonist, SR 48692, used as a tool to reveal putative neurotensin receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. SR 48692, a non-peptide neurotensin receptor antagonist differentially affects neurotensin-induced behaviour and changes in dopaminergic transmission - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of SR 142948 and Neurokinin-1 Receptor Antagonists in Neurotherapeutics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the therapeutic potential of SR 142948, a neurotensin (B549771) receptor antagonist, with a prominent neurokinin-1 (NK1) receptor antagonist, aprepitant (B1667566). The focus is on their potential applications in pain and neuroinflammation, supported by available preclinical data.

Introduction

Both neurotensin (NT) and neurokinin signaling pathways are implicated in a variety of physiological and pathological processes in the central nervous system, including pain, inflammation, and mood disorders. Consequently, antagonists for their respective receptors are of significant interest as potential neurotherapeutics. SR 142948 is a potent and selective non-peptide antagonist of neurotensin receptors (NTR1 and NTR2), while aprepitant is a selective NK1 receptor antagonist, approved for the prevention of chemotherapy-induced nausea and vomiting. This guide evaluates their comparative therapeutic potential based on preclinical evidence.

Mechanism of Action and Signaling Pathways

SR 142948 exerts its effects by blocking the binding of neurotensin to its G protein-coupled receptors, primarily NTSR1. Neurotensin signaling is known to modulate dopaminergic pathways and is involved in analgesia, hypothermia, and inflammation.

Aprepitant competitively antagonizes the binding of Substance P (SP) to the NK1 receptor. The SP/NK1 system is a key player in neurogenic inflammation and the transmission of pain signals in both the peripheral and central nervous systems.

Below are diagrams illustrating the signaling pathways targeted by each compound.

Caption: Neurotensin Signaling Pathway and the inhibitory action of SR 142948.

Caption: Neurokinin-1 (NK1) Signaling Pathway and the inhibitory action of Aprepitant.

Comparative Quantitative Data

The following tables summarize the available preclinical data for SR 142948 and aprepitant.

Table 1: Receptor Binding Affinity

Compound	Target Receptor	Preparation	Affinity (IC50)	Affinity (Ki)	Reference
SR 142948A	Human NTSR1	h-NTR1-CHO cell membranes	1.19 ± 0.15 nM	1.03 nM	[1]
Human NTSR1	HT 29 cell membranes	0.32 ± 0.08 nM	0.28 nM	[1]
Rat NTSR	Adult rat brain membranes	3.96 ± 1.10 nM	-	[1]
Aprepitant	Human NK1	Human cloned NK-1R	0.1 nM	-	[2]

Table 2: In Vitro Functional Activity

Compound	Assay	Cell Line	Activity (IC50)	Reference
SR 142948A	NT-induced Inositol Monophosphate Formation	HT 29 cells	3.9 nM	[1][3]
Aprepitant	Substance P-induced proliferation	Human Breast Cancer Cell Lines	29.5 - 40.8 µM	[4]

Table 3: In Vivo Efficacy in Pain Models

Compound	Animal Model	Pain Type	Dosing (Route)	Outcome	Reference
SR 142948A	Mouse/Rat	Neurotensin-induced analgesia	p.o.	Blocks NT-induced analgesia	[3][5]
Aprepitant	Rat	Paclitaxel-induced neuropathic pain	10 & 20 mg/kg (p.o.)	Significantly alleviated mechanical allodynia and cold hyperalgesia	[6][7][8]
Aprepitant	Mouse	Formalin-induced inflammatory pain	Not specified	Attenuates inflammatory pain	[9]

Note: Direct comparative studies of SR 142948A in primary inflammatory or neuropathic pain models were not identified in the literature search. The available in vivo data for SR 142948A demonstrates its ability to antagonize the effects of exogenously administered neurotensin.

Experimental Protocols and Workflows

Neurotherapeutics Evaluation Workflow

The following diagram illustrates a typical workflow for the preclinical evaluation of neurotherapeutic compounds like SR 142948 and aprepitant.

Caption: A generalized workflow for the preclinical evaluation of neurotherapeutic agents.

Key Experimental Methodologies

1. Radioligand Binding Assay (for NK1 Receptor)

• Objective: To determine the binding affinity of a test compound (e.g., aprepitant) to the NK1 receptor.

• Materials:

  • Membrane preparations from cells expressing the human NK1 receptor (e.g., CHO-K1 cells).[10]

  • Radioligand: [³H]Substance P.[7]

  • Test compound (aprepitant) at various concentrations.

  • Assay Buffer: 50 mM Tris, pH 7.4, containing 5 mM MgCl₂, protease inhibitors (e.g., bacitracin, bestatin, captopril).[7]

  • Wash Buffer: Cold saline or Tris-HCl.

  • Glass fiber filters (e.g., Whatman GF/B), presoaked in polyethyleneimine.[7]

• Procedure:

  • Incubate the cell membranes with the radioligand and varying concentrations of the test compound in the assay buffer.[7]

  • To determine non-specific binding, a high concentration of unlabeled Substance P (e.g., 10 µM) is used in a parallel set of tubes.[7]

  • Incubate at 25°C for a defined period (e.g., 20 minutes).[7]

  • Terminate the reaction by rapid filtration through the glass fiber filters.

  • Wash the filters multiple times with cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the specific binding) using non-linear regression analysis.

  • Calculate the inhibitory constant (Kᵢ) using the Cheng-Prusoff equation.

2. Formalin Test in Mice

• Objective: To assess the analgesic efficacy of a compound in a model of tonic, inflammatory pain.

• Materials:

  • Male mice (e.g., CD-1).

  • Formalin solution (e.g., 2.5% in saline).[11]

  • Test compound (e.g., aprepitant) or vehicle.

  • Observation chamber with a transparent floor and mirrors for clear viewing of the paws.[12]

  • Timer.

• Procedure:

  • Administer the test compound or vehicle to the mice at a predetermined time before the formalin injection.

  • Acclimatize the mice to the observation chamber for at least 15-30 minutes.[12]

  • Inject a small volume (e.g., 20 µl) of formalin solution subcutaneously into the plantar surface of one hind paw.[3][11]

  • Immediately place the mouse back into the observation chamber and start the timer.

  • Record the cumulative time the animal spends licking or biting the injected paw during two distinct phases: the early phase (0-5 minutes post-injection) and the late phase (15-30 minutes post-injection).[3][11]

• Data Analysis:

  • Compare the paw licking/biting time in the drug-treated groups to the vehicle-treated group for both phases.

  • A significant reduction in licking/biting time indicates an analgesic effect. The early phase is considered to represent neurogenic pain, while the late phase reflects inflammatory pain.[13]

3. Paclitaxel-Induced Neuropathic Pain Model in Rats

• Objective: To evaluate the efficacy of a compound in a model of chemotherapy-induced neuropathic pain.

• Materials:

  • Male Sprague-Dawley rats.[6]

  • Paclitaxel (B517696).

  • Vehicle for paclitaxel (e.g., Cremophor EL and saline).[2]

  • Test compound (e.g., aprepitant) or vehicle.

  • Von Frey filaments for assessing mechanical allodynia.

  • Apparatus for assessing thermal hyperalgesia (e.g., cold plate or radiant heat source).

• Procedure:

  • Induce neuropathy by administering paclitaxel (e.g., multiple intraperitoneal injections of 1-2 mg/kg).[6]

  • Monitor the development of neuropathic pain by measuring paw withdrawal thresholds to mechanical stimuli (von Frey filaments) and withdrawal latencies to thermal stimuli over several days or weeks.[6]

  • Once a stable state of mechanical allodynia and/or thermal hyperalgesia is established, begin treatment with the test compound or vehicle.

  • Assess paw withdrawal thresholds and latencies at various time points after drug administration.

• Data Analysis:

  • Compare the paw withdrawal thresholds and latencies in the drug-treated groups to the vehicle-treated group.

  • A significant increase in withdrawal threshold or latency indicates an analgesic effect against neuropathic pain.

Conclusion

Based on the available preclinical data, both SR 142948 and aprepitant demonstrate potential as neurotherapeutics, albeit with different primary targets and supporting evidence.

SR 142948 is a high-affinity neurotensin receptor antagonist that effectively blocks neurotensin-mediated effects in vivo, including analgesia.[3][5] This indicates its potential to modulate neurotensin signaling in pathological states. However, there is a lack of published data on its intrinsic analgesic or anti-inflammatory properties in standard preclinical pain models. Further studies are required to establish its efficacy in models of inflammatory and neuropathic pain to better understand its therapeutic potential in these areas.

Aprepitant , the NK1 receptor antagonist, has a more extensive preclinical and clinical profile. It exhibits high affinity for the NK1 receptor and has demonstrated efficacy in animal models of both inflammatory and neuropathic pain.[6][7][8][9] Its established clinical use for other indications provides a foundation for potential repurposing for pain and neuroinflammatory conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Pain Relieving and Neuroprotective Effects of Non-opioid Compound, DDD-028, in the Rat Model of Paclitaxel-Induced Neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evoked and Ongoing Pain-Like Behaviours in a Rat Model of Paclitaxel-Induced Peripheral Neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design of novel neurokinin 1 receptor antagonists based on conformationally constrained aromatic amino acids and discovery of a potent chimeric opioid agonist-neurokinin 1 receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. resources.revvity.com [resources.revvity.com]
• 10. benchchem.com [benchchem.com]
• 11. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]
• 13. Paclitaxel-Induced Neuropathic Pain Model | Aragen [aragen.com]

A Comparative Analysis of Neurotensin Receptor Antagonists: SR 142948A vs. SR 48692

A comprehensive guide for researchers, scientists, and drug development professionals on the characterization of the potent neurotensin (B549771) receptor antagonist, SR 142948A, in comparison to its lead compound, SR 48692. This document provides a detailed side-by-side analysis of their pharmacological properties, supported by experimental data, to elucidate the distinct profiles of these two critical research tools.

Introduction

Neurotensin (NT) is a tridecapeptide that exerts a wide range of effects in the central nervous system and the periphery through its interaction with specific G protein-coupled receptors, primarily the neurotensin receptor subtype 1 (NTS1) and subtype 2 (NTS2). The development of non-peptide antagonists has been crucial for investigating the physiological and pathological roles of the neurotensin system. SR 48692 was a pioneering selective NTS1 antagonist.[1] Building upon this lead compound, SR 142948A was developed as a more potent and broad-spectrum neurotensin receptor antagonist.[2] This guide presents a comparative characterization of these two compounds.

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative data comparing the binding affinities and functional potencies of SR 142948A and SR 48692 across various experimental models.

Table 1: Comparative Binding Affinities of SR 142948A and SR 48692

Parameter	Radioligand	Preparation	SR 142948A	SR 48692	Reference(s)
IC50 (nM)	[125I-Tyr3]NT	h-NTR1-CHO cell membranes	1.19 ± 0.15	-	[2]
[125I-Tyr3]NT	HT 29 cell membranes	0.32 ± 0.08	30.3 ± 1.5	[2][3]
[125I]-neurotensin	Human umbilical vein endothelial cells	0.24 ± 0.01	14 ± 5	[4]
[125I-Tyr3]NT	Adult rat brain membranes	3.96 ± 1.10	82.0 ± 7.4	[2]
Ki (nM)	[125I-Tyr3]NT	h-NTR1-CHO cell membranes	1.03	-	[2]
[125I-Tyr3]NT	HT 29 cell membranes	0.28	-	[2]
[3H]SR 48692	Guinea pig brain membranes	0.17	3.9	[2]
Kd (nM)	[3H]SR 142948A	Rat brain membranes	3.5	-

Table 2: Comparative Functional Antagonism of SR 142948A and SR 48692

Assay	Cell Line	Parameter	SR 142948A (IC50, nM)	SR 48692 (IC50, nM)	Reference(s)
Inositol Monophosphate Formation	HT 29 cells	Antagonism of NT-induced response	3.9	-	[5]
Intracellular Calcium Mobilization	h-NTR1-CHO cells	Antagonism of NT-induced response	-	-	[5]
Intracellular Calcium Increase	Human umbilical vein endothelial cells	Antagonism of NT-induced response	19 ± 6	41 ± 16	[4]
Prostacyclin Production	Human umbilical vein endothelial cells	Antagonism of NT-induced response	17 ± 3	86 ± 16	[4]

Key Differentiators

SR 142948A consistently demonstrates a significantly higher potency as a neurotensin receptor antagonist compared to SR 48692.[2][4] Notably, SR 142948A exhibits a broader spectrum of activity, which is likely attributable to its ability to inhibit multiple neurotensin receptor subtypes.[2] In contrast, SR 48692 is more selective for the NTS1 receptor. This difference in receptor subtype selectivity may account for the observation that SR 142948A, unlike SR 48692, can block neurotensin-induced hypothermia and analgesia.[5]

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this comparison guide.

Radioligand Binding Assays

Objective: To determine the binding affinity of SR 142948A and SR 48692 for neurotensin receptors.

General Protocol:

• Membrane Preparation: Tissues (e.g., rat brain) or cells expressing neurotensin receptors (e.g., HT-29 or CHO-hNTR1) are homogenized in an appropriate buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged to pellet the membranes. The final pellet is resuspended in the binding buffer.

• Binding Reaction: A fixed concentration of a radiolabeled neurotensin analog (e.g., [125I-Tyr3]NT or [3H]SR 48692) is incubated with the membrane preparation in the presence of increasing concentrations of the unlabeled competitor (SR 142948A or SR 48692).

• Incubation: The reaction is incubated at a specific temperature (e.g., 25°C or 37°C) for a defined period (e.g., 30-60 minutes) to reach equilibrium.

• Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/C). The filters are then washed with ice-cold buffer to remove unbound radioligand.

• Quantification: The radioactivity retained on the filters, representing the bound radioligand, is measured using a gamma or beta counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand. The Ki (inhibitory constant) can be calculated from the IC50 value using the Cheng-Prusoff equation.

Inositol Monophosphate (IP1) Accumulation Assay

Objective: To assess the functional antagonist activity of SR 142948A and SR 48692 on Gq-coupled neurotensin receptors.

General Protocol:

• Cell Culture: Cells endogenously expressing or transfected with the NTS1 receptor (e.g., HT-29 or h-NTR1-CHO cells) are cultured in appropriate media.

• Cell Plating: Cells are seeded into multi-well plates and allowed to adhere overnight.

• Assay Protocol:

  • The culture medium is removed, and cells are washed with a stimulation buffer.

  • Cells are pre-incubated with a buffer containing LiCl, which inhibits the degradation of IP1.

  • Increasing concentrations of the antagonist (SR 142948A or SR 48692) are added to the wells.

  • A fixed concentration of neurotensin is then added to stimulate the receptors.

  • The plates are incubated at 37°C for a specified time (e.g., 30-60 minutes).

• Cell Lysis and IP1 Detection: The cells are lysed, and the accumulated IP1 is measured using a commercially available kit, typically based on Homogeneous Time-Resolved Fluorescence (HTRF).

• Data Analysis: The HTRF signal is inversely proportional to the amount of IP1 produced. The IC50 value for the antagonist is determined by plotting the percentage of inhibition of the neurotensin-induced IP1 accumulation against the antagonist concentration.

Intracellular Calcium Mobilization Assay

Objective: To measure the ability of SR 142948A and SR 48692 to block neurotensin-induced increases in intracellular calcium.

General Protocol:

• Cell Culture and Plating: Similar to the IP1 assay, cells expressing the NTS1 receptor are cultured and seeded in multi-well plates.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a suitable buffer.

• Assay Protocol:

  • The plate is placed in a fluorescence plate reader with automated injection capabilities (e.g., a FLIPR or FlexStation).

  • A baseline fluorescence reading is taken.

  • The antagonist (SR 142948A or SR 48692) at various concentrations is added to the wells.

  • After a short pre-incubation, a fixed concentration of neurotensin is injected to stimulate the cells.

• Fluorescence Measurement: The change in fluorescence, indicating the change in intracellular calcium concentration, is monitored in real-time.

• Data Analysis: The peak fluorescence response is measured, and the IC50 value for the antagonist is calculated by determining the concentration that causes a 50% inhibition of the neurotensin-induced calcium response.

Mandatory Visualizations

Neurotensin Receptor Signaling Pathway

The following diagram illustrates the canonical Gq-coupled signaling pathway activated by neurotensin and the point of inhibition by SR 142948A and SR 48692.

Caption: Neurotensin Gq-coupled signaling pathway and antagonist action.

Experimental Workflow for Antagonist Characterization

The following diagram outlines the general workflow for characterizing the antagonist properties of compounds like SR 142948A and SR 48692.

Caption: Workflow for neurotensin antagonist characterization.

Logical Relationship of Compound Development

This diagram illustrates the developmental relationship between the lead compound and the improved antagonist.

Caption: Development from lead compound to improved antagonist.

References

• 1. Neurotensin receptor - Proteopedia, life in 3D [proteopedia.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. researchgate.net [researchgate.net]
• 4. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

SR 142948 Demonstrates Efficacy in Models Resistant to the Selective NTS1 Antagonist SR 48692

A comparative analysis of the neurotensin (B549771) receptor antagonist SR 142948 reveals its potent, broad-spectrum activity, proving effective in preclinical models where the more selective NTS1 antagonist, SR 48692, shows limited efficacy. This suggests SR 142948's utility in overcoming resistance mediated by neurotensin receptor subtypes.

SR 142948 is a potent, orally active, non-peptide antagonist of neurotensin receptors, exhibiting high affinity for both the high-affinity neurotensin receptor 1 (NTS1) and the levocabastine-sensitive neurotensin receptor 2 (NTS2)[1][2]. Its predecessor, SR 48692, is more selective for the NTS1 receptor[3]. This difference in receptor subtype selectivity likely accounts for the broader range of in vivo effects observed with SR 142948 and its efficacy in models where SR 48692 is inactive[1].

Comparative Efficacy in Preclinical Models

Studies directly comparing SR 142948 and SR 48692 have highlighted key differences in their pharmacological profiles, particularly in models of neurotensin-induced hypothermia, analgesia, and locomotor activity. While both compounds are effective in blocking certain NTS1-mediated effects, SR 142948 demonstrates a wider spectrum of activity.

A pivotal study demonstrated that, in contrast to SR 48692, orally administered SR 142948 effectively blocks both hypothermia and analgesia induced by intracerebroventricular (i.c.v.) injection of neurotensin in mice and rats[1]. This finding suggests that these specific in vivo effects of neurotensin may be mediated by receptor subtypes that are not effectively blocked by the NTS1-selective SR 48692.

Furthermore, in a model of conditioned place preference induced by the neurotensin analog [D-Tyr¹¹]NT, SR 142948 was able to block the locomotor-stimulating effects of the agonist, whereas SR 48692 was not[4]. This differential effect further points to the involvement of non-NTS1 receptors, likely NTS2, in these behaviors, and highlights the therapeutic potential of a broad-spectrum antagonist like SR 142948.

Quantitative Comparison of In Vitro Activity

The differential in vivo effects are supported by in vitro binding and functional assay data. SR 142948 consistently demonstrates higher affinity and potency across various cell lines and preparations compared to SR 48692.

Assay Type	Preparation	SR 142948 (IC50/Ki)	SR 48692 (IC50/Ki)	Reference
[¹²⁵I]-Neurotensin Binding	h-NTR1-CHO cells	1.19 nM (IC50)	-	[5]
[¹²⁵I]-Neurotensin Binding	HT-29 cells	0.32 nM (IC50)	8.6 nM (Ki)	[5][6]
[¹²⁵I]-Neurotensin Binding	Adult rat brain	3.96 nM (IC50)	-	[5]
[³H]SR 48692 Displacement	Guinea pig brain membranes	Lower IC50 than SR 48692	-	[1]
NT-induced IP Formation	HT-29 cells	3.9 nM (IC50)	-	[1][5]
NT-induced Ca²⁺ Mobilization	h-NTR1-CHO cells	Antagonizes at 1 & 10 nM	Antagonizes	[5]
NT-induced Ca²⁺ Increase	Human umbilical vein endothelial cells	19 nM (IC50)	41 nM (IC50)	[2]
NT-induced Prostacyclin Production	Human umbilical vein endothelial cells	17 nM (IC50)	86 nM (IC50)	[2]

Experimental Protocols

In Vivo Neurotensin-Induced Hypothermia and Analgesia

Animal Models: Male Swiss mice and Sprague-Dawley rats were used for these experiments. Animals were housed under standard laboratory conditions with free access to food and water.

Drug Administration: SR 142948 and SR 48692 were administered orally (p.o.) at varying doses. Neurotensin was administered intracerebroventricularly (i.c.v.).

Hypothermia Measurement: Rectal temperature was measured at regular intervals after neurotensin administration using a digital thermometer. The antagonistic effect of SR 142948 and SR 48692 was determined by their ability to prevent the temperature drop induced by neurotensin.

Analgesia Measurement: The tail-flick test was used to assess the analgesic effects of neurotensin. The latency of the tail-flick response to a thermal stimulus was measured. Antagonism was demonstrated by the reversal of the neurotensin-induced increase in tail-flick latency.

In Vitro Radioligand Binding Assays

Cell and Tissue Preparation: Membranes were prepared from CHO cells stably expressing the human NTS1 receptor (h-NTR1-CHO), human colon adenocarcinoma cells (HT-29), or adult rat brain tissue.

Assay Conditions: Membranes were incubated with a radiolabeled neurotensin analog (e.g., [¹²⁵I-Tyr³]NT) and varying concentrations of the antagonist (SR 142948 or SR 48692). Non-specific binding was determined in the presence of a high concentration of unlabeled neurotensin.

Data Analysis: The concentration of the antagonist that inhibits 50% of the specific binding of the radioligand (IC50) was determined by non-linear regression analysis.

Signaling Pathways and Experimental Workflow

The differential efficacy of SR 142948 can be understood by considering the signaling pathways of the neurotensin receptors. The NTS1 receptor is known to couple to multiple G proteins, including Gαq, Gαi/o, and Gα13, leading to the activation of various downstream signaling cascades.

Caption: Simplified NTS1 Receptor Signaling Pathways.

The broader activity of SR 142948, likely through its interaction with both NTS1 and NTS2 receptors, allows it to modulate a wider range of these downstream effects compared to the more selective SR 48692.

References

• 1. Biochemical and pharmacological activities of SR 142948A, a new potent neurotensin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SR142948A is a potent antagonist of the cardiovascular effects of neurotensin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Neurotensin receptor antagonists and therapeutical perspectives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Differential effects of the nonpeptide neurotensin antagonist, SR 48692, on the pharmacological effects of neurotensin agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

SR 142948: A Reference Standard in the Quest for Novel Neurotensin Antagonists

A Comparative Guide for Researchers and Drug Development Professionals

SR 142948 has long been a cornerstone in the study of the neurotensin (B549771) (NT) system, serving as a potent and selective non-peptide antagonist for the neurotensin receptors, primarily NTS1 and NTS2. Its well-characterized profile makes it an invaluable reference compound for the screening and evaluation of new chemical entities targeting this important signaling pathway. This guide provides a comparative analysis of SR 142948 against other neurotensin antagonists, supported by experimental data and detailed protocols to aid researchers in their drug discovery efforts.

Performance Comparison of Neurotensin Antagonists

The following tables summarize the quantitative data comparing SR 142948 with both a classic and a more recent neurotensin receptor antagonist, highlighting key differences in their pharmacological profiles.

Table 1: In Vitro Comparison of Neurotensin Receptor Antagonists

Parameter	SR 142948	SR 48692 (Meclinertant)	SBI-553
Binding Affinity (IC50, nM)
h-NTR1-CHO cells	1.19[1]	~30 (HT-29 cells)	Not reported (Allosteric modulator)
HT-29 cells	0.32[1]	-	-
Adult rat brain	3.96[1]	-	-
Functional Antagonism
NT-induced Inositol Monophosphate (IP) Formation (IC50, nM)	3.9 (HT-29 cells)[1]	-	Does not inhibit NT-induced Gq signaling[2]
NT-induced Calcium (Ca2+) Mobilization	Antagonizes[1]	Antagonizes	Does not stimulate or inhibit[3]
Signaling Bias	Antagonist/Inverse Agonist at NTS1	Antagonist/Inverse Agonist at NTS1	β-arrestin biased positive allosteric modulator[2]

Table 2: In Vivo Comparison of Neurotensin Receptor Antagonists

Parameter	SR 142948	SR 48692 (Meclinertant)	SBI-553
NT-Induced Hypothermia	Blocks	Does not block	Not reported
NT-Induced Analgesia	Blocks	Does not block	Not reported
NT-Induced Turning Behavior	Inhibits	Inhibits	Not reported
Cardiovascular Effects (NT-induced)	Potent inhibition	Weaker inhibition	Not reported
Dopamine-Related Behaviors	Attenuates amphetamine-induced hyperactivity	Attenuates some dopamine-related behaviors	Alleviates cocaine- or methamphetamine-induced hyperactivity[3]
Oral Activity	Yes[1]	Yes	Yes[4]
Blood-Brain Barrier Permeability	Yes[1]	Yes	Yes[4]

Spotlight on Novel Antagonists

While SR 48692 represents an earlier generation of non-peptide antagonists, the field has evolved with the discovery of compounds with novel mechanisms of action.

• SBI-553 : This compound is a prime example of a biased ligand. Unlike SR 142948, which acts as a conventional antagonist or inverse agonist at the orthosteric binding site, SBI-553 is a positive allosteric modulator (PAM) that selectively potentiates β-arrestin recruitment to the NTS1 receptor while antagonizing Gq protein signaling.[2] This biased signaling profile offers the potential for therapeutic effects with a reduced side-effect profile compared to unbiased antagonists.

• 3BP Series (3BP-227, 3BP-228, 3BP-483) : These novel diarylpyrazole-based NTS1 antagonists were developed by modifying the structure of SR 142948A.[5] They have been primarily investigated for their potential in diagnostic imaging and targeted radionuclide therapy for NTS1-positive tumors. Their development highlights the continued utility of the SR 142948 scaffold in generating new chemical entities with tailored properties. Ex vivo biodistribution studies have shown high and persistent tumor uptake for radiolabeled 3BP-227 and 3BP-228.[5]

Neurotensin Signaling Pathway

Neurotensin exerts its physiological effects by binding to G protein-coupled receptors (GPCRs), primarily the neurotensin receptor 1 (NTS1). Activation of NTS1 initiates a cascade of intracellular signaling events. The diagram below illustrates the key pathways involved.

Caption: Neurotensin (NT) signaling through the NTS1 receptor.

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below to facilitate the screening and characterization of novel neurotensin antagonists.

Radioligand Binding Assay

This assay is used to determine the affinity of a test compound for the neurotensin receptor by measuring its ability to compete with a radiolabeled ligand.

Caption: Workflow for a radioligand competition binding assay.

Calcium Mobilization Assay

This functional assay measures the ability of a compound to antagonize neurotensin-induced increases in intracellular calcium, a key downstream signaling event.

Caption: Workflow for a calcium mobilization assay.

Inositol Monophosphate (IP1) Accumulation Assay

This assay quantifies the accumulation of IP1, a stable metabolite of IP3, to measure the activation of the Gq signaling pathway.

Caption: Workflow for an HTRF-based IP1 accumulation assay.

Conclusion

SR 142948 remains a critical tool in neurotensin research, providing a benchmark against which novel antagonists are measured. The emergence of compounds like SBI-553 with biased signaling profiles and the development of SR 142948 derivatives for theranostic applications underscore the dynamic nature of drug discovery in this area. This guide provides a framework for comparing the performance of such compounds, offering researchers the necessary data and protocols to advance the development of the next generation of neurotensin-targeted therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. β-arrestin Biased Allosteric Modulator of NTSR1 Selectively Attenuates Addictive Behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of β-Arrestin Biased, Orally Bioavailable and CNS Penetrant Neurotensin Receptor 1 (NTR1) Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]

Species Differences in the Pharmacological Effects of SR 142948: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological effects of SR 142948, a potent and selective non-peptide neurotensin (B549771) receptor antagonist, across different species. The data presented herein is crucial for the preclinical evaluation and translational studies of SR 142948 and related compounds. SR 142948 and its hydrochloride salt, SR 142948A, are often used interchangeably in the literature to refer to the same active compound.

Quantitative Pharmacological Data

The following tables summarize the binding affinity and functional antagonism of SR 142948A at neurotensin receptors in various species and cellular models.

Table 1: In Vitro Binding Affinity of SR 142948A

Species/Cell Line	Receptor Type	Radioligand	IC₅₀ (nM)	Reference
Human	NTS₁ (recombinant)	[¹²⁵I-Tyr³]NT	1.19	[1]
Human (HT-29 cells)	Endogenous NTS₁	[¹²⁵I-Tyr³]NT	0.32	[1]
Rat (brain membranes)	Endogenous NTS	[¹²⁵I-Tyr³]NT	3.96	[2]
Guinea Pig (brain membranes)	Endogenous NTS	[³H]SR 48692	0.30	[3]

Table 2: In Vitro Functional Antagonism of SR 142948A

Species/Cell Line	Assay	Agonist	IC₅₀ (nM)	Reference
Human (HT-29 cells)	Inositol (B14025) Monophosphate Formation	Neurotensin	3.9	[1]
Human (CHO cells, h-NTR1)	Intracellular Calcium Mobilization	Neurotensin	~10-20	[1][4]

Table 3: In Vivo Pharmacological Effects of SR 142948A

Species	Model	Effect	Dosage	Reference
Mouse	NT-induced turning behavior	Inhibition	0.04-2.5 µg/kg (p.o.)	[1]
Rat	NT-induced turning behavior	Inhibition	-	[1]
Mouse	NT-induced hypothermia	Inhibition	4 mg/kg (p.o.)	[1]
Rat	NT-induced hypothermia	Inhibition	2 mg/kg (p.o.)	[1]
Mouse	NT-induced analgesia	Inhibition	4 mg/kg (p.o.)	[1]
Rat	NT-evoked acetylcholine (B1216132) release	Inhibition	0.1 mg/kg (i.p.)	[1]

Signaling Pathways

SR 142948 acts as an antagonist at neurotensin receptors, which are predominantly G protein-coupled receptors (GPCRs) of the Gq/11 subtype. The binding of the endogenous agonist, neurotensin (NT), to these receptors typically initiates a signaling cascade involving the activation of phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). SR 142948 blocks the initial step of this pathway by preventing the binding of neurotensin to its receptor. While the fundamental signaling pathway is conserved across species, the affinity and potency of SR 142948 can vary, as indicated by the quantitative data.

Caption: Antagonism of Neurotensin Receptor Signaling by SR 142948.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Radioligand Binding Assays

Objective: To determine the binding affinity (IC₅₀) of SR 142948A for neurotensin receptors.

General Protocol:

• Membrane Preparation: Tissues (e.g., brain) or cells expressing the neurotensin receptor are homogenized in a cold buffer and centrifuged to isolate the membrane fraction containing the receptors. The protein concentration of the membrane preparation is determined.

• Assay Incubation: A constant concentration of a radiolabeled ligand (e.g., [¹²⁵I-Tyr³]NT or [³H]SR 48692) is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled competitor compound (SR 142948A).

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand. The filters are then washed with cold buffer to remove unbound radioligand.

• Quantification: The amount of radioactivity retained on the filters is measured using a gamma or beta counter.

• Data Analysis: The concentration of SR 142948A that inhibits 50% of the specific binding of the radioligand (IC₅₀) is calculated by non-linear regression analysis.

Caption: General workflow for a radioligand binding assay.

Inositol Monophosphate (IP₁) Accumulation Assay

Objective: To measure the functional antagonist activity of SR 142948A by quantifying its ability to inhibit neurotensin-induced IP₁ accumulation.

General Protocol:

• Cell Culture: Cells endogenously or recombinantly expressing the neurotensin receptor (e.g., HT-29 or CHO-hNTR1) are cultured in appropriate media.

• Pre-incubation: Cells are pre-incubated with varying concentrations of SR 142948A.

• Stimulation: The cells are then stimulated with a fixed concentration of neurotensin in the presence of lithium chloride (LiCl), which inhibits the degradation of IP₁.

• Cell Lysis: The reaction is stopped, and the cells are lysed to release the intracellular contents.

• Quantification: The amount of accumulated IP₁ is quantified, typically using a competitive immunoassay such as HTRF (Homogeneous Time-Resolved Fluorescence).

• Data Analysis: The concentration of SR 142948A that inhibits 50% of the neurotensin-induced IP₁ accumulation (IC₅₀) is determined.

Intracellular Calcium Mobilization Assay

Objective: To assess the functional antagonism of SR 142948A by measuring its effect on neurotensin-induced intracellular calcium release.

General Protocol:

• Cell Culture and Dye Loading: Cells expressing the neurotensin receptor are cultured and then loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Baseline Measurement: The baseline fluorescence of the cells is measured.

• Antagonist Addition: The cells are incubated with different concentrations of SR 142948A.

• Agonist Stimulation: A fixed concentration of neurotensin is added to the cells, and the change in fluorescence, corresponding to the increase in intracellular calcium, is monitored in real-time using a fluorometric plate reader.

• Data Analysis: The ability of SR 142948A to inhibit the neurotensin-induced calcium peak is quantified, and the IC₅₀ value is calculated.

References

• 1. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [en.bio-protocol.org]
• 2. benchchem.com [benchchem.com]
• 3. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [bio-protocol.org]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to SR 142948 and its Analogs for Theranostic Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the non-peptide neurotensin (B549771) receptor antagonist SR 142948 and its analogs for their applications in theranostics. The following sections detail their performance based on experimental data, outline key experimental protocols, and visualize relevant biological pathways and workflows.

Introduction to SR 142948 and Neurotensin Receptor-Targeted Theranostics

Neurotensin receptor 1 (NTSR1) is a compelling target for cancer theranostics due to its overexpression in various malignancies, including pancreatic, colon, breast, and prostate cancers, while having limited expression in healthy tissues.[1][2][3] SR 142948 is a potent and selective non-peptide antagonist of neurotensin receptors.[4][5] Its chemical structure has served as a scaffold for the development of numerous analogs designed for diagnostic imaging and targeted radionuclide therapy. These theranostic agents typically consist of a targeting moiety (the SR 142948 analog), a chelator, and a radionuclide suitable for either imaging (e.g., Gallium-68, Copper-64) or therapy (e.g., Lutetium-177, Actinium-225).

This guide focuses on the comparative performance of SR 142948 and its key analogs, providing a valuable resource for researchers in the field of targeted oncology.

Data Presentation: Comparative Performance of SR 142948 and Analogs

The following tables summarize the quantitative data for SR 142948 and its analogs, focusing on their binding affinity, in vitro cell uptake, and in vivo biodistribution.

Table 1: In Vitro Binding Affinity of SR 142948 and Analogs for NTSR1

Compound	Cell Line	IC50 (nM)	Reference
SR 142948	h-NTR1-CHO	1.19	[6]
HT-29	0.32	[6]
Adult Rat Brain	3.96	[6]
SR 48692	HT-29	~30	[7]
3BP-227	Not Specified	5.3	[8]
3BP-228	Not Specified	14.4	[8]
NT-CB-2PA	H1299	3.038	[9]

Table 2: In Vivo Biodistribution of Radiolabeled SR 142948 Analogs in Tumor-Bearing Mice

Compound	Radionuclide	Tumor Model	Time Post-Injection (h)	Tumor Uptake (%ID/g)	Reference
[¹¹¹In]In-3BP-227	¹¹¹In	HT-29 Xenograft	3	Not Reported	[3][10]
6	8.4 ± 3.1	[3][10]
12	Not Reported	[3][10]
24	2.3 ± 1.3	[1]
[¹¹¹In]In-3BP-228	¹¹¹In	HT-29 Xenograft	3	10.2 ± 5.3	[3][10]
6	Not Reported	[3][10]
12	Not Reported	[3][10]
24	Not Reported	[3][10]
[¹¹¹In]In-3BP-483	¹¹¹In	HT-29 Xenograft	3	1.9 ± 0.8	[3][10]
[¹⁷⁷Lu]Lu-3BP-227	¹⁷⁷Lu	HT-29 Xenograft	3	19.0 ± 3.6	[11]
69	2.7 ± 1.6	[11]
[⁶⁴Cu]Cu-NT-CB-2PA	⁶⁴Cu	H1299 Xenograft	48	9.72 ± 4.89	[9]

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in this guide.

Radiometal Labeling of Neurotensin Receptor Antagonists (Example: ⁶⁸Ga-labeling)

Objective: To radiolabel a DOTA-conjugated neurotensin receptor antagonist with Gallium-68 for PET imaging.

Materials:

• DOTA-conjugated peptide (e.g., DOTA-NT-20.3)

• ⁶⁸Ge/⁶⁸Ga generator

• 0.1 M HCl

• Sodium acetate (B1210297) buffer (pH 4.5)

• Heating block or water bath (95°C)

• Reaction vial

• Radio-HPLC system for quality control

Procedure:

• Elute ⁶⁸GaCl₃ from the ⁶⁸Ge/⁶⁸Ga generator using 0.1 M HCl.

• Add the ⁶⁸GaCl₃ eluate to a reaction vial containing the DOTA-conjugated peptide dissolved in sodium acetate buffer (pH 4.5).[12]

• Incubate the reaction mixture at 95°C for 5-15 minutes.[5][12]

• After incubation, cool the reaction vial to room temperature.

• Perform radiochemical purity analysis using a radio-HPLC system to ensure high labeling efficiency (>95%).[12]

In Vitro Cell Uptake Assay

Objective: To determine the specific uptake of a radiolabeled neurotensin receptor antagonist in cancer cells expressing NTSR1.

Materials:

• NTSR1-positive cancer cell line (e.g., HT-29) and a control cell line with low NTSR1 expression.

• Radiolabeled antagonist.

• Unlabeled antagonist (for blocking experiment).

• Cell culture medium and supplements.

• Assay buffer (e.g., HBSS with HEPES).

• 96-well plates.

• Incubator (37°C, 5% CO₂).

• Gamma counter or scintillation counter.

Procedure:

• Seed the NTSR1-positive and control cells in 96-well plates and allow them to adhere and grow to a suitable confluence.

• On the day of the assay, wash the cells with assay buffer.

• For blocking studies, pre-incubate a set of wells with a high concentration of the unlabeled antagonist for 30 minutes at 37°C.

• Add the radiolabeled antagonist to all wells at a specific concentration.

• Incubate the plates at 37°C for a defined period (e.g., 1 hour).

• Stop the uptake by aspirating the medium and washing the cells multiple times with ice-cold assay buffer to remove unbound radioactivity.[6]

• Lyse the cells and measure the radioactivity in the cell lysate using a gamma or scintillation counter.

• Calculate the specific uptake by subtracting the uptake in the blocked wells (non-specific binding) from the total uptake in the unblocked wells.

In Vivo Biodistribution Studies in Tumor-Bearing Mice

Objective: To evaluate the tumor-targeting ability and in vivo distribution of a radiolabeled neurotensin receptor antagonist.

Materials:

• Immunodeficient mice (e.g., nude mice).

• NTSR1-positive tumor cells (e.g., HT-29) for xenograft implantation.

• Radiolabeled antagonist.

• Anesthesia.

• Gamma counter.

Procedure:

• Implant NTSR1-positive tumor cells subcutaneously into the mice and allow the tumors to grow to a suitable size.

• Administer a known amount of the radiolabeled antagonist to the tumor-bearing mice via intravenous injection.

• At various time points post-injection (e.g., 1, 4, 24, 48 hours), euthanize a cohort of mice.

• Dissect major organs and the tumor.

• Weigh each tissue and measure the radioactivity using a gamma counter.

• Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ and the tumor.[3][10]

Mandatory Visualization

Neurotensin Receptor 1 (NTSR1) Signaling Pathway

Caption: NTSR1 signaling cascade in cancer cells.

Experimental Workflow for Preclinical Evaluation of a Theranostic Agent

Caption: Preclinical theranostic evaluation workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Neurotensin and its high affinity receptor 1 as a potential pharmacological target in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Evaluation of the Biodistribution Profiles of a Series of Nonpeptidic Neurotensin Receptor-1 Antagonists Reveals a Promising Candidate for Theranostic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Uptake Assay for Radiolabeled Peptides in Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Development of a Neurotensin-Derived 68Ga-Labeled PET Ligand with High In Vivo Stability for Imaging of NTS1 Receptor-Expressing Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jnm.snmjournals.org [jnm.snmjournals.org]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. jnm.snmjournals.org [jnm.snmjournals.org]
• 11. Using Stock-Flow Diagrams to Visualize Theranostic Approaches to Solid Tumors in Personalized Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of a 68Ga-Labeled Peptoid−Peptide Hybrid for Imaging of Neurotensin Receptor Expression in Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling SR 142948

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling, use, and disposal of SR 142948, a potent neurotensin (B549771) receptor antagonist.

This document provides critical safety and logistical information for the handling and use of SR 142948 in a laboratory setting. Given the potent bioactivity of this compound, adherence to strict safety protocols is paramount to ensure the well-being of laboratory personnel and to maintain a safe research environment.

Personal Protective Equipment (PPE)

Due to its nature as a potent, non-peptide neurotensin receptor antagonist, SR 142948 should be handled with care to avoid accidental exposure.[1] The following table summarizes the recommended personal protective equipment.

PPE Category	Recommendation	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides a robust barrier against skin contact. The outer glove should be changed immediately after handling the compound to minimize contamination.
Eye Protection	Chemical safety goggles.	Protects eyes from airborne particles and potential splashes of solutions containing the compound.
Body Protection	A dedicated laboratory coat.	Prevents contamination of personal clothing. It should be removed before leaving the designated work area.
Respiratory Protection	A NIOSH-approved N95 or higher-level respirator.	Recommended when handling the powdered form outside of a containment system (e.g., fume hood, glove box) to minimize inhalation of fine particles.

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of SR 142948 and ensuring a safe laboratory environment.

Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Verify that the container is properly labeled with the compound's identity and any relevant hazard warnings.

Storage:

• SR 142948 should be stored at +4°C.[2]

• Stock solutions can be stored at -20°C for up to one month or at -80°C for up to six months.[3]

• Store in a clearly labeled, designated area away from incompatible materials.

Preparation of Solutions:

• All handling of the powdered form of SR 142948 should be conducted in a certified chemical fume hood or a glove box to control exposure to airborne particles.

• SR 142948 is soluble in DMSO (up to 75 mM) and water (up to 25 mM).

Disposal Plan

The disposal of SR 142948 and any contaminated materials must be handled in accordance with institutional and local regulations for chemical waste.[4][5]

Waste Segregation and Labeling:

• All disposable materials that come into contact with SR 142948 (e.g., gloves, weighing paper, pipette tips) should be collected as hazardous waste.

• Waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name "SR 142948".[6]

• Do not mix with other chemical waste streams unless compatibility is confirmed.[6]

Disposal Procedure:

• Collection: Collect all solid and liquid waste containing SR 142948 in designated, sealed, and leak-proof containers.

• Labeling: Ensure containers are accurately labeled with the contents and hazard information.

• Storage of Waste: Store waste containers in a designated, secure area, away from general laboratory traffic.

• Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.[6]

Experimental Protocols and Data

SR 142948 is a potent antagonist of neurotensin (NT) receptors, exhibiting high affinity for the neurotensin type 1 receptor (NTSR1).[2] It is utilized in research to study the roles of neurotensin in various physiological processes.

Key Experimental Data:

Parameter	Value	Cell/System	Reference
IC50	1.19 nM	h-NTR1-CHO cells	[3]
IC50	0.32 nM	HT-29 cells	[3]
IC50	3.96 nM	Adult rat brain	[3]
IC50 (Inositol Monophosphate Formation)	3.9 nM	HT-29 cells	[1][3]

Mechanism of Action:

SR 142948 acts by competitively binding to neurotensin receptors, thereby blocking the downstream signaling pathways normally initiated by the endogenous ligand, neurotensin.[1] This includes the inhibition of inositol (B14025) monophosphate formation and intracellular calcium mobilization.[1][3]

Visualizing the Neurotensin Receptor Signaling Pathway

The following diagram illustrates the signaling pathway of the neurotensin type 1 receptor (NTSR1), which is antagonized by SR 142948. Neurotensin binding to NTSR1 activates multiple G-protein-mediated pathways.

Caption: Neurotensin Receptor 1 (NTSR1) Signaling Pathway.

This guide is intended to provide essential safety and operational information. Researchers should always consult their institution's specific safety protocols and guidelines before handling any new chemical compound.

References

• 1. researchgate.net [researchgate.net]
• 2. SR 142948 | Neurotensin Receptors | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. danielshealth.com [danielshealth.com]
• 5. ptb.de [ptb.de]
• 6. benchchem.com [benchchem.com]